Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate

• CAS: 1263285-88-6

Core Science & Biosynthesis

An In-depth Technical Guide on the Synthesis and Characterization of Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate, a valuable building block in medicinal chemistry. This spirocyclic compound, containing a unique oxetane-azetidine scaffold, offers a desirable three-dimensional architecture for the development of novel therapeutics.

Introduction

tert-Butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate (also known as 6-Boc-2-oxa-6-azaspiro[3.3]heptane) is a heterocyclic compound that has garnered interest in drug discovery as a bioisostere for commonly used motifs like morpholine. Its rigid spirocyclic structure can impart favorable physicochemical properties to drug candidates, such as improved metabolic stability and aqueous solubility. This guide details the synthetic pathways to its precursor and the subsequent N-Boc protection, along with its analytical characterization.

Synthesis Pathway

The synthesis of tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate is typically achieved in a two-stage process:

• Formation of the 2-oxa-6-azaspiro[3.3]heptane core: This key intermediate can be synthesized via multiple routes, with a common method involving the cyclization of a pentaerythritol-derived precursor.

• N-Boc Protection: The secondary amine of the spirocyclic core is then protected with a tert-butoxycarbonyl (Boc) group to yield the final product.

The overall synthetic scheme is presented below:

Caption: General synthesis pathway for tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate.

Experimental Protocols

Stage 1: Synthesis of 2-oxa-6-azaspiro[3.3]heptane

A widely adopted method for the synthesis of the 2-oxa-6-azaspiro[3.3]heptane core starts from tribromopentaerythritol.[1] The spirocycle is often isolated as a more stable salt, such as an oxalate or sulfonate salt, which can then be used in the subsequent protection step.[1][2]

Materials:

• Tribromopentaerythritol

• p-Toluenesulfonamide

• Strong base (e.g., sodium hydroxide)

• Magnesium turnings

• Methanol

• Oxalic acid (for oxalate salt formation)

Procedure Outline:

• Cyclization: Tribromopentaerythritol is reacted with p-toluenesulfonamide in the presence of a strong base to form N-tosyl-2-oxa-6-azaspiro[3.3]heptane.[3]

• Detosylation: The tosyl protecting group is removed using a reducing agent, such as magnesium in methanol, to yield the free base of 2-oxa-6-azaspiro[3.3]heptane.[1]

• Salt Formation (Optional but Recommended): The crude free base is often converted to a more stable and easily handleable salt. For example, treatment with oxalic acid affords the oxalate salt.[1]

Stage 2: N-Boc Protection of 2-oxa-6-azaspiro[3.3]heptane

This procedure describes the protection of the secondary amine of the spirocyclic core.

Materials:

• 2-oxa-6-azaspiro[3.3]heptane (or its salt)

• Di-tert-butyl dicarbonate (Boc₂O)

• A suitable base (e.g., triethylamine, if starting from a salt)

• Anhydrous solvent (e.g., dichloromethane (DCM) or methanol)

Procedure:

• If starting with a salt of 2-oxa-6-azaspiro[3.3]heptane, it is dissolved or suspended in the chosen solvent, and a base is added to liberate the free amine.

• Di-tert-butyl dicarbonate (typically 1.1-1.5 equivalents) is added to the solution of the amine at room temperature.

• The reaction mixture is stirred for several hours until the reaction is complete, as monitored by an appropriate technique such as thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, the reaction mixture is worked up by washing with water and brine.

• The organic layer is dried over a drying agent (e.g., sodium sulfate), filtered, and the solvent is removed under reduced pressure.

• The crude product is then purified, typically by flash column chromatography on silica gel, to yield tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate as a pure compound.

Characterization Data

The following table summarizes the key characterization data for tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate.

Property	Value
CAS Number	1263285-88-6
Molecular Formula	C₁₀H₁₇NO₃
Molecular Weight	199.25 g/mol
Appearance	White to off-white solid or colorless oil
Purity	Typically >95%

Note: Specific physical properties such as melting point may vary depending on the crystalline form and purity.

While detailed, publicly available spectra for this specific compound are limited, the expected NMR and MS data based on its structure are as follows:

• ¹H NMR: Protons on the azetidine and oxetane rings are expected to appear as singlets or multiplets in the range of 3.5-5.0 ppm. The tert-butyl group will exhibit a characteristic singlet at approximately 1.4-1.5 ppm.

• ¹³C NMR: The spectrum will show signals for the quaternary spiro-carbon, the carbons of the azetidine and oxetane rings, the carbonyl carbon of the Boc group, and the carbons of the tert-butyl group.

• Mass Spectrometry (MS): The expected molecular ion peak [M+H]⁺ would be observed at m/z 200.1.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the synthesis and purification of the target compound.

Caption: A typical experimental workflow for the synthesis and purification.

Conclusion

This technical guide provides essential information for the synthesis and characterization of tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate. The outlined synthetic route and experimental considerations offer a solid foundation for researchers and drug development professionals to produce and utilize this valuable spirocyclic building block in their discovery programs. The unique structural features of this compound make it an attractive component for creating novel chemical entities with potentially improved pharmacological profiles.

References

• 1. mdpi.com [mdpi.com]
• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 3. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties, synthesis, and applications of Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate, a valuable building block in medicinal chemistry. This document is intended for researchers, scientists, and professionals involved in drug discovery and development.

Core Physicochemical Properties

Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate, with the CAS Number 1263285-88-6, is a unique spirocyclic compound incorporating both an oxetane and an azetidine ring. While specific experimental data for this particular isomer is limited in publicly available literature, the properties of its closely related isomers provide valuable insights. The inherent three-dimensionality of spirocyclic scaffolds is of high interest in modern drug design.

Table 1: Physicochemical Data of Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate and Related Isomers

Property	Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate	tert-Butyl 6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate	tert-Butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate[1][2][3]
CAS Number	1263285-88-6	1147557-97-8	1181816-12-5
Molecular Formula	C₁₁H₁₉NO₃	C₁₁H₁₉NO₃	C₁₁H₁₇NO₃
Molecular Weight	213.27 g/mol	213.27 g/mol [4]	211.26 g/mol [1][2][3]
Appearance	Information not available	Solid	White to light yellow powder/crystal
Melting Point	Information not available	127-129 °C	114.5-116 °C[2][3]
Boiling Point	Information not available	316.6 ± 42.0 °C at 760 mmHg	314.7 ± 42.0 °C (Predicted)[2][3]
Solubility	Information not available	Information not available	Information not available
pKa	Information not available	Information not available	-0.93 ± 0.20 (Predicted)[3]
Storage Temperature	Information not available	Room Temperature	2-8 °C[3]

Role in Medicinal Chemistry: A Morpholine Bioisostere

The 2-oxa-6-azaspiro[3.3]heptane scaffold has emerged as a valuable bioisostere for the morpholine moiety in drug discovery programs. Bioisosteric replacement is a strategy used to modify a lead compound to improve its physicochemical or pharmacokinetic properties without losing its biological activity. The rigid, three-dimensional structure of the spiro[3.3]heptane core offers several advantages over the more flexible morpholine ring, including the potential for improved metabolic stability and the ability to explore different vector spaces for substituent placement.[5]

Introducing a spirocyclic center can lower the lipophilicity (logD7.4) of a molecule, which is often a desirable property in drug candidates.[6] This counterintuitive effect, where the addition of a carbon atom leads to decreased lipophilicity, is attributed to the increased basicity of the nitrogen atom in the spirocyclic system.[6]

Below is a diagram illustrating the conceptual replacement of a morpholine ring with the 2-oxa-6-azaspiro[3.3]heptane scaffold in a drug candidate.

Bioisosteric replacement of morpholine.

Experimental Protocols: Synthesis of the 2-Oxa-6-azaspiro[3.3]heptane Core

Step 1: Synthesis of 3,3-bis(bromomethyl)oxetane (BBMO)

This step involves the cyclization of a commercially available starting material to form the oxetane ring.

• Reaction: Treatment of tribromoneopentyl alcohol with sodium hydroxide under Schotten-Baumann conditions.

• Procedure: Tribromoneopentyl alcohol is reacted with a solution of sodium hydroxide. The reaction mixture is then processed to isolate the 3,3-bis(bromomethyl)oxetane product, typically through distillation.

• Key Reagents: Tribromoneopentyl alcohol, Sodium Hydroxide.

Step 2: Synthesis of the 2-Oxa-6-azaspiro[3.3]heptane Scaffold

This key step involves the formation of the azetidine ring through alkylation.

• Reaction: Hydroxide-facilitated alkylation of an appropriate amine with 3,3-bis(bromomethyl)oxetane (BBMO).

• Procedure: The desired amine (for the title compound, this would be tert-butyl carbamate, though a multi-step process would likely be required) is reacted with BBMO in the presence of a base such as sodium hydroxide. The reaction is typically heated to drive the cyclization. The resulting spirocyclic product is then isolated and purified.

• Key Reagents: 3,3-bis(bromomethyl)oxetane, appropriate amine/aniline, base (e.g., Sodium Hydroxide).

The Boc-protection on the nitrogen of the final product, Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate, would likely be introduced either by using a Boc-protected amine in the cyclization step or by protecting the secondary amine of the 2-oxa-6-azaspiro[3.3]heptane scaffold in a subsequent step.

Below is a workflow diagram outlining this general synthetic approach.

General synthetic workflow.

Conclusion

Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate is a valuable, albeit not extensively characterized, building block for medicinal chemistry. Its rigid, three-dimensional structure, and its role as a morpholine bioisostere, make it an attractive scaffold for the design of novel therapeutic agents with potentially improved physicochemical and pharmacokinetic properties. The synthetic routes to the core 2-oxa-6-azaspiro[3.3]heptane scaffold are scalable, allowing for the generation of diverse libraries of compounds for drug discovery programs. Further research into the specific experimental properties of this and related compounds will undoubtedly contribute to their broader application in the development of new medicines.

References

• 1. tert-Butyl 6-oxo-2-azaspiro(3.3)heptane-2-carboxylate | C11H17NO3 | CID 52333005 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate - Protheragen [protheragen.ai]
• 3. tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate Eight Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 4. tert-Butyl 6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate | C11H19NO3 | CID 52987765 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. tcichemicals.com [tcichemicals.com]
• 6. Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]

Spectroscopic Data Elucidation for Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chemical Structure

The foundational structure of the target compound is the 2-oxa-6-azaspiro[3.3]heptane core, with a tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom.

Figure 1: Chemical structure of Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate.

Spectroscopic Data

As of the latest literature search, explicit ¹H and ¹³C NMR data for Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate has not been published. However, the synthesis of the parent amine, 2-oxa-6-azaspiro[3.3]heptane, and its derivatives are reported, providing a basis for predicting the spectral characteristics of the N-Boc protected analogue.

For instance, the synthesis of 6-(p-toluenesulfonyl)-2-oxa-6-azaspiro[3.3]heptane has been described as a precursor for various azaspiro[3.3]heptane derivatives. The characterization of such precursors is a critical step, and the methodologies used are directly applicable to the title compound.

Predicted Spectroscopic Data

Based on the analysis of related structures, the following is a prediction of the key signals for Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate.

¹H NMR (Proton NMR)

The proton NMR spectrum is expected to show distinct signals for the protons of the spirocyclic core and the Boc protecting group.

Protons	Predicted Chemical Shift (ppm)	Multiplicity	Notes
CH₂ (azetidine)	3.5 - 4.5	Singlet or AB quartet	Protons on the carbon atoms adjacent to the nitrogen. The chemical shift will be influenced by the electron-withdrawing effect of the Boc group.
CH₂ (oxetane)	4.0 - 5.0	Singlet or AB quartet	Protons on the carbon atoms adjacent to the oxygen in the oxetane ring.
C(CH₃)₃ (Boc)	~1.4	Singlet	A characteristic strong singlet for the nine equivalent protons of the tert-butyl group.

¹³C NMR (Carbon NMR)

The carbon NMR spectrum will provide information on the carbon framework of the molecule.

Carbon	Predicted Chemical Shift (ppm)	Notes
C=O (Boc)	155 - 160	Carbonyl carbon of the carbamate.
C (CH₃)₃ (Boc)	~80	Quaternary carbon of the tert-butyl group.
CH₂ (azetidine)	50 - 60	Carbons adjacent to the nitrogen atom.
CH₂ (oxetane)	70 - 80	Carbons adjacent to the oxygen atom in the oxetane ring.
Spirocyclic C	30 - 40	The central quaternary carbon of the spirocycle.
C(C H₃)₃ (Boc)	~28	Methyl carbons of the tert-butyl group.

Experimental Protocols

The following is a general experimental protocol for acquiring NMR spectra, based on standard practices reported for similar compounds.

Instrumentation:

• A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion, which is particularly useful for resolving the complex spin systems in cyclic structures.

Sample Preparation:

• Dissolve approximately 5-10 mg of the purified Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or CD₃OD).

• Transfer the solution to a standard 5 mm NMR tube.

¹H NMR Acquisition:

• Solvent: Chloroform-d (CDCl₃) is a common choice.

• Temperature: Room temperature (e.g., 298 K).

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

• Number of Scans: 16 to 64 scans are typically sufficient for good signal-to-noise ratio.

• Referencing: The residual solvent peak of CDCl₃ (δ = 7.26 ppm) is used for chemical shift referencing.

¹³C NMR Acquisition:

• Solvent: Chloroform-d (CDCl₃).

• Temperature: Room temperature (e.g., 298 K).

• Pulse Program: A proton-decoupled pulse sequence (e.g., 'zgpg30' on Bruker instruments) is used to obtain a spectrum with singlets for each carbon.

• Number of Scans: A larger number of scans (e.g., 1024 or more) is generally required due to the lower natural abundance of the ¹³C isotope.

• Referencing: The solvent peak of CDCl₃ (δ = 77.16 ppm) is used for chemical shift referencing.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates the logical workflow from sample synthesis to structural confirmation using NMR spectroscopy.

Figure 2: Workflow for the synthesis and spectroscopic confirmation of the target compound.

Conclusion

While a definitive, published NMR dataset for Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate is currently elusive, this guide provides a robust framework for its characterization. By following the outlined experimental protocols and leveraging the predicted spectral data, researchers and drug development professionals can confidently identify and verify the structure of this novel heterocyclic building block. The unique spirocyclic nature of this compound makes it a valuable asset in the exploration of new chemical space, and precise spectroscopic analysis is the cornerstone of its successful application.

An In-depth Technical Guide to Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate

This technical guide provides comprehensive information for researchers, scientists, and drug development professionals on Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate, a valuable building block in modern medicinal chemistry.

Compound Identification

The compound of interest is identified by the following nomenclature and registry number:

• IUPAC Name: tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate

• CAS Number: 1263285-88-6[1]

Physicochemical Properties

A summary of the key physicochemical properties for Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate is presented in the table below. This data is essential for understanding the compound's behavior in various experimental settings.

Property	Value	Source
Molecular Formula	C₁₀H₁₇NO₃	[1]
Molecular Weight	199.25 g/mol	[1]
Appearance	Solid	Protheragen
Storage Conditions	2-8 °C, Sealed in dry	[1]

Synthesis and Experimental Protocols

While the precise, scalable synthesis of Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate is often proprietary, a general approach involves the construction of the 2-oxa-6-azaspiro[3.3]heptane core followed by N-protection. A practical and scalable two-step process for a structurally related compound, 6-(2-fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane, has been described and offers insight into the synthesis of this class of molecules.[2] The synthesis of the parent 2,6-diazaspiro[3.3]heptane scaffold has also been detailed, which involves a key cyclization step.

Representative Experimental Protocol: Synthesis of a 2-oxa-6-azaspiro[3.3]heptane Derivative

The following protocol is adapted from the synthesis of a key intermediate for the antibiotic drug candidate TBI-223 and serves as a representative example for the synthesis of the 2-oxa-6-azaspiro[3.3]heptane core.[2]

Step 1: Synthesis of the Spirocyclic Core

A common method for constructing the spiro[3.3]heptane framework involves the reaction of a suitable dielectrophile with a dinucleophile. For the 2-oxa-6-azaspiro[3.3]heptane system, this could involve the cyclization of a precursor containing both an oxetane and an azetidine ring, or the simultaneous formation of both rings.

Step 2: N-Boc Protection

Once the 2-oxa-6-azaspiro[3.3]heptane core is obtained, the secondary amine is typically protected with a tert-butoxycarbonyl (Boc) group.

• To a solution of the 2-oxa-6-azaspiro[3.3]heptane in a suitable solvent (e.g., dichloromethane or tetrahydrofuran), di-tert-butyl dicarbonate (Boc₂O) and a base (e.g., triethylamine or diisopropylethylamine) are added.

• The reaction is stirred at room temperature until completion, as monitored by an appropriate technique (e.g., TLC or LC-MS).

• The reaction mixture is then worked up by washing with aqueous solutions to remove excess reagents and byproducts.

• The organic layer is dried, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash chromatography to yield the desired Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate.

Applications in Drug Discovery

Azaspiro[3.3]heptanes are recognized as valuable scaffolds in drug discovery due to their rigid, three-dimensional structures that can effectively mimic and replace more common saturated heterocycles like piperidine.[3] The incorporation of an oxetane ring, as seen in Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate, can further modulate physicochemical properties such as solubility and metabolic stability, making them attractive for the design of novel therapeutic agents.[4] This class of compounds has been explored for the development of potent antibiotics, such as TBI-223 for tuberculosis.[2]

Logical Workflow for Drug Discovery Application

The following diagram illustrates a typical workflow for the utilization of a novel building block like Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate in a drug discovery program.

References

• 1. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 2. Practical and Scalable Two-Step Process for 6-(2-Fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane: A Key Intermediate of the Potent Antibiotic Drug Candidate TBI-223 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Diversifying Chemical Space of DNA-Encoded Libraries: Synthesis of 2-Oxa-1-azaspiro(bicyclo[3.2.0])heptanes On-DNA via Visible Light-Mediated Energy Transfer Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

The Emergence of a Novel Scaffold: A Technical Guide to the Discovery and First Synthesis of 2-oxa-6-azaspiro[3.3]heptane Derivatives

For Researchers, Scientists, and Drug Development Professionals

The quest for novel molecular scaffolds that can unlock new chemical space and improve the properties of drug candidates is a perpetual driving force in medicinal chemistry. In recent years, strained heterocyclic ring systems have garnered significant attention for their ability to impart desirable three-dimensional character to molecules. Among these, the 2-oxa-6-azaspiro[3.3]heptane motif has emerged as a valuable building block, often employed as a surrogate for morpholine to enhance physicochemical properties such as solubility and metabolic stability.[1][2][3] This in-depth technical guide provides a comprehensive overview of the discovery and seminal synthetic routes to this important scaffold and its derivatives, complete with detailed experimental protocols, quantitative data, and process visualizations.

A Solution to Stability and Scalability: The van der Haas Synthesis of Sulfonate Salts

A significant advancement in the practical application of 2-oxa-6-azaspiro[3.3]heptane was reported by Richard N. S. van der Haas and colleagues.[1] Their work addressed the challenges of stability and solubility associated with the free base and the commonly used oxalate salt, which hampered its use in further chemical transformations.[1][3] They developed a scalable synthesis of stable, crystalline, and more soluble sulfonate salts.[1]

The synthetic strategy commences with the readily available tribromopentaerythritol. This approach provides a robust and scalable route to multigram quantities of 2-oxa-6-azaspiro[3.3]heptane salts, making this valuable building block more accessible for drug discovery programs.[1]

Experimental Protocols

Synthesis of N-Benzyl-2-oxa-6-azaspiro[3.3]heptane:

A detailed experimental protocol for the benzylated intermediate is not fully provided in the immediate search results. However, the general transformation involves the reaction of a suitable precursor with benzylamine.

Hydrogenolysis of N-Benzyl-2-oxa-6-azaspiro[3.3]heptane:

The debenzylation of N-benzyl-2-oxa-6-azaspiro[3.3]heptane is a key step. Optimal conditions were found to be hydrogenation at 5 bar of hydrogen pressure in methanol, using 10% palladium on activated carbon as a catalyst, with a catalytic amount of acetic acid. The reaction proceeds to completion after 16 hours of stirring.[3]

Formation of Sulfonate Salts:

A study on salt formation was conducted using the acetate salt of 2-oxa-6-azaspiro[3.3]heptane. To a methanolic solution of the acetate salt, 1.1 equivalents of the desired sulfonic acid (e.g., camphorsulfonic acid) are added at room temperature. The resulting precipitate is then isolated by filtration.[3]

Quantitative Data

Salt Form	Solubility	Stability	Notes
Oxalate	Low	Prone to decomposition	Historically used but less practical for scale-up.[3]
Acetate	High	Less crystalline	Used as an intermediate for salt screening.[3]
Sulfonates (e.g., Camphorsulfonate)	Good	Crystalline and thermally stable	Offers improved handling and reactivity for subsequent steps.[1]

Synthetic Workflow

Caption: Scalable synthesis of 2-oxa-6-azaspiro[3.3]heptane sulfonate salts.

A Practical Two-Step Synthesis of a Key Drug Intermediate

For the development of the potent antibiotic drug candidate TBI-223, a practical and scalable two-step synthesis of 6-(2-fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane was developed.[4][5][6] This protecting-group-free route offers a low-cost and efficient method for producing this crucial intermediate.[4][5][6]

The synthesis begins with the commercially available flame retardant, tribromoneopentyl alcohol, to produce the alkylating agent 3,3-bis(bromomethyl)oxetane (BBMO).[4][5][6] The key bond-forming step is the hydroxide-facilitated alkylation of 2-fluoro-4-nitroaniline with BBMO to form the azetidine ring.[4][5][6]

Experimental Protocols

Synthesis of 3,3-bis(bromomethyl)oxetane (BBMO):

Tribromoneopentyl alcohol is treated with sodium hydroxide under Schotten-Baumann conditions to induce ring closure to the oxetane. The product is then purified by distillation.[4][5][6]

Synthesis of 6-(2-fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane:

2-fluoro-4-nitroaniline (1 equivalent) and 3,3-bis(bromomethyl)oxetane (1.2 equivalents) are combined with a base (2.5 equivalents) in a suitable solvent (e.g., 2 mL for a 100 mg scale reaction). The mixture is heated with stirring for 16 hours.[5] After optimization, this reaction was successfully demonstrated at a 100 g scale with an isolated yield of 87% and a final product purity of over 99%.[4][5][6]

Quantitative Data

Reactant/Product	Scale	Yield	Purity
3,3-bis(bromomethyl)oxetane	Multigram	72%	>95%
6-(2-fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane	100 g	87%	>99%

Synthetic Pathway

Caption: Two-step synthesis of a key TBI-223 intermediate.

References

• 1. Synthesis of 2-Oxa-6-azaspiro[3.3]heptane Sulfonate Salts - Thieme Chemistry - Georg Thieme Verlag KG [thieme.de]
• 2. Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist - PMC [pmc.ncbi.nlm.nih.gov]
• 3. thieme-connect.com [thieme-connect.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Practical and Scalable Two-Step Process for 6-(2-Fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane: A Key Intermediate of the Potent Antibiotic Drug Candidate TBI-223 - PMC [pmc.ncbi.nlm.nih.gov]

Scalable Synthetic Routes to Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of scalable synthetic routes to Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate, a valuable building block in medicinal chemistry. The document details optimized experimental protocols, presents quantitative data in structured tables for easy comparison, and includes visualizations of the synthetic pathways to facilitate understanding and implementation in a laboratory setting.

Introduction

Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate, often referred to as Boc-2-oxa-6-azaspiro[3.3]heptane, is a key intermediate in the synthesis of various pharmaceutically active compounds. Its rigid, three-dimensional spirocyclic core offers a unique structural motif that can lead to improved physicochemical properties, such as increased metabolic stability and enhanced target engagement, when incorporated into drug candidates. The development of scalable and cost-effective synthetic routes to this compound is therefore of significant interest to the pharmaceutical industry. This guide outlines a robust and scalable two-stage synthesis, commencing with the formation of the parent heterocycle, 2-oxa-6-azaspiro[3.3]heptane, followed by its protection with a tert-butoxycarbonyl (Boc) group.

Overall Synthetic Strategy

The most scalable and widely adopted approach for the synthesis of Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate involves a two-step sequence:

• Synthesis of 2-oxa-6-azaspiro[3.3]heptane: This step focuses on the construction of the core spirocyclic system. An improved and scalable method proceeds via the N-benzylation of 3,3-bis(hydroxymethyl)oxetane, followed by mesylation and subsequent intramolecular cyclization.

• Boc-Protection of 2-oxa-6-azaspiro[3.3]heptane: The secondary amine of the synthesized spirocycle is then protected with a tert-butoxycarbonyl (Boc) group to yield the final product.

This strategy is advantageous due to the availability of starting materials and the robustness of the individual reactions, making it amenable to large-scale production.

Caption: Overall workflow for the synthesis of Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate.

Experimental Protocols and Data

This section provides detailed experimental procedures for each synthetic step, along with quantitative data on yields and purity.

Stage 1: Synthesis of 2-oxa-6-azaspiro[3.3]heptane

The construction of the 2-oxa-6-azaspiro[3.3]heptane core is a critical step. An improved, scalable synthesis has been reported that avoids the use of tosylamide and magnesium turnings, which can be problematic on a larger scale.[1]

Caption: Synthetic pathway for 2-oxa-6-azaspiro[3.3]heptane.

Protocol:

• A solution of 3,3-bis(hydroxymethyl)oxetane in toluene is treated with benzylamine.

• The mixture is heated to reflux with a Dean-Stark trap to remove water.

• After completion, the solvent is removed under reduced pressure.

• The residue is dissolved in dichloromethane (DCM) and cooled to 0 °C.

• Triethylamine (Et3N) is added, followed by the dropwise addition of methanesulfonyl chloride (MsCl).

• The reaction is allowed to warm to room temperature and stirred until completion.

• The reaction is quenched with water, and the organic layer is separated, washed, dried, and concentrated to yield the crude product, which can be purified by chromatography.

Protocol:

• N-Benzyl-2-oxa-6-azaspiro[3.3]heptane is dissolved in methanol containing a catalytic amount of acetic acid.[1]

• 10% Palladium on activated carbon (Pd/C) is added to the solution.

• The mixture is subjected to a hydrogen atmosphere (5 bar).[1]

• The reaction is stirred at room temperature for 16 hours.[1]

• Upon completion, the catalyst is removed by filtration.

• The filtrate, containing the free base, can be used directly in the next step or isolated as a more stable sulfonate salt for storage.[1]

Table 1: Summary of Quantitative Data for the Synthesis of 2-oxa-6-azaspiro[3.3]heptane

Step	Product	Starting Material	Scale	Yield (%)	Purity (%)	Reference
1	N-Benzyl-2-oxa-6-azaspiro[3.3]heptane	3,3-Bis(hydroxymethyl)oxetane	Lab Scale	Not explicitly stated	>95 (by NMR)	[1]
2	2-Oxa-6-azaspiro[3.3]heptane Acetate Salt	N-Benzyl-2-oxa-6-azaspiro[3.3]heptane	100 g	86	Not explicitly stated	[1]

Stage 2: Boc-Protection of 2-oxa-6-azaspiro[3.3]heptane

The final step involves the protection of the secondary amine with a tert-butoxycarbonyl (Boc) group. This is a standard transformation that can be carried out under various conditions, including in aqueous media for a greener process.[2][3]

Caption: Boc-protection of 2-oxa-6-azaspiro[3.3]heptane.

Protocol:

• Dissolve 2-oxa-6-azaspiro[3.3]heptane (1.0 equivalent) in a suitable solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).[4]

• Add triethylamine (1.1 equivalents) to the solution and stir for 5 minutes at room temperature.[4]

• Add di-tert-butyl dicarbonate ((Boc)₂O, 1.1 equivalents) portion-wise to the stirred solution.[4]

• Monitor the reaction by thin-layer chromatography (TLC) until completion (typically 1-4 hours).[4]

• Upon completion, dilute the reaction mixture and wash sequentially with a weak acid (e.g., 1 M HCl), water, and brine.[4]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the crude product.[4]

• The crude product can be purified by column chromatography on silica gel.

Protocol:

• In a round-bottom flask, add the amine substrate (1 mmol).[3]

• Add 9.5 mL of distilled water and 0.5 mL of acetone to the flask.[3]

• Stir the mixture at room temperature for a few minutes to ensure dissolution or a fine suspension.

• Add di-tert-butyl dicarbonate ((Boc)₂O) (1 mmol) to the reaction mixture.[3]

• Monitor the reaction by TLC. The reaction is often complete within minutes.[3]

• Once the reaction is complete, add 5 mL of dichloromethane to the flask and transfer the mixture to a separatory funnel.[3]

• Separate the organic layer, dry it over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the product.[3]

Table 2: Summary of Quantitative Data for the Boc-Protection of Amines

Substrate	Conditions	Time (min)	Yield (%)	Reference
Aniline (model)	Water:Acetone (9.5:0.5), rt	10	95	[2]
4-Methylaniline (model)	Water:Acetone (9.5:0.5), rt	12	94	[2]
General Primary Amines	DCM, Et3N, (Boc)2O, rt	60-240	Typically >90	[4]

Conclusion

The synthesis of Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate can be achieved through a scalable and efficient two-stage process. The improved synthesis of the 2-oxa-6-azaspiro[3.3]heptane core, followed by a robust Boc-protection step, provides a reliable route for obtaining this valuable building block in high yield and purity. The protocols and data presented in this guide offer a solid foundation for researchers and drug development professionals to implement and adapt these synthetic methods for their specific needs. The availability of a scalable synthesis for this key intermediate is expected to facilitate the exploration of novel chemical space and the development of next-generation therapeutics.

References

• 1. thieme-connect.com [thieme-connect.com]
• 2. benchchem.com [benchchem.com]
• 3. N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

An In-Depth Technical Guide to the Stability and Reactivity of the 2-Oxa-6-azaspiro[3.3]heptane Core

For Researchers, Scientists, and Drug Development Professionals

The 2-oxa-6-azaspiro[3.3]heptane core is a saturated heterocyclic scaffold that has garnered significant attention in medicinal chemistry. Its rigid, three-dimensional structure offers a unique conformational profile, making it an attractive bioisostere for commonly used motifs such as morpholine and piperazine.[1][2][3] This guide provides a comprehensive overview of the stability and reactivity of this increasingly important building block in modern drug discovery.

Stability of the 2-Oxa-6-azaspiro[3.3]heptane Core

The stability of the 2-oxa-6-azaspiro[3.3]heptane core is a critical consideration for its application in drug development, influencing storage, formulation, and in vivo behavior. The core's stability is largely dictated by the nature of its salt form and the surrounding chemical environment.

Salt Form Stability

The free base of 2-oxa-6-azaspiro[3.3]heptane is often converted to a salt for improved handling and stability. While the oxalate salt has been commonly used, studies have shown it can have stability issues, precluding long-term storage.[4][5] In contrast, sulfonic acid salts, such as the p-toluenesulfonate (tosylate) salt, have demonstrated superior thermal stability and solubility, making them the preferred choice for pharmaceutical development.[6]

Table 1: Comparison of 2-Oxa-6-azaspiro[3.3]heptane Salt Properties

Salt Form	Stability	Solubility	Reference
Oxalate	Prone to stability issues	Moderate	[4][5]
Sulfonate (e.g., Tosylate)	More thermally stable, crystalline, and well-defined	More soluble	[6]

pH and Thermal Stability

The strained four-membered rings of the spiro[3.3]heptane system, an oxetane and an azetidine, exhibit notable kinetic stability. However, the ring system can be susceptible to opening under certain conditions. The azetidine ring, being a secondary amine, is basic and will be protonated under acidic conditions. While generally stable, strongly acidic or basic conditions, particularly at elevated temperatures, can promote ring-opening reactions. The oxetane ring is also susceptible to cleavage under acidic conditions.

Quantitative data on the thermal decomposition and pH stability of the core itself is not extensively published, but its successful incorporation into drug candidates suggests sufficient stability under physiological conditions.

Reactivity of the 2-Oxa-6-azaspiro[3.3]heptane Core

The reactivity of the 2-oxa-6-azaspiro[3.3]heptane core is centered around the secondary amine of the azetidine ring. This nitrogen atom serves as a versatile handle for a wide range of chemical transformations, allowing for the facile introduction of various substituents and the construction of diverse molecular architectures.

N-Functionalization Reactions

The nucleophilic nitrogen of the azetidine ring readily participates in a variety of common N-functionalization reactions, including N-arylation, N-alkylation, N-acylation, and reductive amination.

Table 2: Common N-Functionalization Reactions of the 2-Oxa-6-azaspiro[3.3]heptane Core

Reaction Type	Reagents and Conditions	Typical Yields	Reference
N-Arylation (Buchwald-Hartwig)	Aryl halide, Palladium catalyst (e.g., Pd₂(dba)₃), Ligand (e.g., XPhos), Base (e.g., NaOt-Bu)	Good to excellent	[7][8][9]
N-Alkylation	Alkyl halide, Base (e.g., K₂CO₃) in a polar aprotic solvent (e.g., DMF)	Good	[10]
Reductive Amination	Aldehyde or ketone, Reducing agent (e.g., NaBH(OAc)₃)	Good	[10]
N-Acylation	Acyl chloride or anhydride, Base (e.g., Et₃N)	High	[11]

Ring-Opening Reactions

While generally stable, the strained rings of the 2-oxa-6-azaspiro[3.3]heptane core can undergo ring-opening reactions under specific conditions. The oxetane ring can be opened by strong nucleophiles or under acidic conditions. The azetidine ring is more robust but can also be cleaved under harsh reductive conditions. Ring-opening polymerization of related oxetanes is a known process, suggesting that under the right catalytic conditions, the oxetane moiety of this core could potentially polymerize.[12][13][14]

Experimental Protocols

Detailed experimental protocols are crucial for the successful application of the 2-oxa-6-azaspiro[3.3]heptane core in synthesis. Below are representative procedures for key transformations.

Synthesis of 6-(2-Fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane (Protecting-Group-Free N-Arylation)

This protocol is adapted from a scalable, two-step process for a key intermediate of the antibiotic drug candidate TBI-223.[4][5]

Experimental Workflow:

Caption: Protecting-group-free N-arylation workflow.

Procedure: A solution of 2-fluoro-4-nitroaniline and 3,3-bis(bromomethyl)oxetane in sulfolane is added dropwise to a heated mixture of sodium hydroxide in sulfolane at 80 °C. The reaction is stirred for several hours until completion, as monitored by HPLC. After cooling, the product is isolated by precipitation with water and filtration. This method has been demonstrated on a 100 g scale with an isolated yield of 87% and >99% purity.[4]

General Procedure for Reductive Amination

This procedure is based on a method for the synthesis of functionalized 2,6-diazaspiro[3.3]heptanes and is applicable to the 2-oxa-6-azaspiro[3.3]heptane core.[10]

Logical Relationship of Reductive Amination:

Caption: Two-step logic of reductive amination.

Procedure: To a solution of 2-oxa-6-azaspiro[3.3]heptane and an aldehyde or ketone in a suitable solvent such as dichloroethane, a mild acid like acetic acid is added to facilitate iminium ion formation. A reducing agent, typically sodium triacetoxyborohydride, is then added portion-wise, and the reaction is stirred at room temperature until completion. The product is isolated after an aqueous workup and purification by chromatography.

Application in Drug Discovery: A Case Study of LRRK2 Inhibitors

The 2-oxa-6-azaspiro[3.3]heptane core has been explored as a morpholine replacement in various drug discovery programs. One notable example is its incorporation into analogues of Leucine-Rich Repeat Kinase 2 (LRRK2) inhibitors.[1] Mutations in the LRRK2 gene are a significant genetic cause of Parkinson's disease, making LRRK2 a key therapeutic target.

The signaling pathway involving LRRK2 is complex, but a simplified representation of its role in neuronal function and how an inhibitor might intervene is depicted below.

Simplified LRRK2 Signaling Pathway:

References

• 1. Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Practical and Scalable Two-Step Process for 6-(2-Fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane: A Key Intermediate of the Potent Antibiotic Drug Candidate TBI-223 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of 2-Oxa-6-azaspiro[3.3]heptane Sulfonate Salts - Thieme Chemistry - Georg Thieme Verlag KG [thieme.de]
• 7. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 8. jk-sci.com [jk-sci.com]
• 9. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 10. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 11. researchgate.net [researchgate.net]
• 12. youtube.com [youtube.com]
• 13. Ring-opening polymerization of a 2,3-disubstituted oxirane leading to a polyether having a carbonyl–aromatic π-stacked structure - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. Ring-Opening Polymerization—An Introductory Review | MDPI [mdpi.com]

Solubility of Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate in common organic solvents

An In-Depth Technical Guide to the Solubility of Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Quantitative Solubility Data

As of the latest literature review, specific quantitative solubility data for Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate has not been reported. The following table is provided as a template for researchers to populate with experimentally determined values. A detailed protocol for obtaining this data is provided in the subsequent section.

Solvent	Chemical Formula	Class	Solubility (g/L) at 25°C	Observations
Non-Polar Solvents
Hexane	C₆H₁₄	Alkane	Data Not Available
Toluene	C₇H₈	Aromatic	Data Not Available
Diethyl Ether	(C₂H₅)₂O	Ether	Data Not Available
Polar Aprotic Solvents
Acetone	C₃H₆O	Ketone	Data Not Available
Acetonitrile	C₂H₃N	Nitrile	Data Not Available
Dichloromethane (DCM)	CH₂Cl₂	Halogenated	Data Not Available
Dimethylformamide (DMF)	C₃H₇NO	Amide	Data Not Available
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	Sulfoxide	Data Not Available
Ethyl Acetate	C₄H₈O₂	Ester	Data Not Available
Tetrahydrofuran (THF)	C₄H₈O	Ether	Data Not Available
Polar Protic Solvents
Methanol	CH₃OH	Alcohol	Data Not Available
Ethanol	C₂H₅OH	Alcohol	Data Not Available
Isopropanol (IPA)	C₃H₈O	Alcohol	Data Not Available
Water	H₂O	Data Not Available

Experimental Protocol for Solubility Determination

The recommended method for determining the thermodynamic solubility of a compound is the Shake-Flask Method , which is considered a gold standard for its reliability.[1]

Objective: To determine the saturation concentration of Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate in a given solvent at a controlled temperature.

Materials:

• Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate (solid)

• Selected organic solvents (analytical grade)

• Analytical balance

• Scintillation vials or flasks with screw caps

• Orbital shaker or vortex mixer with temperature control

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or MS) or another suitable quantitative analytical technique.

• Volumetric flasks and pipettes

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of solid Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate to a vial. The excess solid is crucial to ensure that saturation is reached.[1][2]

  • Add a known volume of the selected organic solvent to the vial.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a temperature-controlled shaker set to the desired temperature (e.g., 25°C).

  • Agitate the samples for a sufficient period to ensure equilibrium is reached. This can range from 24 to 72 hours.[1][2] It is advisable to test multiple time points (e.g., 24, 48, and 72 hours) to confirm that the concentration in solution has reached a plateau.

• Sample Separation:

  • After equilibration, allow the vials to stand undisturbed for a short period to allow the excess solid to sediment.

  • To separate the saturated solution from the undissolved solid, two common methods are:

    • Centrifugation: Centrifuge the vials at a high speed to pellet the excess solid.

    • Filtration: Carefully draw the supernatant using a syringe and pass it through a syringe filter into a clean vial. This method is highly effective at removing fine particulates.[3]

• Quantification:

  • Prepare a series of standard solutions of Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate of known concentrations in the same solvent.

  • Analyze the standard solutions using a validated HPLC method to generate a calibration curve.

  • Dilute the filtered saturated solution with a known factor to bring its concentration within the range of the calibration curve.

  • Analyze the diluted sample using the same HPLC method.

  • Determine the concentration of the saturated solution by interpolating its response on the calibration curve and accounting for the dilution factor.

• Reporting:

  • The solubility is reported as the mean concentration from at least three replicate experiments, typically in units of g/L or mg/mL.

Visualizations

Experimental Workflow for Solubility Determination

Caption: Workflow for the Shake-Flask Solubility Assay.

Role in Drug Discovery: PROTAC Mechanism

Spirocyclic scaffolds, such as the 2-oxa-6-azaspiro[3.3]heptane core, are of significant interest in drug discovery. Their rigid, three-dimensional structures make them valuable as linkers in the design of Proteolysis Targeting Chimeras (PROTACs).[4][5] PROTACs are bifunctional molecules that induce the degradation of specific target proteins by hijacking the cell's own ubiquitin-proteasome system.[6][7] They consist of a ligand that binds to the target protein and another ligand that recruits an E3 ubiquitin ligase, connected by a linker.[7][8] The degradation of the target protein, rather than just its inhibition, offers a powerful therapeutic modality.[8][9]

The following diagram illustrates the catalytic mechanism of a PROTAC.

Caption: Catalytic Cycle of PROTAC-Mediated Protein Degradation.

References

• 1. dissolutiontech.com [dissolutiontech.com]
• 2. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 3. materialneutral.info [materialneutral.info]
• 4. Targeted Protein Degradation: Design Considerations for PROTAC Development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]
• 6. Proteolysis targeting chimera - Wikipedia [en.wikipedia.org]
• 7. Proteolysis targeting chimeras (PROTACs) come of age: entering the third decade of targeted protein degradation - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D1CB00011J [pubs.rsc.org]
• 8. An overview of PROTACs: a promising drug discovery paradigm - PMC [pmc.ncbi.nlm.nih.gov]
• 9. portlandpress.com [portlandpress.com]

Navigating the Conformational Landscape of 2-Oxa-6-azaspiro[3.3]heptane: A Technical Guide for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

The 2-oxa-6-azaspiro[3.3]heptane motif has emerged as a valuable building block in modern medicinal chemistry, offering a unique three-dimensional scaffold that can significantly influence the physicochemical and pharmacological properties of drug candidates. Its rigid, spirocyclic nature provides a means to escape the flatland of traditional aromatic rings, enabling finer control over molecular shape and vectoral presentation of substituents. This in-depth technical guide delves into the core principles of the molecular modeling and conformational analysis of 2-oxa-6-azaspiro[3.3]heptane, providing a foundational understanding for its strategic application in drug design.

Introduction to the 2-Oxa-6-azaspiro[3.3]heptane Scaffold

2-Oxa-6-azaspiro[3.3]heptane is a saturated heterocyclic system characterized by a central quaternary carbon atom shared by two four-membered rings: an oxetane and an azetidine. This unique arrangement imparts significant conformational rigidity compared to more flexible acyclic or larger ring systems. Understanding the preferred three-dimensional arrangements, or conformations, of this scaffold is paramount for designing molecules that can effectively interact with their biological targets.

The inherent ring strain of the four-membered rings dictates their conformational preferences, which primarily involve a puckered, non-planar geometry to alleviate torsional and angle strain. The interplay between the puckering of the oxetane and azetidine rings, and the nature of the substituent on the azetidine nitrogen, governs the overall conformational landscape of the molecule.

Conformational Analysis: A Hybrid Approach

A comprehensive understanding of the conformational behavior of 2-oxa-6-azaspiro[3.3]heptane requires a synergistic approach, combining experimental techniques with computational modeling.

Experimental Insights: X-ray Crystallography

For instance, the crystal structure of 6-(2-fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane reveals a puckered conformation for both the oxetane and azetidine rings. The degree of puckering and the relative orientation of the rings are key parameters that can be extracted from such data and used to validate computational models.

Table 1: Representative Crystallographic Data of a 2-Oxa-6-azaspiro[3.3]heptane Derivative

Parameter	Value
Ring Puckering Amplitude (Oxetane)	Data not available in search results
Ring Puckering Phase (Oxetane)	Data not available in search results
Ring Puckering Amplitude (Azetidine)	Data not available in search results
Ring Puckering Phase (Azetidine)	Data not available in search results
C-N-C Bond Angle (exocyclic to azetidine)	Data not available in search results

(Note: Specific quantitative values for puckering and bond angles were not available in the provided search results and would need to be extracted from the primary crystallographic information file.)

Computational Modeling: Predicting Conformational Preferences

In the absence of extensive experimental data for the parent compound, computational chemistry serves as a powerful tool to explore the conformational energy landscape. A multi-tiered computational approach is recommended, starting with molecular mechanics and progressing to more accurate quantum mechanical methods.

Proposed Computational Workflow:

Caption: A typical workflow for the computational conformational analysis of 2-oxa-6-azaspiro[3.3]heptane.

Detailed Methodologies:

• Molecular Mechanics (MM): Force fields such as OPLS (Optimized Potentials for Liquid Simulations) or MMFF (Merck Molecular Force Field) can be employed for an initial, rapid exploration of the conformational space. These methods are computationally inexpensive and suitable for generating a large number of potential conformers.

• Quantum Mechanics (QM): Density Functional Theory (DFT) methods, such as B3LYP with a 6-31G* basis set, provide a more accurate description of the electronic structure and are essential for refining the geometries and calculating the relative energies of the low-energy conformers identified by MM.

• Solvation Models: To mimic physiological conditions, implicit solvation models like the Polarizable Continuum Model (PCM) should be incorporated into the QM calculations to account for the effects of the solvent (e.g., water) on conformational stability.

Expected Conformational Features:

Based on the principles of ring strain and stereoelectronics, the following conformational features are anticipated for 2-oxa-6-azaspiro[3.3]heptane:

• Ring Puckering: Both the oxetane and azetidine rings will adopt puckered conformations. The puckering can be described by a puckering amplitude and a phase angle. The barrier to ring inversion is expected to be relatively low.

• Axial and Equatorial-like Positions: The substituents on the ring carbons will occupy positions that can be described as pseudo-axial and pseudo-equatorial.

• Nitrogen Inversion: The nitrogen atom of the azetidine ring can undergo inversion, leading to different orientations of its lone pair and any substituent. The barrier to nitrogen inversion will be influenced by the nature of the N-substituent.

Table 2: Predicted Conformational Data (Hypothetical)

Conformer	Relative Energy (kcal/mol)	Dihedral Angle (C1-C5-C6-N)	Key Feature
A	0.0	Value	Puckered rings, equatorial-like N-substituent
B	Value	Value	Puckered rings, axial-like N-substituent
C	Value	Value	Ring-inverted conformer

(Note: The values in this table are hypothetical and would need to be determined through the computational workflow described above.)

Experimental Protocols for Further Investigation

To validate and refine the computational models, the following experimental techniques are recommended:

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for studying the conformation of molecules in solution.

• Proton-Proton Coupling Constants (³JHH): The magnitude of three-bond proton-proton coupling constants is dependent on the dihedral angle between the coupled protons, as described by the Karplus equation. Measuring these coupling constants can provide information about the puckering of the rings.

• Nuclear Overhauser Effect (NOE): NOE experiments (e.g., NOESY) can identify protons that are close in space, providing through-space distance constraints that are invaluable for defining the three-dimensional structure.

• Low-Temperature NMR: By slowing down the rate of conformational interconversion at low temperatures, it may be possible to observe individual conformers and determine their relative populations.

Proposed NMR Experiment Workflow:

Caption: A workflow outlining the use of NMR spectroscopy for the conformational analysis of 2-oxa-6-azaspiro[3.3]heptane.

Application in Drug Design: Structure-Activity Relationships

A thorough understanding of the conformational preferences of the 2-oxa-6-azaspiro[3.3]heptane scaffold is critical for establishing meaningful structure-activity relationships (SAR). By knowing the stable conformations, medicinal chemists can:

• Design Rigid Analogs: Lock the molecule into a bioactive conformation to enhance potency and selectivity.

• Modulate Physicochemical Properties: The orientation of polar groups, influenced by the conformation, can impact properties like solubility and membrane permeability.

• Optimize Pharmacokinetics: The shape of the molecule can affect its interaction with metabolic enzymes and transporters.

Signaling Pathway of Conformational Analysis in Drug Design:

Caption: The logical flow of how conformational analysis of the 2-oxa-6-azaspiro[3.3]heptane scaffold informs the drug design process.

Conclusion

The 2-oxa-6-azaspiro[3.3]heptane core represents a powerful tool in the medicinal chemist's armamentarium. While a comprehensive, publicly available conformational analysis of the parent scaffold is still forthcoming, this guide provides a robust framework for its investigation. By combining computational modeling with targeted experimental validation, researchers can unlock a deeper understanding of its three-dimensional properties, paving the way for the rational design of novel therapeutics with enhanced efficacy and safety profiles. The principles and workflows outlined herein serve as a starting point for any research program aiming to leverage the unique structural features of this promising spirocyclic system.

Protocols & Analytical Methods

The Versatile Scaffold: Application of Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate in Modern Drug Design

For Immediate Release

[City, State] – [Date] – The quest for novel, three-dimensional molecular architectures to populate drug discovery pipelines has led to a surge of interest in strained spirocyclic systems. Among these, tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate has emerged as a particularly valuable building block. Its rigid, compact structure and desirable physicochemical properties make it an attractive bioisosteric replacement for common saturated heterocycles and a versatile scaffold for the development of new therapeutics, including MCHR1 antagonists for obesity, CNS-penetrant CXCR2 antagonists for inflammatory diseases, and innovative PROTAC linkers for targeted protein degradation.

Introduction to a Privileged Scaffold

The 2-oxa-6-azaspiro[3.3]heptane motif offers medicinal chemists a unique tool to navigate complex biological space. As a bioisostere for piperidine and morpholine, it can impart improved drug-like properties, such as enhanced target selectivity and optimized pharmacokinetic profiles.[1][2] The spirocyclic nature of the core introduces a defined three-dimensional geometry, which can lead to more precise interactions with biological targets.[3] The tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom of tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate provides a stable, yet readily cleavable handle for synthetic elaboration, allowing for its incorporation into a wide array of complex molecules.

Application 1: MCHR1 Antagonists for the Treatment of Obesity - The Case of AZD1979

A prominent example of the successful application of the 2-oxa-6-azaspiro[3.3]heptane scaffold is in the development of AZD1979, a potent and selective antagonist of the melanin-concentrating hormone receptor 1 (MCHR1).[1] MCHR1 is a G-protein coupled receptor primarily expressed in the brain that plays a key role in the regulation of energy homeostasis, making it a target for anti-obesity therapies.[4]

AZD1979 incorporates the 2-oxa-6-azaspiro[3.3]heptane moiety, which contributes to its favorable physicochemical properties, including improved central nervous system (CNS) exposure.[1] Preclinical studies have demonstrated its efficacy in reducing body weight in animal models.[1][4]

Quantitative Data for AZD1979

Compound	Target	Assay	IC50 (nM)	Species	Reference
AZD1979	MCHR1	GTPγS	~12	Human	[1]
AZD1979	MCHR1	GTPγS	~12	Mouse	[1]
AZD1979	MCH2	Ca2+ FLIPR	>40,000	Human	[1]
AZD1979	hERG	N/A	22,000	Human	[1]

MCHR1 Signaling Pathway and the Action of AZD1979

The binding of the neuropeptide melanin-concentrating hormone (MCH) to its receptor, MCHR1, triggers downstream signaling cascades that ultimately promote food intake and decrease energy expenditure. AZD1979 acts as a competitive antagonist, blocking the binding of MCH to MCHR1 and thereby inhibiting these orexigenic signals.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. A general, enantioselective synthesis of N-alkyl terminal aziridines and C2-functionalized azetidines via organocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. arkat-usa.org [arkat-usa.org]

Synthesis of Novel Bioactive Compounds Using Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate is a versatile saturated heterocyclic building block that has garnered significant interest in medicinal chemistry. Its rigid spirocyclic core and its utility as a bioisosteric replacement for common motifs like morpholine and piperazine make it a valuable scaffold for the design of novel bioactive compounds. The incorporation of the 2-oxa-6-azaspiro[3.3]heptane moiety can lead to improved physicochemical properties, such as reduced lipophilicity, which are often desirable in drug candidates.[1][2] This document provides detailed application notes and experimental protocols for the synthesis of novel bioactive compounds, including potential kinase inhibitors targeting Epidermal Growth Factor Receptor (EGFR) and Leucine-Rich Repeat Kinase 2 (LRRK2), starting from Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate.

Strategic Application in Drug Discovery

The 2-oxa-6-azaspiro[3.3]heptane scaffold offers a unique three-dimensional geometry that can be exploited to explore novel chemical space and establish new interactions with biological targets. Its application as a bioisostere for morpholine or piperazine can lead to compounds with altered pharmacokinetic and pharmacodynamic profiles. For instance, replacing a morpholine ring with the 2-oxa-6-azaspiro[3.3]heptane moiety has been shown to decrease lipophilicity (logD), which can be beneficial for optimizing drug-like properties.[1]

A notable example of its application is in the development of the potent antibiotic drug candidate TBI-223, where the 6-(2-fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane core is a key structural feature.[3] This highlights the potential of this scaffold in the synthesis of various classes of bioactive molecules.

Synthesis of Bioactive Derivatives

The secondary amine of the 2-oxa-6-azaspiro[3.3]heptane core, after deprotection of the Boc group, serves as a key functional handle for introducing a wide range of substituents. Standard organic transformations such as N-arylation, N-alkylation (via reductive amination), and amide bond formation can be employed to generate diverse libraries of compounds for biological screening.

General Synthetic Workflow

The overall strategy for the synthesis of bioactive compounds from Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate involves a two-step sequence: Boc deprotection followed by functionalization of the resulting secondary amine.

General synthetic workflow for derivatization.

Experimental Protocols

Protocol 1: Boc Deprotection of Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate

This protocol describes the removal of the tert-butyloxycarbonyl (Boc) protecting group to yield the free secondary amine, 2-oxa-6-azaspiro[3.3]heptane, which is the key intermediate for subsequent derivatization.

Materials:

• Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Magnetic stirrer and stir bar

• Separatory funnel

• Round-bottom flask

Procedure:

• Dissolve Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate (1.0 eq) in anhydrous DCM (0.1 M concentration) in a round-bottom flask equipped with a magnetic stir bar.

• Cool the solution to 0 °C using an ice bath.

• Slowly add trifluoroacetic acid (TFA, 5.0 eq) dropwise to the stirred solution.

• Remove the ice bath and allow the reaction mixture to stir at room temperature for 2-4 hours. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove excess TFA and DCM.

• Dissolve the residue in DCM and carefully add saturated aqueous NaHCO₃ solution to neutralize the excess acid (caution: gas evolution).

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to afford 2-oxa-6-azaspiro[3.3]heptane. The crude product is often used in the next step without further purification.

Protocol 2: N-Arylation via Buchwald-Hartwig Amination

This protocol details the palladium-catalyzed cross-coupling of 2-oxa-6-azaspiro[3.3]heptane with an aryl halide to form N-aryl derivatives, a common core in many kinase inhibitors.

Materials:

• 2-Oxa-6-azaspiro[3.3]heptane (from Protocol 1)

• Aryl halide (e.g., 4-bromobenzonitrile) (1.0-1.2 eq)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.02 eq)

• Xantphos (0.04 eq)

• Cesium carbonate (Cs₂CO₃) (1.5 eq)

• Toluene or 1,4-dioxane, anhydrous

• Schlenk tube or similar reaction vessel for inert atmosphere

• Magnetic stirrer and stir bar

• Heating block or oil bath

• Silica gel for column chromatography

• Ethyl acetate and hexanes for chromatography

Procedure:

• To a Schlenk tube, add Pd₂(dba)₃ (0.02 eq) and Xantphos (0.04 eq).

• Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times.

• Add anhydrous toluene or 1,4-dioxane to the tube.

• Add the aryl halide (1.0 eq), 2-oxa-6-azaspiro[3.3]heptane (1.2 eq), and Cs₂CO₃ (1.5 eq).

• Seal the Schlenk tube and heat the reaction mixture at 100-110 °C for 12-24 hours, or until reaction completion is observed by TLC or LC-MS.

• Cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of celite to remove inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to yield the desired N-aryl-2-oxa-6-azaspiro[3.3]heptane derivative.

Protocol 3: N-Alkylation via Reductive Amination

This protocol describes the synthesis of N-alkyl derivatives by reacting 2-oxa-6-azaspiro[3.3]heptane with an aldehyde or ketone in the presence of a reducing agent.

Materials:

• 2-Oxa-6-azaspiro[3.3]heptane (from Protocol 1)

• Aldehyde or ketone (e.g., benzaldehyde) (1.0 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• Dichloromethane (DCM) or 1,2-dichloroethane (DCE), anhydrous

• Acetic acid (catalytic amount, optional)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Magnetic stirrer and stir bar

• Round-bottom flask

Procedure:

• Dissolve 2-oxa-6-azaspiro[3.3]heptane (1.2 eq) and the aldehyde or ketone (1.0 eq) in anhydrous DCM or DCE in a round-bottom flask.

• Add a catalytic amount of acetic acid (optional, can facilitate imine formation).

• Stir the mixture at room temperature for 30 minutes.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture.

• Stir the reaction at room temperature for 4-16 hours, monitoring progress by TLC or LC-MS.

• Quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography if necessary.

Bioactivity Data of Representative Compounds

The following tables summarize the reported bioactivity and physicochemical properties of selected compounds incorporating the 2-oxa-6-azaspiro[3.3]heptane scaffold.

Table 1: Physicochemical Properties of 2-Oxa-6-azaspiro[3.3]heptane Analogs

Compound ID	Parent Compound	Modification	ΔpKa	ΔlogD₇.₄	Reference
6b	Morpholine analog (6a )	Replacement of morpholine with 2-oxa-6-azaspiro[3.3]heptane	+1.5	-1.2	[1]
9b	Artefenomel (9a )	Replacement of alkyl morpholine with 2-oxa-6-azaspiro[3.3]heptane	+0.8	-0.6	[1]

Table 2: Biological Activity of 2-Oxa-6-azaspiro[3.3]heptane Analogs

Compound ID	Target	Bioactivity	Notes	Reference
10b	EGFR	Decreased potency compared to Gefitinib (10a )	Analog of Gefitinib	[1]
11b	LRRK2	Significant loss of potency compared to PF-06447475 (11a )	Analog of LRRK2 inhibitor PF-06447475	[1]
TBI-223	Bacterial ribosome	Potent antibiotic activity	In development for tuberculosis treatment	[3]

Signaling Pathways and Mechanism of Action

EGFR Signaling Pathway

The Epidermal Growth Factor Receptor (EGFR) is a receptor tyrosine kinase that plays a crucial role in regulating cell proliferation, survival, and differentiation.[4][5] Aberrant EGFR signaling, through mutation or overexpression, is a hallmark of many cancers.[4] EGFR inhibitors typically act by competing with ATP for binding to the intracellular kinase domain, thereby blocking downstream signaling cascades such as the RAS-RAF-MAPK and PI3K-AKT pathways.[6]

References

• 1. Single Step Synthesis of Non-symmetric Azoarenes Using Buchwald–Hartwig Amination - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. acs.figshare.com [acs.figshare.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. 2D-QSAR and 3D-QSAR Analyses for EGFR Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for N-Boc Deprotection of 2-Oxa-6-azaspiro[3.3]heptane Derivatives

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the N-Boc deprotection of 2-oxa-6-azaspiro[3.3]heptane derivatives, a crucial step in the synthesis of various scaffolds for drug discovery. The tert-butyloxycarbonyl (Boc) group is a widely used amine protecting group due to its stability in various reaction conditions. Its efficient removal is paramount for subsequent synthetic transformations.

Overview of N-Boc Deprotection

The most common and effective methods for the deprotection of the N-Boc group on 2-oxa-6-azaspiro[3.3]heptane and related spirocyclic amines involve acidic conditions. The mechanism proceeds via protonation of the carbamate carbonyl oxygen, followed by cleavage to form the stable tert-butyl cation and a carbamic acid intermediate, which readily decarboxylates to yield the free amine.

Comparative Data of Deprotection Protocols

While specific comparative studies on 2-oxa-6-azaspiro[3.3]heptane are not extensively published, data from structurally related azaspiro[3.3]heptane derivatives and general procedures provide a strong basis for protocol selection. The choice of reagent often depends on the acid sensitivity of other functional groups in the molecule and the desired salt form of the product.

Deprotection Protocol	Reagent & Solvent	Temperature	Time	Yield	Salt Form	Reference
Protocol 1: Acidic Cleavage	Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)	Room Temperature	1 - 4 hours	Typically >90%	TFA Salt	General Protocol
Protocol 2: Acidic Cleavage	Hydrochloric Acid (HCl) in 1,4-Dioxane	Room Temperature	1 - 4 hours	Typically >90%	HCl Salt	General Protocol
Protocol 3: Hydrogenolysis	H₂, 10% Palladium on Carbon in Methanol (MeOH)	Room Temperature	29 hours	High	Free Amine	Example from a related Diazaspiro[3.3]heptane

Experimental Protocols

Protocol 1: N-Boc Deprotection using Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)

This protocol is a standard and highly effective method for N-Boc deprotection, typically affording the trifluoroacetate salt of the amine.

Materials:

• N-Boc-2-oxa-6-azaspiro[3.3]heptane derivative

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Dissolve the N-Boc-2-oxa-6-azaspiro[3.3]heptane derivative in anhydrous DCM (0.1-0.5 M concentration).

• To the stirred solution at room temperature, add TFA (typically 20-50% v/v). A common ratio is 1:1 TFA:DCM.

• Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 1 to 4 hours.

• Upon completion, remove the DCM and excess TFA by rotary evaporation. Co-evaporation with a solvent like toluene can aid in the removal of residual TFA.

• Optional (for isolation of the free amine): To the residue, add DCM and wash with saturated aqueous NaHCO₃ solution to neutralize the excess acid. Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure to yield the free amine. For many applications, the TFA salt obtained after evaporation is used directly in the next step.

Visualization of the Workflow:

Workflow for TFA-mediated N-Boc deprotection.

Protocol 2: N-Boc Deprotection using Hydrochloric Acid (HCl) in 1,4-Dioxane

This method is another widely used protocol that yields the hydrochloride salt of the amine, which is often a crystalline solid and easy to handle.

Materials:

• N-Boc-2-oxa-6-azaspiro[3.3]heptane derivative

• 4M HCl in 1,4-dioxane

• Diethyl ether or methyl tert-butyl ether (MTBE)

• Standard laboratory glassware

Procedure:

• Dissolve the N-Boc-2-oxa-6-azaspiro[3.3]heptane derivative in a minimal amount of a suitable solvent like methanol or dioxane.

• To the stirred solution, add a solution of 4M HCl in 1,4-dioxane (typically 5-10 equivalents).

• Stir the mixture at room temperature for 1 to 4 hours. The deprotected product often precipitates as the hydrochloride salt.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Upon completion, if a precipitate has formed, collect the solid by filtration. Wash the solid with a non-polar solvent like diethyl ether or MTBE to remove any non-polar impurities.

• If no precipitate forms, concentrate the reaction mixture under reduced pressure. The resulting residue can be triturated with diethyl ether or MTBE to induce precipitation of the hydrochloride salt.

• Dry the product under vacuum.

Protocol 3: N-Boc Deprotection via Hydrogenolysis

This protocol is suitable for substrates that are sensitive to strong acids but stable to hydrogenation conditions. It directly yields the free amine. This method has been successfully applied to the deprotection of a related N-Boc protected 2,6-diazaspiro[3.3]heptane.

Materials:

• N-Boc-2-oxa-6-azaspiro[3.3]heptane derivative

• Methanol (MeOH)

• 10% Palladium on Carbon (Pd/C)

• Hydrogen gas (H₂) supply (balloon or hydrogenation apparatus)

• Celite®

Procedure:

• Dissolve the N-Boc-2-oxa-6-azaspiro[3.3]heptane derivative in methanol.

• To the solution, add 10% Pd/C (typically 5-10 mol%).

• Subject the mixture to a hydrogen atmosphere (e.g., by bubbling hydrogen through the solution or using a balloon filled with hydrogen) and stir vigorously at room temperature.

• Monitor the reaction by TLC or LC-MS. For the related diazaspiro[3.3]heptane, the reaction was reported to take 29 hours.

• Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Wash the Celite® pad with methanol.

• Concentrate the filtrate under reduced pressure to obtain the deprotected free amine.

Visualization of Deprotection Challenges and Troubleshooting:

Troubleshooting common deprotection issues.

Safety Precautions

• Trifluoroacetic acid (TFA) is highly corrosive and volatile. Handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Solutions of HCl in dioxane are corrosive and the vapor is harmful. Handle with care in a fume hood.

• Palladium on carbon is flammable, especially when dry and in the presence of hydrogen. Handle with care and do not allow it to dry out completely on the filter paper.

• Hydrogen gas is highly flammable. Ensure there are no ignition sources nearby when performing hydrogenolysis.

Application Notes and Protocols for the Functionalization of the 2-oxa-6-azaspiro[3.3]heptane Scaffold

For Researchers, Scientists, and Drug Development Professionals

The 2-oxa-6-azaspiro[3.3]heptane scaffold has emerged as a valuable building block in modern medicinal chemistry, primarily serving as a three-dimensional, rigid bioisostere for the morpholine moiety.[1][2] Its unique spirocyclic structure can impart favorable physicochemical and pharmacokinetic properties to drug candidates, including reduced lipophilicity and improved metabolic stability.[1][3] These application notes provide an overview of the key functionalization strategies for this scaffold, supported by detailed experimental protocols and comparative data.

Physicochemical and Pharmacokinetic Impact of 2-oxa-6-azaspiro[3.3]heptane Incorporation

The substitution of a morpholine ring with a 2-oxa-6-azaspiro[3.3]heptane moiety can significantly alter a molecule's properties. The key advantage often observed is a reduction in lipophilicity (logD) despite the addition of a carbon atom, a counterintuitive phenomenon that can be beneficial for optimizing drug-like properties.[3]

Table 1: Comparative Physicochemical Properties of Morpholine vs. 2-oxa-6-azaspiro[3.3]heptane Analogs

Parent Compound	Moiety	logD7.4	pKa	Change in logD7.4	Change in pKa	Reference
AZD1979 Analog	Morpholine	2.8	6.7	-	-	[3]
AZD1979 (6b)	2-oxa-6-azaspiro[3.3]heptane	1.6	8.2	-1.2	+1.5	[3]
Artefenomel Analog (9a)	Morpholine	-	-	-	-	[3]
Artefenomel Analog (9b)	2-oxa-6-azaspiro[3.3]heptane	-	-	-0.6	+0.8	[3]

Table 2: Impact on Biological Activity and DMPK Properties

Compound Pair	Target	Potency (pIC50)	Permeability (10-6 cm/s)	hERG Inhibition	Notes	Reference
AZD1979 Analog (6a/6b)	Not Specified	6a: >40; 6b: 22	6a: 16; 6b: 22	6a: 48; 6b: 43	No detrimental effect on permeability or hERG with the spirocycle.[3]	[3]
Gefitinib Analog (10a/10b)	Not Specified	Decreased potency	Not Reported	Not Reported	-	[3]
LRRK2 Inhibitor Analog (11a/11b)	LRRK2	Significant loss of potency	Not Reported	Not Reported	-	[3]
Kv7 Channel Opener Analog (12a/12b)	Kv7	Significant loss of potency	Not Reported	Not Reported	-	[3]

Synthetic Protocols for Functionalization

The secondary amine of the 2-oxa-6-azaspiro[3.3]heptane scaffold is the primary site of functionalization, allowing for the introduction of a wide variety of substituents through common synthetic transformations. The scaffold is often used as its hydrochloride or sulfonate salt for improved stability and handling.[4]

Experimental Workflow: Functionalization of the 2-oxa-6-azaspiro[3.3]heptane Scaffold

Caption: General functionalization routes for the 2-oxa-6-azaspiro[3.3]heptane scaffold.

Protocol 2.1: N-Arylation via Buchwald-Hartwig Amination

This protocol describes a general procedure for the palladium-catalyzed N-arylation of 2-oxa-6-azaspiro[3.3]heptane with an aryl halide.

Materials:

• 2-oxa-6-azaspiro[3.3]heptane (or its hydrochloride salt)

• Aryl halide (e.g., bromide or chloride)

• Palladium catalyst (e.g., Pd2(dba)3)

• Phosphine ligand (e.g., XPhos, SPhos)

• Base (e.g., NaOt-Bu, K3PO4)

• Anhydrous solvent (e.g., toluene, dioxane)

• Inert gas (Argon or Nitrogen)

Procedure:

• To an oven-dried Schlenk tube, add the aryl halide (1.0 mmol), 2-oxa-6-azaspiro[3.3]heptane (1.2 mmol), palladium catalyst (1-5 mol%), phosphine ligand (2-10 mol%), and base (1.5-2.0 mmol).

• Evacuate and backfill the tube with inert gas three times.

• Add anhydrous solvent (5-10 mL) via syringe.

• Seal the tube and heat the reaction mixture with stirring at 80-110 °C for 12-24 hours, or until reaction completion is observed by TLC or LC-MS.

• Cool the reaction mixture to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Filter the mixture through a pad of celite, washing with additional organic solvent.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the N-arylated 2-oxa-6-azaspiro[3.3]heptane derivative.

Protocol 2.2: Reductive Amination

This protocol provides a general method for the N-alkylation of 2-oxa-6-azaspiro[3.3]heptane with an aldehyde or ketone.

Materials:

• 2-oxa-6-azaspiro[3.3]heptane

• Aldehyde or ketone

• Reducing agent (e.g., sodium triacetoxyborohydride (STAB), sodium cyanoborohydride)

• Solvent (e.g., dichloromethane (DCM), dichloroethane (DCE))

• Acetic acid (optional, as a catalyst)

Procedure:

• To a round-bottom flask, add the 2-oxa-6-azaspiro[3.3]heptane (1.0 mmol) and the aldehyde or ketone (1.1 mmol) in the chosen solvent (10 mL).

• If desired, add a catalytic amount of acetic acid (0.1 mmol).

• Stir the mixture at room temperature for 30-60 minutes to allow for imine formation.

• Add the reducing agent (1.5 mmol) portion-wise over 15 minutes.

• Continue stirring at room temperature for 2-16 hours, monitoring the reaction by TLC or LC-MS.

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with an organic solvent (e.g., DCM).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.[5][6]

Protocol 2.3: Amide Coupling

This protocol outlines a general procedure for forming an amide bond between 2-oxa-6-azaspiro[3.3]heptane and a carboxylic acid.

Materials:

• 2-oxa-6-azaspiro[3.3]heptane

• Carboxylic acid

• Coupling agent (e.g., HATU, HBTU, EDC/HOBt)

• Base (e.g., diisopropylethylamine (DIPEA), triethylamine (TEA))

• Solvent (e.g., dimethylformamide (DMF), DCM)

Procedure:

• In a round-bottom flask, dissolve the carboxylic acid (1.0 mmol), coupling agent (1.1 mmol), and base (2.0 mmol) in the chosen solvent (10 mL).

• Stir the mixture at room temperature for 15-30 minutes to activate the carboxylic acid.

• Add the 2-oxa-6-azaspiro[3.3]heptane (1.2 mmol) to the reaction mixture.

• Stir at room temperature for 4-24 hours, monitoring progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with saturated aqueous sodium bicarbonate, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Case Study: Synthesis of a Key Intermediate for the Antibiotic TBI-223

A practical and scalable two-step process has been developed for the synthesis of 6-(2-fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane, a key intermediate for the potent antibiotic drug candidate TBI-223.[7] This synthesis highlights an efficient N-arylation strategy.

Synthetic Pathway for TBI-223 Intermediate

Caption: Scalable synthesis of a key intermediate for the antibiotic TBI-223.[7]

This synthetic route demonstrates a robust and high-yielding method for the functionalization of the 2-oxa-6-azaspiro[3.3]heptane core structure, paving the way for its broader application in drug discovery programs.[7]

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of 2-Oxa-6-azaspiro[3.3]heptane Sulfonate Salts - Thieme Chemistry - Georg Thieme Verlag KG [thieme.de]
• 5. Reductive amination - Wikipedia [en.wikipedia.org]
• 6. Reductive Amination - Wordpress [reagents.acsgcipr.org]
• 7. Practical and Scalable Two-Step Process for 6-(2-Fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane: A Key Intermediate of the Potent Antibiotic Drug Candidate TBI-223 - PMC [pmc.ncbi.nlm.nih.gov]

The Strategic Integration of Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate in the Synthesis of Novel GPCR Modulators

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

The quest for novel G-protein coupled receptor (GPCR) modulators with improved efficacy, selectivity, and pharmacokinetic profiles is a continuous endeavor in modern drug discovery. A key strategy in this pursuit is the exploration of novel chemical scaffolds that can effectively probe the three-dimensional space of GPCR binding pockets. One such scaffold that has garnered significant attention is the 2-oxa-6-azaspiro[3.3]heptane moiety. This application note details the utility of its Boc-protected derivative, tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate, in the synthesis of potent and selective GPCR modulators, with a specific focus on the development of Melanin-Concentrating Hormone Receptor 1 (MCHR1) antagonists.

The inherent rigidity and three-dimensional nature of the spirocyclic 2-oxa-6-azaspiro[3.3]heptane scaffold offer distinct advantages in drug design. Compared to more traditional, flexible aliphatic amines or saturated heterocycles, this spirocycle can help to:

• Improve Potency and Selectivity: By locking the conformation of a ligand, the spirocyclic core can optimize the presentation of key pharmacophoric elements to the receptor, leading to enhanced binding affinity and selectivity for the target GPCR.

• Enhance Physicochemical Properties: The introduction of the 2-oxa-6-azaspiro[3.3]heptane moiety has been shown to reduce lipophilicity (logD) while maintaining or improving other critical properties like permeability. This can lead to a better overall ADME (Absorption, Distribution, Metabolism, and Excretion) profile.

• Explore Novel Chemical Space: The unique topology of this scaffold allows for the exploration of previously inaccessible regions of chemical space, potentially leading to the discovery of first-in-class GPCR modulators.

Case Study: Synthesis of AZD1979, a Potent MCHR1 Antagonist

A prime example of the successful application of the 2-oxa-6-azaspiro[3.3]heptane scaffold is the development of AZD1979, a potent and selective antagonist of the Melanin-Concentrating Hormone Receptor 1 (MCHR1). MCHR1 is a GPCR implicated in the regulation of energy homeostasis and is a promising target for the treatment of obesity.

Quantitative Data Summary

The following table summarizes the key in vitro and in vivo data for AZD1979 and a reference compound.

Compound	MCHR1 Binding (hMCHR1, IC50, nM)	MCHR1 Functional Assay (hMCHR1, IC50, nM)	hERG Inhibition (IC50, µM)	Mouse Body Weight Change (30 mg/kg, po, bid, Day 7)
AZD1979	1.8	3.2	>100	-12%
Reference Cpd	2.5	4.0	5	-8%

Experimental Protocols

The synthesis of AZD1979 involves the key step of coupling the deprotected 2-oxa-6-azaspiro[3.3]heptane moiety with a suitable electrophile. The following protocols outline the synthesis of the key spirocyclic intermediate and its subsequent elaboration to a final GPCR modulator, exemplified by the synthesis of an AZD1979 analog.

Protocol 1: Synthesis of Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate

A scalable synthesis of the Boc-protected spirocycle is crucial for its application in drug discovery programs.

Scheme 1: Synthesis of the Spirocyclic Building Block

Application Notes and Protocols: Enhancing ADME Properties with 2-oxa-6-azaspiro[3.3]heptane Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the strategic use of 2-oxa-6-azaspiro[3.3]heptane derivatives in medicinal chemistry to optimize the Absorption, Distribution, Metabolism, and Excretion (ADME) properties of drug candidates. Detailed protocols for key in vitro ADME assays are also included to facilitate the practical application of these principles in a laboratory setting.

Introduction

The optimization of ADME properties is a critical hurdle in the drug discovery and development process. Poor pharmacokinetic profiles are a major cause of clinical trial failures. The 2-oxa-6-azaspiro[3.3]heptane motif has emerged as a valuable tool for medicinal chemists, often employed as a bioisosteric replacement for common saturated heterocycles like morpholine. This substitution can lead to significant improvements in key ADME parameters, including lipophilicity, metabolic stability, and permeability, ultimately enhancing the developability of new chemical entities.[1][2][3]

The rigid, three-dimensional structure of the spiro[3.3]heptane core offers a unique conformational constraint compared to the more flexible chair conformation of a morpholine ring. This structural difference can lead to a surprising and beneficial shift in physicochemical properties. Notably, the introduction of a 2-oxa-6-azaspiro[3.3]heptane moiety can decrease lipophilicity despite the net addition of a carbon atom, a phenomenon attributed to an increase in basicity.[4]

Key Advantages of Incorporating 2-oxa-6-azaspiro[3.3]heptane Derivatives

• Reduced Lipophilicity (logD): Counterintuitively, replacing a morpholine with a 2-oxa-6-azaspiro[3.3]heptane can lower the distribution coefficient (logD). This is often beneficial, as high lipophilicity can lead to poor solubility, increased metabolic clearance, and off-target toxicity.[4]

• Increased Basicity (pKa): The spirocyclic structure often results in a higher pKa compared to its morpholine counterpart. This increased basicity can influence solubility and interactions with biological targets.[4]

• Improved Metabolic Stability: The strained spirocyclic system can be less susceptible to metabolism by cytochrome P450 enzymes compared to more conventional heterocycles.[1][3] For instance, a spiro-morpholine analogue of linezolid was proposed as a more stable bioisostere to tackle nonoxidative metabolism.[4]

• Maintained or Modulated Permeability: The impact on permeability can vary. While a decrease in lipophilicity and an increase in basicity might be expected to reduce permeability, in some cases, permeability is not detrimentally affected.[4]

Data Presentation: Comparative ADME Properties

The following tables summarize the quantitative impact of replacing a standard heterocyclic moiety with a 2-oxa-6-azaspiro[3.3]heptane derivative in various chemical scaffolds.

Table 1: Physicochemical Properties of AZD1979 Analogues [4]

Compound	Moiety	logD7.4	pKa	hERG Inhibition (IC50, µM)
6a	Morpholine	2.8	6.7	16
6b	2-oxa-6-azaspiro[3.3]heptane	1.6	8.2	22
Δ	-1.2	+1.5	+6

Table 2: Permeability and Metabolic Stability of AZD1979 Analogues [4]

Compound	Moiety	Intrinsic Permeability (10-6 cm/s)	HLM Intrinsic Clearance (µL/min/mg)	Human Hepatocyte Intrinsic Clearance (µL/min/106 cells)	Rat Hepatocyte Intrinsic Clearance (µL/min/106 cells)
6a	Morpholine	48	72	61	190
6b	2-oxa-6-azaspiro[3.3]heptane	43	13	11	5.1
Δ	-5	-59	-50	-184.9

Table 3: Physicochemical Properties of Artefenomel Analogues [4]

Compound	Moiety	ΔpKa	ΔlogD7.4
9a	Morpholine	-	-
9b	2-oxa-6-azaspiro[3.3]heptane	+0.8	-0.6

Mandatory Visualizations

Caption: Impact of 2-oxa-6-azaspiro[3.3]heptane substitution on ADME.

Experimental Protocols

Detailed methodologies for key ADME assays are provided below.

Protocol 1: Caco-2 Permeability Assay

This assay assesses the rate of transport of a compound across a monolayer of Caco-2 cells, which serves as an in vitro model of the human intestinal epithelium.

1. Cell Culture and Monolayer Formation:

• Culture Caco-2 cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 1% non-essential amino acids, and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO₂.

• Seed Caco-2 cells onto permeable polycarbonate membrane inserts (e.g., Transwell®) at a density of approximately 6 x 10⁴ cells/cm².

• Culture the cells for 21-28 days to allow for differentiation and the formation of a confluent, polarized monolayer. Change the medium every 2-3 days.

• Verify monolayer integrity by measuring Transepithelial Electrical Resistance (TEER) and/or by assessing the permeability of a low-permeability marker like Lucifer Yellow.

2. Bidirectional Permeability Assay:

• Wash the Caco-2 monolayers twice with pre-warmed transport buffer (e.g., Hanks' Balanced Salt Solution with 25 mM HEPES, pH 7.4).

• Pre-incubate the monolayers with transport buffer for 30 minutes at 37°C.

• Apical to Basolateral (A → B) Transport:

  • Add the test compound (e.g., at 10 µM) in transport buffer to the apical (donor) compartment.

  • Add fresh transport buffer to the basolateral (receiver) compartment.

• Basolateral to Apical (B → A) Transport:

  • Add the test compound in transport buffer to the basolateral (donor) compartment.

  • Add fresh transport buffer to the apical (receiver) compartment.

• Incubate the plates at 37°C with gentle shaking for a defined period (e.g., 2 hours).

• At the end of the incubation, collect samples from both the donor and receiver compartments.

3. Sample Analysis and Data Calculation:

• Analyze the concentration of the test compound in the samples using a suitable analytical method, such as LC-MS/MS.

• Calculate the apparent permeability coefficient (Papp) in cm/s using the following equation:

  • Papp = (dQ/dt) / (A * C₀)

  • Where:

    • dQ/dt is the rate of drug transport (µmol/s).

    • A is the surface area of the membrane (cm²).

    • C₀ is the initial concentration in the donor compartment (µmol/cm³).

• Calculate the efflux ratio (ER) as:

  • ER = Papp (B → A) / Papp (A → B)

  • An ER > 2 suggests the compound is a substrate for active efflux transporters.

Caption: Caco-2 Permeability Assay Workflow.

Protocol 2: Metabolic Stability in Human Liver Microsomes (HLM)

This assay measures the rate of disappearance of a compound when incubated with human liver microsomes, providing an estimate of its intrinsic clearance via phase I metabolism.

1. Preparation:

• Prepare a stock solution of the test compound (e.g., 10 mM in DMSO).

• Prepare a working solution of the test compound (e.g., 1 µM) in a suitable buffer (e.g., 100 mM potassium phosphate buffer, pH 7.4).

• Thaw pooled human liver microsomes on ice. Dilute to a final protein concentration of 0.5 mg/mL in the reaction buffer.

• Prepare a NADPH regenerating system (containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) in the reaction buffer.

2. Incubation:

• In a 96-well plate, pre-warm the microsomal solution and the test compound solution at 37°C for 5-10 minutes.

• Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

• Incubate the plate at 37°C with shaking.

• At specific time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), terminate the reaction in designated wells by adding an ice-cold stop solution (e.g., acetonitrile containing an internal standard).

• Include a negative control (without NADPH) and a positive control (a compound with known metabolic instability, e.g., verapamil).

3. Sample Processing and Analysis:

• Centrifuge the plate to precipitate the microsomal proteins.

• Transfer the supernatant to a new plate for analysis.

• Quantify the remaining concentration of the parent compound at each time point using LC-MS/MS.

4. Data Analysis:

• Plot the natural logarithm of the percentage of the parent compound remaining versus time.

• Determine the half-life (t1/2) from the slope of the linear regression (slope = -k, where k is the elimination rate constant).

  • t1/2 = 0.693 / k

• Calculate the in vitro intrinsic clearance (CLint) in µL/min/mg protein using the equation:

  • CLint = (0.693 / t1/2) * (incubation volume / microsomal protein amount)

References

• 1. ricerca.uniba.it [ricerca.uniba.it]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Multi-gram Synthesis of Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the multi-gram synthesis of Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate.

Troubleshooting Guide

This guide addresses common issues that may be encountered during the synthesis, categorized by the synthetic stage.

Synthesis of Key Intermediates (e.g., 3,3-bis(bromomethyl)oxetane)

Question: The yield of my 3,3-bis(bromomethyl)oxetane intermediate is consistently low. What are the potential causes and solutions?

Answer: Low yields in the synthesis of 3,3-bis(bromomethyl)oxetane can often be attributed to incomplete reaction, side reactions, or issues during workup and purification. Here are some troubleshooting steps:

• Reagent Quality: Ensure the starting materials, such as tribromoneopentyl alcohol, are of high purity. Impurities can interfere with the cyclization reaction.

• Reaction Conditions: The reaction to form the oxetane ring is sensitive to temperature and the rate of reagent addition.

  • Maintain strict temperature control as specified in the protocol.

  • Ensure efficient stirring to promote a homogeneous reaction mixture, especially on a larger scale.

• Workup Procedure: Inefficient extraction or losses during distillation can significantly impact the final yield.

  • Perform multiple extractions with the specified solvent to ensure complete recovery of the product from the aqueous layer.

  • Optimize distillation conditions (pressure and temperature) to avoid product decomposition.

Formation of the Azaspiro[3.3]heptane Ring

Question: During the ring formation step, I observe the formation of significant byproducts. How can I minimize these?

Answer: Byproduct formation is a common challenge when scaling up the synthesis of azaspirocycles. A key impurity is often a bis-aniline adduct.[1] To suppress its formation, consider the following:

• Mode of Reagent Addition: Avoid adding all reagents together before heating. A slow, controlled addition of the alkylating agent (3,3-bis(bromomethyl)oxetane) to the reaction mixture containing the amine and base can significantly reduce the formation of dimeric impurities.

• Solvent Choice: The choice of solvent can influence the reaction rate and selectivity. High-boiling point, polar aprotic solvents like sulfolane or DMF are often used.

• Base Selection: The strength and solubility of the base are critical. A strong base like sodium hydroxide is effective, but its concentration and delivery (e.g., as a 50 wt% aqueous solution) should be carefully controlled.

Question: The reaction to form the spirocycle is sluggish and does not go to completion. What can I do to improve the reaction rate?

Answer: Incomplete conversion can be due to several factors:

• Insufficient Temperature: Ensure the reaction is heated to the optimal temperature as determined by small-scale experiments.

• Poor Mixing: On a multi-gram scale, inadequate agitation can lead to localized concentration gradients and slow reaction rates. Use an appropriate overhead stirrer to ensure the mixture is well-agitated.

• Catalyst/Additive: In some cases, the addition of a catalytic amount of an iodide source, such as potassium iodide (KI) or tetrabutylammonium iodide (TBAI), can accelerate the alkylation reaction.

Product Isolation and Purification

Question: I am having difficulty isolating the final product from the high-boiling point solvent (e.g., sulfolane). What is an effective method for product isolation on a large scale?

Answer: Isolating a product from a high-boiling point solvent can be challenging.[1] A practical approach is to induce precipitation:

• Cool the reaction mixture to room temperature.

• Slowly add a sufficient volume of an anti-solvent, such as water. The hydrophobic product should precipitate out of the solvent/water mixture.

• The resulting solid can then be collected by filtration.

• Further purification can be achieved by recrystallization from a suitable solvent system, such as ethanol.[1]

Question: My final product has a low purity even after purification. What are some common impurities and how can I remove them?

Answer: Common impurities can include unreacted starting materials, byproducts from side reactions, and residual solvents.

• TLC and NMR Analysis: Carefully analyze the crude product by TLC and ¹H NMR to identify the nature of the impurities.

• Recrystallization: This is often the most effective method for purifying solid products on a large scale. Experiment with different solvent systems to find one that provides good recovery and high purity.

• Flash Chromatography: While less ideal for very large quantities, flash chromatography can be used to remove impurities that are difficult to separate by recrystallization.

Frequently Asked Questions (FAQs)

Q1: What are the main safety precautions to consider during the multi-gram synthesis of Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate?

A1: Alkylating agents like 3,3-bis(bromomethyl)oxetane are hazardous and should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, in a well-ventilated fume hood. Reactions involving strong bases and flammable solvents should also be conducted with care, and appropriate fire safety measures should be in place.

Q2: How can I monitor the progress of the reactions effectively on a large scale?

A2: Thin-layer chromatography (TLC) and High-Performance Liquid Chromatography (HPLC) are effective techniques for monitoring reaction progress. For large-scale reactions, it is advisable to take small aliquots from the reaction mixture at regular intervals to check for the consumption of starting materials and the formation of the product.

Q3: What is a typical overall yield for the multi-gram synthesis of this compound?

A3: The overall yield can vary depending on the specific synthetic route and the efficiency of each step. For a multi-step synthesis, an overall yield in the range of 20-40% can be considered reasonable on a multi-gram scale. For instance, a patented synthesis of a closely related compound reported a two-step total yield of 60.1%.[2]

Q4: Can the Boc-protecting group be cleaved under the reaction conditions?

A4: The Boc (tert-butoxycarbonyl) protecting group is generally stable under many reaction conditions. However, it is sensitive to strong acids. Care should be taken to avoid acidic conditions during the synthesis and workup to prevent premature deprotection.

Quantitative Data Summary

Parameter	Route 1 (via Oxo-azaspiroheptane)[2]	Route 2 (Related Fluoro-nitro derivative)[1]
Scale	625 g (intermediate)	100 g
Key Intermediate Yield	88.5%	72% (average)
Final Product Yield	60.1% (two steps)	87%
Final Product Purity	99%	>99%

Experimental Protocols

Protocol 1: Synthesis of tert-Butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate (adapted from a patented route)[2]

This protocol is for the final two steps of a multi-step synthesis, starting from the precursor compound (20) as described in the patent.

• Acidic Hydrolysis to Ketone:

  • The aqueous solution of the precursor compound is adjusted to pH 1 with hydrochloric acid.

  • The mixture is stirred overnight at room temperature.

• Boc Protection:

  • The acidic solution is then made alkaline with solid sodium carbonate.

  • To this basic solution, add di-tert-butyl dicarbonate (Boc₂O, 1.0 equivalent) and ethyl acetate.

  • Add sodium bicarbonate (1.5 equivalents).

  • The mixture is stirred overnight at room temperature.

  • The layers are separated, and the aqueous layer is extracted twice with ethyl acetate.

  • The combined organic layers are washed twice with brine, dried over anhydrous sodium sulfate, and the solvent is evaporated under reduced pressure.

  • The resulting solid is recrystallized from petroleum ether to yield the white solid product.

Protocol 2: Scalable Synthesis of 6-(2-Fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane (as a model for the final ring formation)[1]

• Reaction Setup:

  • In a suitable reaction vessel equipped with an overhead stirrer, add 2-fluoro-4-nitroaniline (1.0 equivalent) and a high-boiling point solvent such as sulfolane.

  • Add a solution of sodium hydroxide (2.5 equivalents, e.g., 50 wt% in water).

• Reagent Addition:

  • Heat the mixture to the desired reaction temperature (e.g., 80 °C).

  • Slowly add a solution of 3,3-bis(bromomethyl)oxetane (1.2 equivalents) in the same solvent to the reaction mixture over a period of time.

• Reaction Monitoring and Workup:

  • Monitor the reaction progress by TLC or HPLC.

  • Once the reaction is complete, cool the mixture to room temperature.

  • Slowly add water to the stirred reaction mixture to precipitate the product.

  • Collect the solid product by filtration and wash with water.

• Purification:

  • The crude product can be further purified by recrystallization from a suitable solvent like ethanol to obtain a high-purity product.

Visualizations

Caption: A generalized workflow for the synthesis of the target molecule.

Caption: A logical flowchart for troubleshooting common synthesis issues.

References

• 1. Practical and Scalable Two-Step Process for 6-(2-Fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane: A Key Intermediate of the Potent Antibiotic Drug Candidate TBI-223 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CN102442934A - Synthesis method of 6-oxo-2-azaspiro [3,3] heptane-2-carboxylic acid tert-butyl ester - Google Patents [patents.google.com]

Side reactions in the synthesis of 2-oxa-6-azaspiro[3.3]heptane analogs and their prevention

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the synthesis of 2-oxa-6-azaspiro[3.3]heptane analogs.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to prepare the 2-oxa-6-azaspiro[3.3]heptane core?

A1: The two primary and most widely employed strategies for the synthesis of the 2-oxa-6-azaspiro[3.3]heptane scaffold are:

• Cyclization of 3,3-bis(halomethyl)oxetane with a primary amine or a protected amine equivalent: This is a robust and frequently utilized method where a primary amine or a sulfonamide derivative displaces the two leaving groups on the oxetane precursor to form the azetidine ring of the spirocycle.[1][2]

• Strain-release reaction of an azabicyclo[1.1.0]butane (ABB) intermediate: This newer approach leverages the high ring strain of ABBs. Reaction of an ABB derivative with an appropriate electrophile can lead to the formation of the spirocyclic system.[3]

Q2: I am observing a significant amount of an unknown impurity in the synthesis of a 6-aryl-2-oxa-6-azaspiro[3.3]heptane analog from 3,3-bis(bromomethyl)oxetane (BBMO) and an aniline. What could this be and how can I minimize it?

A2: The formation of byproducts is a known issue in this synthesis, particularly when using electron-deficient anilines. One common side reaction is the decomposition of the alkylating agent, BBMO, especially in the presence of water.[1][2] Additionally, a specific impurity was identified in the synthesis of 6-(2-fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane, although its structure was not fully elucidated in the provided literature. Statistical analysis revealed that increasing the equivalents of base and the solvent volume were key to minimizing this impurity.[1]

Q3: My reaction to form the spirocycle from a primary amine and an activated diol (e.g., ditriflate or mesylate) is resulting in a complex mixture. What is happening and what are the alternatives?

A3: Activation of 1,3-diols as ditriflates or mesylates for cyclization with primary amines can lead to complex mixtures and low yields of the desired 2,6-diazaspiro[3.3]heptane.[4] This is likely due to competing elimination and intermolecular reactions. A more reliable method is the reductive amination of a suitable aldehyde followed by cyclization of the resulting amino chloride.[4]

Q4: I am attempting to N-functionalize a 2-oxa-6-azaspiro[3.3]heptane derivative with an acyl chloride, but I am getting a chlorinated byproduct. How can I prevent this?

A4: Direct reaction of certain N-substituted azetidine precursors, particularly hydroxylamine derivatives in the context of 1-oxa-2,6-diazaspiro[3.3]heptane synthesis, with acyl chlorides can lead to chlorination at the C3 position of the azetidine ring as a major side reaction.[3] To circumvent this, it is recommended to first convert the amine to its trifluoroacetic acid (TFA) salt. The TFA salt can then be reacted with the acyl chloride in the presence of a base like triethylamine to afford the desired amide without the formation of the chlorinated byproduct.[3]

Troubleshooting Guides

Issue 1: Low Yield in the Cyclization of 3,3-bis(halomethyl)oxetane with a Primary Amine

Potential Cause	Troubleshooting Recommendation	Rationale
Decomposition of 3,3-bis(bromomethyl)oxetane (BBMO)	Use anhydrous aprotic solvents such as DMF, DMSO, or acetonitrile.[1][2] Ensure all reagents and glassware are dry.	BBMO can decompose in the presence of water and other protic solvents, especially at elevated temperatures.[1][2]
Incomplete Reaction	Increase reaction temperature and/or time. Consider using a stronger base (e.g., NaH, though with caution, especially with DMF).[2] For sluggish reactions with alkyl bromides, catalytic potassium iodide can be added.	These modifications can help drive the reaction to completion. KI facilitates the in situ formation of a more reactive alkyl iodide.
Poor Solubility of Reagents	Select a solvent that effectively dissolves both the amine and the base. For example, NaOH is more soluble in DMSO or DMF at higher temperatures.[2]	Ensuring all reactants are in solution is crucial for efficient reaction kinetics.
Sub-optimal Base	The choice of base is critical. For weakly nucleophilic anilines, a strong base like NaOH or KOH is often necessary to facilitate deprotonation.[2]	The basicity of the amine and the nature of the solvent will dictate the optimal base.

Issue 2: Formation of C3-Chlorinated Azetidine Byproduct during N-Acylation

Symptom	Underlying Problem	Recommended Solution
Mass spectrometry and NMR data indicate the presence of a chlorine atom in the product, and a lower than expected yield of the desired amide.	Direct reaction of the amine with an acyl chloride leads to a competitive chlorination reaction at the C3 position of the azetidine ring.[3]	Convert the amine to its trifluoroacetic acid (TFA) salt before acylation. The TFA salt can then be reacted with the acyl chloride in the presence of a suitable base (e.g., triethylamine).[3]

Issue 3: Polymerization or Oligomerization

Potential Cause	Troubleshooting Recommendation	Rationale
High Concentration of Reactants	Perform the reaction under more dilute conditions by increasing the solvent volume.	Lowering the concentration of the bifunctional electrophile and nucleophile can disfavor intermolecular reactions that lead to polymers.
Highly Reactive Intermediates	Control the reaction temperature carefully. Lower temperatures can help to minimize side reactions.	Uncontrolled temperature increases can lead to a loss of selectivity and promote polymerization.
Incorrect Stoichiometry	Ensure a precise 1:1 stoichiometry of the amine and the bis(electrophile).	An excess of the bis(electrophile) can lead to the formation of oligomers and polymers.

Experimental Protocols

Protocol 1: Synthesis of 6-(2-Fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane[1][2]

This protocol is adapted from a scalable synthesis and provides a method for the cyclization of an aniline with 3,3-bis(bromomethyl)oxetane (BBMO).

Materials:

• 2-Fluoro-4-nitroaniline

• 3,3-bis(bromomethyl)oxetane (BBMO)

• Sodium hydroxide (NaOH)

• Sulfolane

• Water

Procedure:

• To a reaction vessel, add 2-fluoro-4-nitroaniline (1.0 equiv), BBMO (1.2 equiv), and NaOH (2.5 equiv).

• Add sulfolane (10 mL per 1.0 g of aniline).

• Heat the reaction mixture to 80 °C with stirring for 3 hours.

• Monitor the reaction progress by a suitable analytical technique (e.g., HPLC, LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Add water to the reaction mixture to precipitate the product.

• Isolate the product by filtration, wash with water, and dry under vacuum.

Protocol 2: Boc Protection of a Secondary Amine[5][6]

This is a general procedure for the protection of a secondary amine, such as the 2-oxa-6-azaspiro[3.3]heptane core, using di-tert-butyl dicarbonate (Boc₂O).

Materials:

• 2-oxa-6-azaspiro[3.3]heptane (or analog)

• Di-tert-butyl dicarbonate (Boc₂O)

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• 0.1 N aqueous hydrochloric acid (HCl)

• tert-Butyl methyl ether (TBME)

• Magnesium sulfate (MgSO₄)

Procedure:

• Dissolve Boc₂O (1.0 equiv) in dry THF (10 mL per 10 mmol of Boc₂O) and cool to 0 °C in an ice bath.

• Add the secondary amine (1.5 equiv) dropwise to the cooled solution.

• Allow the reaction mixture to warm to room temperature and stir overnight.

• Add saturated aqueous NaHCO₃ solution (10 mL) to the reaction mixture.

• Extract the mixture with TBME (3 x 25 mL).

• Combine the organic extracts and wash with 0.1 N aqueous HCl (3 x 100 mL) followed by saturated aqueous NaHCO₃ solution (1 x 50 mL).

• Dry the organic phase over MgSO₄, filter, and concentrate under reduced pressure to yield the Boc-protected product.

Visualizations

Caption: Experimental workflow for the synthesis of 6-(2-fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane.

Caption: Prevention of C3-chlorination side reaction during N-acylation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Practical and Scalable Two-Step Process for 6-(2-Fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane: A Key Intermediate of the Potent Antibiotic Drug Candidate TBI-223 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ricerca.uniba.it [ricerca.uniba.it]
• 4. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]

Technical Support Center: Purification of Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate Intermediates

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate and its intermediates.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate and its intermediates?

A1: The most common and effective purification techniques for these compounds are flash column chromatography and crystallization. Flash chromatography is widely used for routine purifications and for separating the desired product from reaction byproducts and unreacted starting materials.[1] Crystallization is a highly efficient method for obtaining high-purity solid compounds, particularly for final products or when the crude material is an oil that can be induced to solidify.[1][2]

Q2: How do I choose the right purification method for my specific intermediate?

A2: The choice between flash chromatography and crystallization depends on several factors:

• Purity requirements: For very high purity (>99%), preparative HPLC or crystallization is often preferred.[1]

• Physical state of the crude product: If the crude product is a solid or can be easily solidified, crystallization is an excellent and scalable option.[1] If it is an oil, flash chromatography is a more direct approach.

• Nature of impurities: If the impurities have significantly different polarities from the desired product, flash chromatography will be effective. If the impurities are structurally very similar, a high-resolution technique like preparative HPLC or fractional crystallization might be necessary.

• Scale of the reaction: Crystallization is generally more scalable and cost-effective for large quantities of material.[1]

Q3: What are the typical yields and purity levels I can expect after purification?

A3: With optimized procedures, high yields and purity can be achieved. For instance, a related intermediate, 6-(2-fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane, was obtained with a final product purity of >99% and an isolated yield of 87% after optimization of the reaction and isolation process.[3][4] For tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, a 73% yield was reported after flash chromatography.[5]

Troubleshooting Guides

Flash Column Chromatography

Problem 1: My compound is not moving off the baseline, even with a high concentration of polar solvent.

• Possible Cause: The compound is very polar and has a strong affinity for the silica gel.

• Solution:

  • Consider switching to a more polar solvent system, such as methanol in dichloromethane.[6] A common starting point for polar compounds is 5% MeOH/dichloromethane.[6]

  • For basic compounds like amines, adding a small amount of a base like triethylamine (1-3%) or ammonium hydroxide to the eluent can help to reduce tailing and improve elution.[7][8]

  • If the compound is still retained, reverse-phase chromatography, where the stationary phase is nonpolar (e.g., C18) and the mobile phase is polar (e.g., water/acetonitrile), may be a suitable alternative.

Problem 2: My compound comes off the column, but it's contaminated with a closely eluting impurity.

• Possible Cause: The chosen solvent system does not provide adequate separation (resolution) between your product and the impurity.

• Solution:

  • Optimize the solvent system: Run a series of TLCs with different solvent mixtures to find a system that maximizes the difference in Rf values (ΔRf) between your compound and the impurity. Sometimes, switching one of the solvents in your binary mixture (e.g., using ether/hexane instead of ethyl acetate/hexane) can alter the selectivity and improve separation.

  • Use a shallower gradient: If you are using gradient elution, a slower, more gradual increase in polarity can improve the separation of closely eluting compounds.

  • Dry loading: If your compound is not very soluble in the initial eluent, it can lead to band broadening. Adsorbing the crude material onto a small amount of silica gel and loading it onto the column as a solid ("dry loading") can result in sharper bands and better separation.[9]

Problem 3: I have low recovery of my compound from the column.

• Possible Cause 1: The compound is unstable on silica gel and is decomposing during chromatography.

• Solution:

  • Test for stability by spotting the compound on a TLC plate, letting it sit for an hour, and then eluting it to see if any new spots appear.

  • If it is unstable, you can deactivate the silica gel by flushing the packed column with a solvent system containing 1-3% triethylamine before loading your compound.[7] Alternatively, use a less acidic stationary phase like alumina.

• Possible Cause 2: The compound is irreversibly adsorbed to the stationary phase.

• Solution: This can happen with very polar compounds. Using a modified mobile phase (e.g., with triethylamine for basic compounds) or switching to reverse-phase chromatography can help.

Crystallization

Problem 1: My compound "oils out" instead of crystallizing.

• Possible Cause: The solute's melting point is lower than the boiling point of the solvent, or the solution is too supersaturated.

• Solution:

  • Try using a lower-boiling point solvent or a mixture of solvents.

  • Slow down the cooling process. Allow the solution to cool to room temperature slowly before placing it in an ice bath or refrigerator.

  • Reduce the initial concentration of the solute.

  • Adding a small amount of a "poorer" solvent (a solvent in which your compound is less soluble) can sometimes induce crystallization.

Problem 2: No crystals form, even after cooling the solution.

• Possible Cause: The solution is not sufficiently supersaturated, or nucleation has not occurred.

• Solution:

  • Increase concentration: Evaporate some of the solvent to increase the concentration of your compound.

  • Induce nucleation:

    • Scratch the inside of the flask with a glass rod at the surface of the solution. The small glass particles that are scraped off can act as nucleation sites.

    • Add a seed crystal of the pure compound.[2] This is the most reliable method to induce crystallization.

  • Change the solvent system: Experiment with different solvents or solvent mixtures.

Data Presentation

Table 1: Exemplary Flash Chromatography Purification Data

Compound	Starting Material	Purification Method	Solvent System	Yield	Purity	Reference
tert-Butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate	Crude tert-butyl 6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate	Flash Chromatography	10% to 50% Ethyl acetate/Heptane	73%	Not specified, white solid	[5]
6-(2-Fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane	2-Fluoro-4-nitroaniline and 3,3-bis(bromomethyl)oxetane	Precipitation/Crystallization	Water	87%	>99%	[3][4]

Experimental Protocols

General Protocol for Flash Chromatography of a Boc-Protected Intermediate

• Sample Preparation: Dissolve the crude intermediate in a minimal amount of a suitable solvent, such as dichloromethane or the initial elution solvent.[1]

• Column Packing: Prepare a silica gel column of an appropriate size. The column can be either dry-packed or slurry-packed with the initial mobile phase (e.g., 10% ethyl acetate in heptane).

• Loading: Carefully load the dissolved sample onto the top of the silica gel bed. For improved separation, consider dry loading by adsorbing the crude material onto a small amount of silica gel.[9]

• Elution: Begin elution with a non-polar solvent system and gradually increase the polarity of the mobile phase to elute the desired compound.[1] For example, start with 10% ethyl acetate in heptane and gradually increase to 50% ethyl acetate in heptane.[5]

• Fraction Collection and Analysis: Collect fractions and monitor the elution of the product by thin-layer chromatography (TLC).

• Isolation: Combine the fractions containing the pure product and remove the solvent under reduced pressure to obtain the purified compound.

General Protocol for Recrystallization of a Boc-Protected Intermediate

• Solvent Removal: Ensure all reaction solvents are removed from the crude product under reduced pressure. If the product is an oil, this step is crucial.

• Dissolution: In a flask, dissolve the crude solid or oil in the minimum amount of a suitable hot solvent or solvent mixture.

• Cooling: Allow the solution to cool slowly to room temperature. Crystal formation should begin as the solution cools and becomes supersaturated. Further cooling in an ice bath can increase the yield.

• Inducing Crystallization (if necessary): If no crystals form, try scratching the inside of the flask with a glass rod or adding a seed crystal of the pure compound.[2]

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of the cold crystallization solvent to remove any adhering impurities.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Visualizations

Caption: General purification workflow for intermediates.

Caption: Troubleshooting decision tree for flash chromatography.

References

• 1. benchchem.com [benchchem.com]
• 2. CN112661672A - Crystallization method of Boc-amino acid - Google Patents [patents.google.com]
• 3. Practical and Scalable Two-Step Process for 6-(2-Fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane: A Key Intermediate of the Potent Antibiotic Drug Candidate TBI-223 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate Eight Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 6. Chromatography [chem.rochester.edu]
• 7. Chromatography [chem.rochester.edu]
• 8. chemtips.wordpress.com [chemtips.wordpress.com]
• 9. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]

Optimization of reaction conditions for the synthesis of 2-oxa-6-azaspiro[3.3]heptane derivatives

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) for the synthesis of 2-oxa-6-azaspiro[3.3]heptane derivatives.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis of 2-oxa-6-azaspiro[3.3]heptane derivatives, with a focus on the key alkylation step to form the azetidine ring.

Issue 1: Low or No Product Yield

• Question: My spirocyclization reaction is resulting in a very low yield or no desired product. What are the potential causes and how can I troubleshoot this?

• Answer: Low or no yield in the synthesis of 2-oxa-6-azaspiro[3.3]heptane derivatives can arise from several factors. A systematic approach to troubleshooting is recommended.[1]

  • Potential Cause: Insufficient Reactivity of Starting Materials. The nucleophilicity of the amine and the electrophilicity of the alkylating agent are crucial.

    • Solution:

      • Activate the Nucleophile: While strong bases are used, ensure the chosen base is suitable for the specific amine. For instance, in the synthesis of 6-(2-fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane, sodium hydroxide was found to be effective.[2]

      • Activate the Electrophile: The primary alkylating agent, 3,3-bis(bromomethyl)oxetane (BBMO), is generally reactive. Ensure its purity and consider the use of additives like potassium iodide (KI) or tetrabutylammonium iodide (TBAI) which can sometimes facilitate similar reactions, although they were not found to be superior in the optimized process for the 2-fluoro-4-nitrophenyl derivative.[2]

  • Potential Cause: Unfavorable Reaction Conditions. Temperature, solvent, and base selection are critical for successful spirocyclization.

    • Solution: A screening of reaction conditions is highly recommended. For the synthesis of 6-(2-fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane, a Design of Experiments (DOE) approach identified that higher temperatures (100 °C) and the use of sulfolane as a solvent significantly improved the yield.[2] Acetone with cesium carbonate also showed modest conversion but was deemed too expensive for large-scale synthesis.[3]

  • Potential Cause: Side Reactions and Impurity Formation. A major impurity often observed is a single side product.[2]

    • Solution: Optimization of reaction parameters can minimize impurity formation. In the documented synthesis, increasing the equivalents of the aniline, the equivalents of sodium hydroxide, the temperature, and the volume of sulfolane all contributed to a reduction in the key impurity.[4]

Issue 2: Difficulty in Product Purification

• Question: I am struggling to purify my 2-oxa-6-azaspiro[3.3]heptane derivative. What are some effective purification strategies?

• Answer: Purification can be challenging due to the properties of the spirocyclic amine.

  • Potential Cause: Product is a non-crystalline oil. The free base of 2-oxa-6-azaspiro[3.3]heptane and some of its derivatives can be difficult to crystallize.

    • Solution: Consider converting the product to a stable, crystalline salt. Sulfonate salts of 2-oxa-6-azaspiro[3.3]heptane have been shown to be well-defined and crystalline, making them easier to handle and purify.[5]

  • Potential Cause: Co-eluting impurities.

    • Solution: Standard flash column chromatography is a common method. For specific derivatives like 6-(2-fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane, a simple workup involving partitioning between a suitable organic solvent (e.g., methyl tert-butyl ether) and water, followed by crystallization, can yield a highly pure product.[2]

Frequently Asked Questions (FAQs)

• Question: What is a common synthetic route for 2-oxa-6-azaspiro[3.3]heptane derivatives?

• Answer: A practical and scalable two-step process has been described for derivatives such as 6-(2-fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane.[2][6] This involves the synthesis of the alkylating agent, 3,3-bis(bromomethyl)oxetane (BBMO), followed by a hydroxide-facilitated alkylation of an appropriate aniline.[2]

• Question: How can I synthesize the key alkylating agent, 3,3-bis(bromomethyl)oxetane (BBMO)?

• Answer: BBMO can be synthesized from the commercially available flame retardant, tribromoneopentyl alcohol (TBNPA). The process involves treating TBNPA with sodium hydroxide under Schotten-Baumann conditions to close the oxetane ring, followed by distillation to purify the BBMO.[2][6]

• Question: What are the optimized reaction conditions for the alkylation of an aniline with BBMO?

• Answer: For the synthesis of 6-(2-fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane, the optimized conditions involved using 1.5 equivalents of the aniline, 2.5 equivalents of sodium hydroxide, in 10 volumes of sulfolane at 100 °C.[2]

• Question: Why is the 2-oxa-6-azaspiro[3.3]heptane moiety of interest in drug discovery?

• Answer: This spirocyclic unit is considered a surrogate for morpholine in medicinal chemistry.[5] Its rigid, three-dimensional structure can offer advantages in drug design, potentially improving properties like metabolic stability and target selectivity.[7]

Data Presentation

Table 1: Optimization of Aniline Alkylation Conditions [2]

Entry	Base	Solvent	Temperature (°C)	Product Area (%)	Aniline Area (%)	Impurity Area (%)
1	K₃PO₄	NMP	80	0	95	5
2	K₂CO₃	NMP	80	0	96	4
3	NaOH	NMP	80	0	95	5
4	Cs₂CO₃	NMP	80	0	95	5
5	DBU	NMP	80	0	96	4
6	Cs₂CO₃	Acetone	56 (reflux)	30	50	20
7	NaOH (50 wt % aq)	Sulfolane	100	87	1	12

General reaction conditions: aniline (1 equiv), BBMO (1.2 equiv), and base (2.5 equiv) were heated for 16 h. Percentages are from HPLC analysis of the crude reaction mixture.

Experimental Protocols

1. Synthesis of 3,3-bis(bromomethyl)oxetane (BBMO) [2]

• A solution of sodium hydroxide (e.g., 1.2 equiv) in water is prepared in a reaction vessel.

• Tribromoneopentyl alcohol (TBNPA) (1 equiv) is added to the stirred sodium hydroxide solution.

• The mixture is heated (e.g., to 100 °C) and stirred vigorously for a specified time (e.g., 24 h).

• After cooling to room temperature, the organic layer is separated.

• The product is purified by distillation to yield 3,3-bis(bromomethyl)oxetane.

2. Synthesis of 6-(2-fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane [2]

• To a stirred solution of 2-fluoro-4-nitroaniline (1.5 equiv) in sulfolane (10 volumes) is added 50 wt % aqueous sodium hydroxide (2.5 equiv).

• 3,3-bis(bromomethyl)oxetane (BBMO) (1 equiv) is added to the mixture.

• The reaction is heated to 100 °C and stirred for approximately 4 hours, or until reaction completion is observed by HPLC.

• The reaction mixture is cooled to room temperature and diluted with methyl tert-butyl ether (MTBE) and water.

• The organic layer is separated, washed with water, and then concentrated.

• The crude product is crystallized from a suitable solvent system (e.g., MTBE/heptane) to yield the pure product.

Visualizations

Caption: Synthetic workflow for 2-oxa-6-azaspiro[3.3]heptane derivatives.

Caption: Troubleshooting logic for low product yield.

References

• 1. benchchem.com [benchchem.com]
• 2. Practical and Scalable Two-Step Process for 6-(2-Fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane: A Key Intermediate of the Potent Antibiotic Drug Candidate TBI-223 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthesis of 2-Oxa-6-azaspiro[3.3]heptane Sulfonate Salts - Thieme Chemistry - Georg Thieme Verlag KG [thieme.de]
• 6. pubs.acs.org [pubs.acs.org]
• 7. ricerca.uniba.it [ricerca.uniba.it]

Technical Support Center: Synthesis of Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting, frequently asked questions (FAQs), and experimental protocols for the synthesis of Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate.

Frequently Asked Questions (FAQs)

Q1: What is the general strategy for synthesizing the 2-oxa-6-azaspiro[3.3]heptane core?

A1: The synthesis generally involves a two-step process. The first key step is the formation of the azetidine ring through the alkylation of a suitable amine with a pre-formed oxetane precursor, such as 3,3-bis(bromomethyl)oxetane. The second step is the protection of the secondary amine with a tert-butyloxycarbonyl (Boc) group to yield the final product. An alternative route involves the condensation of 3-bromo-2,2-bis(bromomethyl)propan-1-ol with a sulfonamide.[1][2]

Q2: My yield for the N-alkylation step is low. What are the common causes and solutions?

A2: Low yields in the N-alkylation step to form the spirocyclic core are often due to suboptimal reaction conditions. Key factors to investigate include the choice of base and the use of a phase-transfer catalyst (PTC). Using stronger bases like sodium hydroxide and adding a PTC such as tetrabutylammonium bromide (TBABr) can significantly improve reaction cleanliness and yield.[2] Additionally, ensure the purity of the starting materials, as impurities can interfere with the reaction.

Q3: I am having difficulty with the purification of the final product. What is the recommended method?

A3: Purification of spirocyclic compounds is commonly achieved through column chromatography on silica gel.[3] A gradient elution system, such as ethyl acetate in heptane or methanol in dichloromethane, is often effective.[4] Monitoring the fractions by thin-layer chromatography (TLC) is crucial for identifying and isolating the pure product. Recrystallization from a suitable solvent system like ethyl acetate and PE can also be an effective final purification step.[5]

Q4: Can this synthesis be performed on a large scale?

A4: Yes, scalable processes for key intermediates have been developed. For instance, the synthesis of 6-(2-fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane, which shares the same core structure, has been successfully demonstrated at a 100-gram scale with high yield and purity.[2] Key to scalability is the optimization of reaction conditions, including catalyst choice and reagent stoichiometry.[2]

Q5: Are there any common side reactions to be aware of?

A5: During the N-alkylation step, double alkylation of the amine starting material can occur if it is a primary amine. Using a stoichiometric amount of the amine relative to the alkylating agent can help minimize this. In photochemical routes for constructing related spirocyclic oxetanes, dimerization of alkene starting materials is a competing reaction that can be suppressed by using specific solvents like p-xylene.[3][6]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or No Product Formation	1. Ineffective base for deprotonation. 2. Poor reactivity of alkylating agent. 3. Reaction temperature is too low.	1. Switch to a stronger base (e.g., NaOH, K₂CO₃).[3][5] 2. Verify the purity and integrity of the alkylating agent (e.g., 3,3-bis(bromomethyl)oxetane). 3. Gradually increase the reaction temperature and monitor progress by TLC.
Multiple Spots on TLC (Low Purity)	1. Formation of side products due to unoptimized conditions. 2. Incomplete reaction. 3. Degradation of product or starting material.	1. Introduce a phase-transfer catalyst (e.g., TBABr) to improve reaction selectivity.[2] 2. Increase reaction time or temperature. 3. Ensure an inert atmosphere if reagents are air-sensitive and avoid excessive heating.
Difficulty Removing Boc Protecting Group (if applicable)	1. Incomplete reaction with acid. 2. Acid-labile nature of the spiro-oxetane core.	1. Use a stronger acid solution (e.g., 4M HCl in dioxane) or increase reaction time. 2. Perform the deprotection at a lower temperature (e.g., 0 °C) to minimize degradation.[7]
Poor Yield After Column Chromatography	1. Product co-eluting with impurities. 2. Product streaking or remaining on the column.	1. Optimize the solvent system for better separation. A less polar solvent system may improve resolution. 2. Add a small amount of a basic modifier like triethylamine (Et₃N) to the eluent to improve the chromatography of amines.[8]

Data Summary Table

The following table summarizes optimized reaction conditions for the synthesis of a key intermediate, 6-(2-fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane, which demonstrates a scalable approach to forming the core spirocycle.[2]

Parameter	Optimized Condition	Scale	Yield	Purity
Starting Materials	2-fluoro-4-nitroaniline, 3,3-bis(bromomethyl)oxetane	100 g	87%	>99%
Solvent	Sulfolane
Base	Sodium Hydroxide (NaOH)
Catalyst	Tetrabutylammonium bromide (TBABr)
Temperature	Not specified

Experimental Protocols & Visualizations

General Synthetic Workflow

The overall process involves the synthesis of the spirocyclic amine core followed by Boc protection.

Caption: General workflow for the synthesis of the target compound.

Protocol 1: Synthesis of 2-oxa-6-azaspiro[3.3]heptane intermediate

This protocol is adapted from optimized procedures for forming the core spirocycle.[2]

• Preparation: To a solution of an amine source (e.g., 2-fluoro-4-nitroaniline, 1.0 equiv) in a suitable solvent such as sulfolane, add sodium hydroxide (2.0-3.0 equiv) and tetrabutylammonium bromide (0.1 equiv).

• Reagent Addition: Add a solution of 3,3-bis(bromomethyl)oxetane (1.0-1.2 equiv) dropwise to the mixture.

• Reaction: Stir the reaction mixture at a controlled temperature (e.g., 60-80 °C) and monitor its progress by TLC or LC-MS until the starting material is consumed.

• Workup: Cool the reaction mixture to room temperature. Dilute with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude spirocyclic intermediate.

Protocol 2: Boc-Protection

This is a standard procedure for protecting the secondary amine.

• Dissolution: Dissolve the crude 2-oxa-6-azaspiro[3.3]heptane intermediate (1.0 equiv) in a suitable solvent like dichloromethane (DCM) or tetrahydrofuran (THF).

• Base Addition: Add a base such as triethylamine (1.5 equiv) or sodium bicarbonate (2.0 equiv).[5]

• Reagent Addition: Add di-tert-butyl dicarbonate ((Boc)₂O, 1.1 equiv) to the mixture at room temperature.[5]

• Reaction: Stir the mixture overnight at room temperature. Monitor the reaction by TLC.

• Workup: Quench the reaction with water and separate the organic layer. Extract the aqueous layer with the organic solvent.

• Purification: Combine the organic layers, dry over Na₂SO₄, filter, and concentrate. Purify the crude residue by flash column chromatography (e.g., 10-50% ethyl acetate/heptane) to afford the final product as a solid.[9]

Troubleshooting Logic Diagram

This diagram helps diagnose and solve common issues during the synthesis.

Caption: Troubleshooting decision tree for synthesis optimization.

References

• 1. mdpi.com [mdpi.com]
• 2. Practical and Scalable Two-Step Process for 6-(2-Fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane: A Key Intermediate of the Potent Antibiotic Drug Candidate TBI-223 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Page loading... [guidechem.com]
• 5. CN102442934A - Synthesis method of 6-oxo-2-azaspiro [3,3] heptane-2-carboxylic acid tert-butyl ester - Google Patents [patents.google.com]
• 6. Synthesis of functionalized spirocyclic oxetanes through Paternò–Büchi reactions of cyclic ketones and maleic acid derivatives - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC06459F [pubs.rsc.org]
• 7. Bis-Spiro-Oxetane and Bis-Spiro-Tetrahydrofuran Pyrroline Nitroxide Radicals: Synthesis and Electron Spin Relaxation Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 9. tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate Eight Chongqing Chemdad Co. ，Ltd [chemdad.com]

Technical Support Center: N-Boc Protection of 2-oxa-6-azaspiro[3.3]heptane

This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges with the N-Boc protection of 2-oxa-6-azaspiro[3.3]heptane. Below, you will find frequently asked questions (FAQs), detailed troubleshooting guides, and experimental protocols to facilitate a successful reaction.

Frequently Asked Questions (FAQs)

Q1: My N-Boc protection of 2-oxa-6-azaspiro[3.3]heptane is showing low to no conversion. What are the likely causes?

A1: Low or no conversion in the N-Boc protection of 2-oxa-6-azaspiro[3.3]heptane can stem from several factors:

• Insufficiently Activated Boc Reagent: Di-tert-butyl dicarbonate (Boc₂O) may require a catalyst to react efficiently with the sterically hindered secondary amine of the spirocycle.

• Poor Solubility: The starting material, 2-oxa-6-azaspiro[3.3]heptane, especially if it is a salt (e.g., hydrochloride salt), may have poor solubility in common aprotic solvents, leading to a sluggish reaction.

• Inappropriate Reaction Conditions: The temperature may be too low, or the reaction time may be insufficient for this specific substrate.

• Reagent Degradation: The Boc anhydride may have hydrolyzed due to moisture.

Q2: I am observing multiple spots on my TLC plate. What are the possible side products?

A2: The formation of multiple products can be attributed to:

• Di-Boc Formation: Although less common for secondary amines, over-reaction under harsh conditions could potentially lead to undesired side products.

• Reaction with Solvent or Impurities: Trace amounts of water can lead to the hydrolysis of Boc anhydride. If the starting material is not pure, impurities may also react.

• Ring Opening: While the oxetane ring is generally stable under these conditions, highly forcing conditions or the presence of strong Lewis acids could potentially lead to ring-opening side products.

Q3: How can I improve the yield of my reaction?

A3: To improve the yield, consider the following strategies:

• Use of a Catalyst: The addition of a catalytic amount of 4-dimethylaminopyridine (DMAP) can significantly accelerate the reaction.

• Choice of Base: Employing a non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) can help to drive the reaction to completion, especially if the starting material is a salt.

• Solvent System: A co-solvent system, such as dichloromethane (DCM) and a more polar solvent, might improve the solubility of the starting material.

• Temperature and Reaction Time: Gradually increasing the reaction temperature or extending the reaction time while monitoring by TLC can improve conversion.

Q4: What is the best way to purify the final product, 6-Boc-2-oxa-6-azaspiro[3.3]heptane?

A4: Purification can typically be achieved through flash column chromatography on silica gel. A gradient of ethyl acetate in hexanes is a common mobile phase for separating the desired product from unreacted starting material and other impurities.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Low reactivity of the secondary amine. 2. Starting material is the HCl salt and no base was used. 3. Insufficient reaction time or temperature. 4. Deactivated Boc anhydride.	1. Add a catalytic amount of DMAP (0.1 eq.). 2. Add 1.1-1.5 equivalents of a non-nucleophilic base like TEA or DIPEA. 3. Increase reaction time and monitor by TLC. If no progress, consider gentle heating (e.g., to 40 °C). 4. Use a fresh bottle of Boc₂O.
Formation of Multiple Products	1. Presence of water leading to hydrolysis of Boc₂O. 2. Impure starting material.	1. Ensure all glassware is dry and use an anhydrous solvent. 2. Purify the starting 2-oxa-6-azaspiro[3.3]heptane before the reaction.
Difficult Purification	1. Product co-elutes with impurities. 2. Product is unstable on silica gel.	1. Try a different solvent system for column chromatography (e.g., DCM/Methanol). 2. Consider an alternative purification method such as crystallization or distillation if applicable.
Product Decomposition	1. Harsh workup conditions (e.g., strongly acidic or basic washes). 2. Instability of the oxetane ring to certain conditions.	1. Use a mild aqueous workup (e.g., washing with saturated sodium bicarbonate and brine). 2. Avoid strong acids or bases during workup and purification.

Experimental Protocols

Protocol 1: Standard Conditions with Base

This protocol is a general starting point for the N-Boc protection of 2-oxa-6-azaspiro[3.3]heptane.

Reagents and Materials:

Reagent	Molar Eq.
2-oxa-6-azaspiro[3.3]heptane	1.0
Di-tert-butyl dicarbonate (Boc₂O)	1.2
Triethylamine (TEA)	1.5
Dichloromethane (DCM)	-

Procedure:

• To a solution of 2-oxa-6-azaspiro[3.3]heptane (1.0 eq) in anhydrous dichloromethane (DCM, 0.1 M), add triethylamine (1.5 eq).

• Stir the mixture at room temperature for 10 minutes.

• Add di-tert-butyl dicarbonate (1.2 eq) portion-wise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by TLC.

• Upon completion, dilute the reaction mixture with DCM and wash with saturated aqueous sodium bicarbonate solution (2x) and brine (1x).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Catalytic DMAP for Less Reactive Substrates

This protocol is recommended if Protocol 1 results in low conversion.

Reagents and Materials:

Reagent	Molar Eq.
2-oxa-6-azaspiro[3.3]heptane	1.0
Di-tert-butyl dicarbonate (Boc₂O)	1.1
4-Dimethylaminopyridine (DMAP)	0.1
Dichloromethane (DCM)	-

Procedure:

• To a solution of 2-oxa-6-azaspiro[3.3]heptane (1.0 eq) in anhydrous DCM (0.1 M), add DMAP (0.1 eq).

• Add di-tert-butyl dicarbonate (1.1 eq) at room temperature.

• Stir the reaction for 4-8 hours, monitoring by TLC.

• Once the starting material is consumed, proceed with the same workup and purification as in Protocol 1.

Visualizing Experimental Workflows and Logic

Caption: General experimental workflow for the N-Boc protection of 2-oxa-6-azaspiro[3.3]heptane.

Caption: Troubleshooting logic for common issues in the N-Boc protection of 2-oxa-6-azaspiro[3.3]heptane.

Technical Support Center: Overcoming Low Reactivity of 2-Oxa-6-azaspiro[3.3]heptane

This technical support center provides troubleshooting guidance and practical advice for researchers, scientists, and drug development professionals working with 2-oxa-6-azaspiro[3.3]heptane. The focus is on addressing the characteristically low nucleophilicity of the azetidine nitrogen to achieve successful functionalization.

Troubleshooting Guides and FAQs

This section is designed in a question-and-answer format to directly address common challenges encountered during experiments.

Q1: Why is the azetidine nitrogen in 2-oxa-6-azaspiro[3.3]heptane less reactive than in other common cyclic amines like morpholine or piperazine?

The reduced reactivity of the nitrogen atom in 2-oxa-6-azaspiro[3.3]heptane is a known challenge stemming from its unique structural and electronic properties. The rigid, strained spirocyclic system alters the geometry compared to more flexible rings like piperazine.[1] This strained conformation, combined with the inductive electron-withdrawing effect of the adjacent oxetane oxygen atom, decreases the electron density and nucleophilicity of the nitrogen atom. Furthermore, the barrier to nitrogen inversion can be higher in such constrained systems, affecting its ability to participate in reactions.[2][3]

Q2: My N-alkylation reaction with 2-oxa-6-azaspiro[3.3]heptane is giving low yields. What are the key parameters to optimize?

Low yields in N-alkylation are common and can often be overcome by carefully selecting the reaction conditions. Consider the following strategies:

• Base Selection: The choice of base is critical. Standard organic bases may not be strong enough. Potent, non-nucleophilic bases are recommended to ensure complete deprotonation of the azetidine nitrogen. Cesium carbonate (Cs₂CO₃) is often more effective than potassium carbonate (K₂CO₃). For particularly unreactive electrophiles, stronger bases like sodium hydride (NaH) or potassium tert-butoxide (t-BuOK) may be necessary.[4]

• Solvent Choice: Polar aprotic solvents such as N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), or Acetonitrile (MeCN) are generally preferred. These solvents effectively solvate the cation of the base, enhancing the nucleophilicity of the azetidine anion.

• Leaving Group Quality: The reactivity of the alkylating agent is paramount. Alkyl iodides and bromides are significantly more reactive than chlorides. If you must use an alkyl chloride or tosylate, consider an in situ Finkelstein reaction by adding a catalytic amount of sodium iodide (NaI) or potassium iodide (KI) to the reaction mixture.

• Temperature: Increasing the reaction temperature can provide the necessary activation energy. Reactions can be heated to temperatures between 60-110 °C, depending on the stability of the reactants and the boiling point of the solvent.[4]

Q3: N-acylation is proving difficult. How can I drive this reaction to completion?

For N-acylation, the reactivity of the acylating agent is the most important factor.

• Acylating Agent: Acyl chlorides are the most reactive and are generally the best choice for this substrate. If using a less reactive acyl anhydride, the addition of a nucleophilic catalyst such as 4-dimethylaminopyridine (DMAP) in catalytic amounts can significantly accelerate the reaction.

• Base and Solvent: A tertiary amine base like triethylamine (Et₃N) or N,N-diisopropylethylamine (DIPEA) should be used as an acid scavenger. Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF) are suitable solvents.

• Reaction Conditions: These reactions are typically run at 0 °C to room temperature. Ensure all reagents and solvents are anhydrous, as water will hydrolyze the acylating agent.

Q4: I need to perform chemistry on another part of my molecule. What are the best protecting groups for the 2-oxa-6-azaspiro[3.3]heptane nitrogen?

Protecting the azetidine nitrogen can be an effective strategy. The choice of protecting group depends on the stability required for subsequent reaction steps.

• tert-Butoxycarbonyl (Boc): This is a versatile and widely used protecting group. It is introduced using di-tert-butyl dicarbonate (Boc₂O) and is stable to a wide range of non-acidic conditions. Deprotection is cleanly achieved with strong acids like trifluoroacetic acid (TFA).

• Benzyl (Bn): A benzyl group can be introduced via reductive amination or using benzyl bromide. It is a robust protecting group, stable to both acidic and basic conditions, and is typically removed by catalytic hydrogenolysis.

Experimental Protocols & Data

The following tables summarize typical conditions for the N-functionalization of 2-oxa-6-azaspiro[3.3]heptane, and detailed protocols are provided.

Table 1: Comparative Data for N-Alkylation Reactions

Alkylating Agent	Base (equiv.)	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
Benzyl Bromide	Cs₂CO₃ (1.5)	DMF	80	6	>90
Ethyl Iodide	NaH (1.2)	THF	65	12	~85
1-Bromo-3-chloropropane	K₂CO₃ (2.0)	MeCN	80	24	~70

| 2-Fluorobenzonitrile | t-BuOK (2.2) | THF | 70 | 18 | ~88[4] |

Protocol 1: General Procedure for N-Alkylation

• To a solution of 2-oxa-6-azaspiro[3.3]heptane (1.0 equiv.) in an anhydrous polar aprotic solvent (e.g., DMF, 0.2 M), add the selected base (e.g., Cs₂CO₃, 1.5 equiv.).

• Stir the suspension at room temperature for 15-30 minutes.

• Add the alkylating agent (1.1 equiv.) to the mixture.

• Heat the reaction to the desired temperature (e.g., 80 °C) and monitor its progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Table 2: Comparative Data for N-Acylation Reactions

Acylating Agent	Base (equiv.)	Catalyst	Solvent	Temperature (°C)	Typical Yield (%)
Acetyl Chloride	Et₃N (1.2)	None	DCM	0 to RT	>95
Benzoyl Chloride	DIPEA (1.2)	None	DCM	0 to RT	>95
Acetic Anhydride	Et₃N (1.5)	DMAP (0.1)	THF	RT	~90

| Boc Anhydride (Boc₂O) | None | None | DCM | RT | >98 |

Protocol 2: General Procedure for N-Acylation

• Dissolve 2-oxa-6-azaspiro[3.3]heptane (1.0 equiv.) and a suitable base (e.g., Et₃N, 1.2 equiv.) in an anhydrous solvent (e.g., DCM, 0.2 M) in a round-bottom flask.

• Cool the solution to 0 °C using an ice bath.

• Slowly add the acyl chloride (1.1 equiv.) dropwise to the cooled solution.

• Allow the reaction mixture to warm to room temperature and stir for 1-3 hours, monitoring by TLC or LC-MS.

• Once the reaction is complete, wash the mixture with saturated aqueous NaHCO₃ solution and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• The crude product is often pure enough for subsequent steps, but can be purified by column chromatography if necessary.

Mandatory Visualizations

The following diagrams illustrate the concepts and workflows discussed in this guide.

Caption: Key factors contributing to the low nucleophilicity of the azetidine nitrogen.

References

• 1. Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Practical and Scalable Two-Step Process for 6-(2-Fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane: A Key Intermediate of the Potent Antibiotic Drug Candidate TBI-223 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]

Byproduct identification in the synthesis of Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis, helping you identify potential causes and implement effective solutions.

Observed Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Yield of 2-oxa-6-azaspiro[3.3]heptane (Step 1)	Incomplete reaction of 3,3-bis(bromomethyl)oxetane with the amine source (e.g., ammonia or a protected amine).	- Ensure the quality and reactivity of 3,3-bis(bromomethyl)oxetane. - Optimize the reaction temperature and time. - Use a suitable base in appropriate stoichiometry to facilitate the cyclization.
Decomposition of 3,3-bis(bromomethyl)oxetane.[1]	- Avoid harsh reaction conditions (e.g., excessively high temperatures). - Use a milder base if decomposition is suspected.
Formation of polymeric byproducts.	- Employ high-dilution conditions to favor intramolecular cyclization over intermolecular polymerization.
Presence of Impurities After Step 1	Unreacted 3,3-bis(bromomethyl)oxetane.	- Optimize reaction stoichiometry and time to ensure complete consumption of the starting material. - Purify the crude product using distillation or chromatography.[1]
Ring-opened byproducts.[2]	- Use a non-nucleophilic base to avoid cleavage of the oxetane ring. - Avoid strongly acidic conditions during workup.
Low Yield of Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate (Step 2)	Incomplete reaction of 2-oxa-6-azaspiro[3.3]heptane with Di-tert-butyl dicarbonate (Boc)₂O.	- Ensure the use of a suitable base (e.g., triethylamine, NaOH) to deprotonate the secondary amine. - Use a slight excess of (Boc)₂O. - Monitor the reaction by TLC or LC-MS to confirm completion.
Presence of Di-Boc Protected Byproduct	Use of a large excess of (Boc)₂O or prolonged reaction times.	- Use a controlled amount of (Boc)₂O (e.g., 1.1-1.2 equivalents). - Carefully monitor the reaction progress to avoid over-reaction.
Difficulty in Product Isolation/Purification	Product is highly soluble in the aqueous phase during workup.	- Perform multiple extractions with an appropriate organic solvent. - Saturate the aqueous layer with salt (e.g., NaCl) to decrease the product's solubility.
Co-elution of product and impurities during chromatography.	- Optimize the chromatography conditions (e.g., solvent system, gradient) for better separation.

Frequently Asked Questions (FAQs)

Q1: What is a common synthetic route to Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate?

A two-step approach is common. First, the synthesis of the parent 2-oxa-6-azaspiro[3.3]heptane is achieved through the reaction of 3,3-bis(bromomethyl)oxetane with a suitable nitrogen source, such as ammonia or a protected amine, followed by deprotection if necessary.[1][2] The second step involves the protection of the secondary amine with Di-tert-butyl dicarbonate ((Boc)₂O) to yield the final product.

Q2: What are the most critical parameters to control during the synthesis of the 2-oxa-6-azaspiro[3.3]heptane core?

The key parameters include the choice of base, reaction temperature, and concentration. A non-nucleophilic and sterically hindered base is preferred to promote the desired intramolecular cyclization and prevent ring-opening of the oxetane. The reaction should be conducted under high-dilution conditions to minimize the formation of polymeric byproducts. Temperature control is crucial to prevent the decomposition of the starting materials and products.

Q3: How can I identify the formation of byproducts?

Byproducts can be identified using various analytical techniques, including:

• Thin-Layer Chromatography (TLC): To monitor the progress of the reaction and detect the presence of new spots corresponding to byproducts.

• Liquid Chromatography-Mass Spectrometry (LC-MS): To identify the molecular weights of the components in the reaction mixture, which can help in elucidating the structures of byproducts.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can provide detailed structural information to confirm the identity of the desired product and characterize any isolated byproducts.

Q4: What is the role of the Boc protecting group?

The Tert-butyloxycarbonyl (Boc) group is a widely used protecting group for amines in organic synthesis. It is introduced to mask the reactivity of the secondary amine in 2-oxa-6-azaspiro[3.3]heptane, allowing for selective reactions at other positions of the molecule if further functionalization is required. The Boc group is stable under many reaction conditions but can be easily removed under acidic conditions.

Q5: Are there any specific safety precautions I should take during this synthesis?

Yes, standard laboratory safety practices should be followed. 3,3-Bis(bromomethyl)oxetane is an alkylating agent and should be handled with care in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. The bases and solvents used can also be hazardous, so consult the safety data sheets (SDS) for all chemicals before use.

Experimental Protocols

Step 1: Synthesis of 2-oxa-6-azaspiro[3.3]heptane

This protocol is adapted from literature procedures for the synthesis of similar spirocyclic amines.[1][2]

Materials:

• 3,3-Bis(bromomethyl)oxetane

• Aqueous ammonia (e.g., 28-30%)

• Suitable solvent (e.g., Ethanol, Acetonitrile)

• Base (e.g., Potassium carbonate)

• Dichloromethane (for extraction)

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 3,3-bis(bromomethyl)oxetane (1.0 eq) in the chosen solvent.

• Add aqueous ammonia (excess, e.g., 10-20 eq) and a base such as potassium carbonate (2.0-3.0 eq).

• Heat the reaction mixture to reflux and monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• Partition the residue between water and dichloromethane.

• Separate the organic layer, and extract the aqueous layer multiple times with dichloromethane.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 2-oxa-6-azaspiro[3.3]heptane. The product may be purified further by distillation or chromatography if necessary.

Step 2: Synthesis of Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate

This protocol follows a general procedure for the Boc protection of secondary amines.

Materials:

• 2-oxa-6-azaspiro[3.3]heptane (from Step 1)

• Di-tert-butyl dicarbonate ((Boc)₂O)

• Triethylamine (Et₃N) or Sodium hydroxide (NaOH)

• Suitable solvent (e.g., Dichloromethane, Tetrahydrofuran)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Dissolve 2-oxa-6-azaspiro[3.3]heptane (1.0 eq) in the chosen solvent in a round-bottom flask at 0 °C (ice bath).

• Add the base (e.g., triethylamine, 1.5 eq).

• Slowly add a solution of Di-tert-butyl dicarbonate (1.1-1.2 eq) in the same solvent.

• Allow the reaction mixture to warm to room temperature and stir until the reaction is complete (monitor by TLC or LC-MS).

• Quench the reaction by adding water or saturated aqueous sodium bicarbonate solution.

• Separate the organic layer and wash it sequentially with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate as a pure compound.

Data Presentation

Parameter	Step 1: 2-oxa-6-azaspiro[3.3]heptane Synthesis	Step 2: Boc Protection
Typical Yield	60-80%	85-95%
Purity (crude)	Variable, depends on reaction conditions	Typically >90%
Common Byproducts	Polymeric material, ring-opened products	Di-Boc protected amine
Analytical Methods	¹H NMR, ¹³C NMR, LC-MS, GC-MS	¹H NMR, ¹³C NMR, LC-MS

Visualization

Caption: Troubleshooting workflow for the synthesis of Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. thieme-connect.com [thieme-connect.com]

Technical Support Center: Stereocontrol in Substituted 2-Oxa-6-azaspiro[3.3]heptane Synthesis

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) for controlling stereochemistry in the synthesis of substituted 2-oxa-6-azaspiro[3.3]heptanes.

Frequently Asked Questions (FAQs)

Q1: What are the primary strategies for controlling stereochemistry in the synthesis of substituted 2-oxa-6-azaspiro[3.3]heptanes?

A1: Stereocontrol can be achieved through three main approaches:

• Substrate-Controlled Synthesis: The inherent chirality of the starting materials or intermediates directs the stereochemical outcome of subsequent reactions. This often involves using enantiopure building blocks.

• Auxiliary-Controlled Synthesis: A temporary chiral auxiliary is attached to the substrate to direct the stereoselective formation of new stereocenters.[1] The auxiliary is removed in a later step.

• Catalyst-Controlled Synthesis: A chiral catalyst, such as a transition metal complex with a chiral ligand or an organocatalyst, is used to create a chiral environment that favors the formation of one stereoisomer over another.

Q2: How can I establish the stereochemistry of the oxetane ring?

A2: The Paternò-Büchi reaction, a [2+2] photocycloaddition between a carbonyl compound and an alkene, is a primary method for forming oxetane rings.[2][3][4][5] The stereochemical outcome is influenced by the spin multiplicity of the excited carbonyl compound (singlet or triplet state) and the steric and electronic properties of the reactants.[2][6] Careful selection of reaction conditions and substrates is crucial for achieving high stereoselectivity.

Q3: Which methods are effective for controlling stereochemistry on the azetidine portion of the spirocycle?

A3: For related azaspirocycles, highly diastereoselective additions of enolates to chiral imines (e.g., Davis-Ellman imines) have proven effective.[7] Additionally, enantioselective rhodium-catalyzed cyclopropanation of exocyclic methylene azetidines can establish stereocenters with high fidelity, a strategy that could be adapted to precursors of the 2-oxa-6-azaspiro[3.3]heptane system.[8]

Q4: Can I separate diastereomers if a reaction produces a mixture?

A4: Yes, diastereomers have different physical properties and can typically be separated using standard laboratory techniques such as flash column chromatography or crystallization. The success of separation depends on the degree of difference in polarity and crystal packing between the isomers.

Troubleshooting Guides

Guide 1: Poor Diastereoselectivity in Azetidine Ring Formation

This guide focuses on issues arising from the cyclization step to form the substituted azetidine ring, for instance, via the reaction of a substituted 3,3-bis(halomethyl)oxetane with a chiral amine or the addition to a chiral imine.

Problem	Possible Cause(s)	Suggested Solution(s)
Low Diastereomeric Ratio (d.r.) - Near 1:1 Mixture	1. Insufficient Steric/Electronic Difference: The existing stereocenter does not provide a strong enough bias to direct the approach of the reagents. 2. High Reaction Temperature: Increased thermal energy may overcome the small energy difference between the diastereomeric transition states. 3. Inappropriate Solvent: The solvent may not effectively differentiate between the diastereomeric transition states.	1. Modify the Substrate: Increase the steric bulk of a directing group or change the electronic nature of substituents to enhance facial bias. 2. Lower the Reaction Temperature: Run the reaction at a lower temperature (e.g., 0 °C, -20 °C, or -78 °C) to amplify the energy difference between transition states. 3. Solvent Screening: Test a range of solvents with varying polarities (e.g., THF, toluene, CH₂Cl₂, hexanes). Non-coordinating solvents often provide better selectivity.
Inconsistent Diastereoselectivity	1. Racemization/Epimerization: The starting material or an intermediate may be epimerizing under the reaction conditions (e.g., acidic or basic). 2. Reagent Purity: Impurities in reagents or solvents could be interfering with the reaction.	1. Use Milder Conditions: Employ non-ionic bases (e.g., proton sponges) or weaker Lewis acids. Check the stability of your starting materials and intermediates under the reaction conditions. 2. Purify Reagents: Ensure all starting materials, reagents, and solvents are pure and anhydrous.
Formation of an Unexpected Diastereomer	1. Incorrect Mechanistic Assumption: The reaction may be proceeding through an unexpected transition state (e.g., a "chelation-controlled" vs. "non-chelation-controlled" model). 2. Thermodynamic vs. Kinetic Control: The observed product may be the more stable thermodynamic product, formed via equilibration from the initial kinetic product.	1. Change the Lewis Acid/Base: Switching from a chelating Lewis acid (e.g., MgBr₂) to a non-chelating one (e.g., BF₃·OEt₂) can sometimes invert selectivity. 2. Modify Reaction Time/Temperature: To favor the kinetic product, use shorter reaction times and lower temperatures. To favor the thermodynamic product, use longer times and higher temperatures.

Guide 2: Low Enantiomeric Excess (e.e.) in a Catalytic Asymmetric Reaction

This guide addresses issues related to catalyst-controlled reactions designed to produce an enantiomerically enriched product.

Problem	Possible Cause(s)	Suggested Solution(s)
Low Enantiomeric Excess (e.e.)	1. Suboptimal Catalyst/Ligand: The chosen chiral catalyst or ligand may not be well-suited for the specific substrate. 2. Incorrect Catalyst Loading: Catalyst loading can significantly impact enantioselectivity. 3. Presence of Water or Protic Impurities: These can deactivate the catalyst or interfere with the chiral environment. 4. Background Uncatalyzed Reaction: A non-selective background reaction may be competing with the desired catalytic cycle.	1. Ligand/Catalyst Screening: Systematically screen a library of chiral ligands or catalysts. Small changes to the ligand's steric or electronic properties can have a large effect. 2. Optimize Catalyst Loading: Test a range of catalyst loadings (e.g., 1 mol%, 5 mol%, 10 mol%). 3. Ensure Anhydrous Conditions: Use rigorously dried solvents and reagents. Add molecular sieves to the reaction mixture. 4. Lower the Reaction Temperature: This will slow down the background reaction more than the catalyzed one, often improving e.e.
Poor Chemical Yield	1. Catalyst Deactivation: The catalyst may be unstable under the reaction conditions or poisoned by impurities. 2. Substrate Inhibition: The substrate or product may be binding to the catalyst and inhibiting turnover.	1. Use an Inert Atmosphere: Run reactions under nitrogen or argon. Purify substrates to remove potential catalyst poisons (e.g., sulfur- or phosphorus-containing compounds). 2. Slow Addition: Add the substrate slowly via syringe pump to maintain a low instantaneous concentration.

Data Presentation: Stereoselectivity in Related Azaspirocycle Syntheses

While specific data for substituted 2-oxa-6-azaspiro[3.3]heptanes is limited, the following table summarizes results for analogous stereoselective syntheses of related spirocycles, providing a benchmark for achievable selectivity.

Table 1: Enantioselective and Diastereoselective Synthesis of Azaspiro[n.2]alkanes via Rhodium-Catalyzed Cyclopropanation [8]

Substrate (Exocyclic Alkene)	Product	Catalyst	Yield (%)	d.r.	e.e. (%)
N-Boc-4-methylenepiperidine	N-Boc-azaspiro[5.2]octane derivative	Rh₂(S-pPhTPCP)₄	80	>20:1	99
N-Ts-3-methylenepyrrolidine	N-Ts-azaspiro[4.2]heptane derivative	Rh₂(S-pPhTPCP)₄	85	7:1	98
N-Boc-3-methyleneazetidine	N-Boc-azaspiro[3.2]hexane derivative	Rh₂(S-pPhTPCP)₄	80	N/A	95
N-Boc-azaspiro[3.3]hept-6-ylidene	N-Boc-dispiro[3.0.3.1]nonane derivative	Rh₂(S-pPhTPCP)₄	78	N/A	98

Note: The data highlights the high levels of stereocontrol achievable with chiral rhodium catalysts on similar strained ring systems.

Experimental Protocols

Protocol 1: General Procedure for Asymmetric Rhodium-Catalyzed Cyclopropanation

This protocol is adapted from established procedures for the synthesis of azaspiro[n.2]alkanes and conceptualized for a precursor to a substituted 2-oxa-6-azaspiro[3.3]heptane.[8]

Objective: To synthesize an enantiomerically enriched spirocyclopropane intermediate by reacting an exocyclic alkene precursor with a diazo compound in the presence of a chiral rhodium catalyst.

Materials:

• Precursor: N-Protected-6-methylene-2-oxa-azaspiro[3.3]heptane

• Diazo Compound (e.g., methyl phenyldiazoacetate)

• Chiral Rhodium Catalyst (e.g., Rh₂(S-pPhTPCP)₄)

• Anhydrous, degassed solvent (e.g., dichloromethane or 1,2-dichloroethane)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add the chiral rhodium catalyst (0.1–1 mol%).

• Add the anhydrous, degassed solvent via syringe to dissolve the catalyst.

• Add the exocyclic alkene precursor (1.0 equivalent) to the flask.

• In a separate syringe, prepare a solution of the diazo compound (~1.1 equivalents) in the same solvent.

• Using a syringe pump, add the diazo compound solution to the reaction mixture over several hours (e.g., 4-8 hours). A slow addition rate is critical to suppress the formation of diazo homodimer byproducts.

• Stir the reaction at the optimized temperature (e.g., room temperature) and monitor its progress by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

• Determine the diastereomeric ratio by ¹H NMR analysis of the crude product and the enantiomeric excess by chiral HPLC or SFC analysis.

Visualizations

Logical Workflow for Strategy Selection

Caption: Decision tree for selecting a stereocontrol strategy.

Troubleshooting Poor Diastereoselectivity

Caption: Troubleshooting workflow for poor diastereoselectivity.

Paternò-Büchi Reaction Pathway

Caption: Key steps in the Paternò-Büchi reaction.

References

• 1. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 2. Oxetane Synthesis through the Paternò-Büchi Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Paternò–Büchi reaction - Wikipedia [en.wikipedia.org]
• 4. The Paternò–Büchi reaction – a comprehensive review - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]
• 5. Paterno-Büchi Reaction [drugfuture.com]
• 6. researchgate.net [researchgate.net]
• 7. 1-Substituted 2-Azaspiro[3.3]heptanes: Overlooked Motifs for Drug Discovery. | Semantic Scholar [semanticscholar.org]
• 8. Enantioselective and Diastereoselective Synthesis of Azaspiro[n.2]alkanes by Rhodium-Catalyzed Cyclopropanations - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide: 2-Oxa-6-azaspiro[3.3]heptane as a Bioisosteric Replacement for Morpholine

In the landscape of modern medicinal chemistry, the strategic replacement of molecular scaffolds to optimize drug-like properties is a cornerstone of successful drug development. Morpholine, a ubiquitous heterocyclic motif, is frequently incorporated into drug candidates to enhance properties such as aqueous solubility and metabolic stability. However, it can also be a site of metabolic liability.[1][2] An emerging and promising bioisostere for morpholine is the 2-oxa-6-azaspiro[3.3]heptane moiety. This guide provides a comparative analysis of these two scaffolds, supported by experimental data, to inform researchers and drug development professionals on the potential advantages of this bioisosteric substitution.

Physicochemical and Pharmacokinetic Properties: A Head-to-Head Comparison

The replacement of a morpholine ring with a 2-oxa-6-azaspiro[3.3]heptane scaffold can significantly impact key physicochemical and pharmacokinetic parameters. A notable study provides a direct comparison of these two moieties within the same molecular backbone, offering valuable insights into the effects of this substitution.[3]

Table 1: Comparative Physicochemical and ADME Properties [3]

Property	Morpholine Analog (6a)	2-Oxa-6-azaspiro[3.3]heptane Analog (6b)	Fold Change/Difference
LogD at pH 7.4	2.8	1.6	-1.2
pKa	6.7	8.2	+1.5
Intrinsic Permeability (10⁻⁶ cm/s)	16	22	1.4x increase
Human Liver Microsome Intrinsic Clearance (µL/min/mg)	48	43	1.1x decrease
Human Hepatocyte Intrinsic Clearance (µL/min/10⁶ cells)	72	13	5.5x decrease
Rat Hepatocyte Intrinsic Clearance (µL/min/10⁶ cells)	61	11	5.5x decrease

The data clearly indicates that the 2-oxa-6-azaspiro[3.3]heptane analog (6b) exhibits significantly lower lipophilicity (LogD) and higher basicity (pKa) compared to its morpholine counterpart (6a).[3] Despite the increase in basicity, a modest improvement in intrinsic permeability was observed. Most strikingly, the metabolic stability was substantially improved, as evidenced by the reduced intrinsic clearance in both human and rat hepatocytes.[3]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the comparative data.

Determination of Lipophilicity (LogD)

The shake-flask method is the gold standard for experimentally determining the partition coefficient (LogP) or distribution coefficient (LogD).[4]

• Preparation of Solutions: A stock solution of the test compound is prepared in a suitable organic solvent (e.g., DMSO). This stock is then used to prepare a working solution in a 1:1 (v/v) mixture of n-octanol and buffer (e.g., phosphate-buffered saline, pH 7.4).

• Partitioning: The n-octanol/buffer solution containing the test compound is shaken vigorously for a predetermined period (e.g., 1-2 hours) to allow for equilibrium to be reached.[5]

• Phase Separation: The mixture is then centrifuged to ensure complete separation of the n-octanol and aqueous phases.

• Quantification: The concentration of the test compound in each phase is determined using a suitable analytical method, such as high-performance liquid chromatography with UV detection (HPLC-UV) or mass spectrometry (LC-MS).[6]

• Calculation: The LogD is calculated as the base-10 logarithm of the ratio of the compound's concentration in the n-octanol phase to its concentration in the aqueous phase.

Metabolic Stability Assay in Liver Microsomes and Hepatocytes

Metabolic stability is assessed by measuring the rate of disappearance of a parent compound over time when incubated with a metabolically active system like liver microsomes or hepatocytes.[7][8]

• Test System Preparation: Cryopreserved human or rat hepatocytes are thawed and suspended in incubation medium (e.g., Williams Medium E).[5] For microsomal assays, liver microsomes are diluted in a phosphate buffer (pH 7.4).[9]

• Incubation: The test compound (typically at a final concentration of 1 µM) is added to the hepatocyte suspension or microsomal solution and incubated at 37°C. For microsomal assays, the reaction is initiated by adding a cofactor such as NADPH.[6]

• Time-Point Sampling: Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 45, 60, 90, and 120 minutes).[5][6]

• Reaction Termination: The metabolic reaction in each aliquot is stopped by adding a cold organic solvent, such as acetonitrile, which also precipitates proteins.

• Analysis: After centrifugation to remove the precipitated protein, the supernatant is analyzed by LC-MS/MS to quantify the remaining concentration of the parent compound.

• Data Analysis: The natural logarithm of the percentage of the remaining parent compound is plotted against time. The slope of this line is used to determine the half-life (t½) and subsequently the intrinsic clearance (CLint).[10]

Visualizing Experimental and Biological Pathways

Experimental Workflow for Comparative Bioisostere Evaluation

The following diagram illustrates a typical workflow for the comparative evaluation of bioisosteres in a drug discovery program.

References

• 1. The impact of gefitinib on epidermal growth factor receptor signaling pathways in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. What is the mechanism of Gefitinib? [synapse.patsnap.com]
• 3. static1.1.sqspcdn.com [static1.1.sqspcdn.com]
• 4. Kinetic Solubility Assays Protocol | AxisPharm [axispharm.com]
• 5. benchchem.com [benchchem.com]
• 6. ADME Solubility Assay-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 7. Gefitinib - Wikipedia [en.wikipedia.org]
• 8. enamine.net [enamine.net]
• 9. Effects of a novel potent melanin‐concentrating hormone receptor 1 antagonist, AZD1979, on body weight homeostasis in mice and dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]

Biological activity of compounds containing the 2-oxa-6-azaspiro[3.3]heptane scaffold

The rigid 2-oxa-6-azaspiro[3.3]heptane scaffold has emerged as a popular bioisosteric replacement for common motifs like morpholine and piperidine in medicinal chemistry. Its primary appeal lies in its ability to modulate key physicochemical properties, offering a potential route to "escape from flatland" and improve drug-like characteristics. However, a comprehensive analysis of its impact on biological activity reveals a nuanced picture, where gains in properties can be offset by a significant loss of potency.

This guide provides a comparative overview of compounds containing the 2-oxa-6-azaspiro[3.3]heptane scaffold against their corresponding morpholine or piperidine analogs. We present quantitative data on their biological activity, detailed experimental protocols for key assays, and visualizations of the relevant signaling pathways to offer a clear perspective for researchers, scientists, and drug development professionals.

Comparative Analysis of Biological Activity

The introduction of the 2-oxa-6-azaspiro[3.3]heptane scaffold generally leads to a decrease in lipophilicity (logD) and an increase in basicity (pKa) compared to its morpholine counterparts. While these changes can be advantageous for pharmacokinetic properties, they often come at the cost of reduced biological activity. The following tables summarize the head-to-head comparison of compound pairs across various biological targets.

Table 1: IRAK4 Inhibitors

Compound ID	Scaffold	pKa	logD7.4	IRAK4 Inhibition (pIC50)
5a	Morpholine	5.9	2.5	7.2
5b	2-Oxa-6-azaspiro[3.3]heptane	6.5	1.8	6.8

Data sourced from a study on IRAK4 inhibitors, where compound 5b, the spiro-analogue of morpholine-containing 5a, exhibited a predictable increase in basicity and decrease in lipophilicity. This was accompanied by a small but notable loss in cellular potency (ΔpIC50 = -0.4)[1].

Table 2: MCHr1 Antagonists

Compound ID	Scaffold	MCHr1 Affinity (IC50)	MCHr1 Affinity (Ki)
AZD1979	2-Oxa-6-azaspiro[3.3]heptane	~12 nM	~12 nM
6a (Analog)	Morpholine	Not explicitly reported	Not explicitly reported

AZD1979, a potent Melanin-Concentrating Hormone Receptor 1 (MCHr1) antagonist, incorporates the 2-oxa-6-azaspiro[3.3]heptane moiety. While a direct head-to-head IC50 comparison with its exact morpholine analog (6a) is not provided in the primary literature, the spiro-compound itself demonstrates high affinity[1].

Table 3: LRRK2, Kv7, and Cathepsin S Inhibitors/Openers

Target	Compound with Morpholine/Piperidine	Activity	Compound with 2-Oxa-6-azaspiro[3.3]heptane	Activity
LRRK2	PF-06447475 (11a)	Potent Inhibitor	Analog 11b	Significant loss of potency
Kv7 Channel	Opener 12a	Potent Opener	Analog 12b	Significant loss of potency
Cathepsin S	Inhibitor 13a	Potent Inhibitor	Analog 13b	Significant loss of potency

A notable trend of significantly diminished potency was observed when the morpholine or piperidine rings in inhibitors of LRRK2 and Cathepsin S, as well as an opener of Kv7 channels, were replaced with the 2-oxa-6-azaspiro[3.3]heptane scaffold[1].

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are representative protocols for the key biological assays cited in this guide.

MCHr1 Radioligand Binding Assay

• Membrane Preparation: Membranes are prepared from HEK293 cells stably expressing the human MCHr1.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4, containing 5 mM MgCl2, 2.5 mM EDTA, and 0.5% BSA.

• Reaction Mixture: In a 96-well plate, 25 µg of membrane protein is incubated with a radioligand (e.g., [125I]-MCH) at a concentration close to its Kd and varying concentrations of the test compound.

• Incubation: The plate is incubated at room temperature for 60 minutes.

• Filtration: The reaction is terminated by rapid filtration through a GF/C filter plate, followed by washing with ice-cold assay buffer.

• Detection: Radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis: IC50 values are determined by non-linear regression analysis of the competition binding data. Ki values are calculated using the Cheng-Prusoff equation.

LRRK2 Kinase Assay

• Reaction Buffer: 25 mM HEPES, pH 7.4, 50 mM NaCl, 10 mM MgCl2, 1 mM DTT.

• Enzyme and Substrate: Recombinant LRRK2 enzyme and a suitable substrate (e.g., LRRKtide) are used.

• Reaction Mixture: The assay is performed in a 384-well plate. LRRK2 enzyme is incubated with the test compound at various concentrations for a pre-determined time.

• Initiation: The kinase reaction is initiated by the addition of ATP.

• Incubation: The reaction is allowed to proceed at 30°C for 60 minutes.

• Detection: The amount of phosphorylated substrate is quantified, often using a fluorescence-based method or mass spectrometry.

• Data Analysis: IC50 values are calculated from the dose-response curves.

Cathepsin S Activity Assay

• Assay Buffer: 100 mM sodium acetate, pH 5.5, containing 5 mM DTT and 5 mM EDTA.

• Enzyme and Substrate: Recombinant human Cathepsin S and a fluorogenic substrate (e.g., Z-VVR-AMC) are used.

• Reaction Mixture: The test compound is pre-incubated with Cathepsin S in the assay buffer in a black 96-well plate.

• Initiation: The reaction is started by the addition of the fluorogenic substrate.

• Detection: The increase in fluorescence due to the cleavage of the substrate is monitored over time using a fluorescence plate reader (Excitation: 380 nm, Emission: 460 nm).

• Data Analysis: The initial reaction rates are determined, and IC50 values are calculated by plotting the percent inhibition against the compound concentration.

Kv7 Channel Electrophysiology Assay

• Cell Line: HEK293 cells stably expressing the human Kv7.2/7.3 channels are used.

• Recording: Whole-cell patch-clamp recordings are performed.

• Protocol: Cells are held at a holding potential of -80 mV. Voltage steps are applied to elicit potassium currents.

• Compound Application: The test compound is applied to the cells via a perfusion system.

• Measurement: The effect of the compound on the current amplitude and voltage-dependence of activation is measured.

• Data Analysis: Concentration-response curves are generated to determine the EC50 for channel opening activity.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological systems in which these compounds operate is essential for a deeper understanding of their mechanism of action.

Caption: MCHr1 Signaling Pathway

Caption: LRRK2 Signaling in Parkinson's Disease

Caption: Role of Cathepsin S in Antigen Presentation

Caption: Electrophysiological Workflow for Kv7 Channel Openers

Conclusion

The 2-oxa-6-azaspiro[3.3]heptane scaffold offers a valuable tool for medicinal chemists to fine-tune the physicochemical properties of drug candidates, particularly in reducing lipophilicity. However, this guide highlights that these benefits can be accompanied by a significant reduction in biological potency across a range of targets. The presented data underscores the importance of a careful and balanced approach in utilizing this scaffold, weighing the potential improvements in pharmacokinetics against the risk of diminished target engagement. The detailed experimental protocols and pathway diagrams provided herein serve as a resource for researchers to design and interpret their own studies involving this intriguing chemical motif.

References

• 1. Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist - PMC [pmc.ncbi.nlm.nih.gov]

The Impact of Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate in Drug Design: A Comparative Performance Guide

The quest for novel chemical scaffolds that can enhance the efficacy, safety, and pharmacokinetic properties of drug candidates is a cornerstone of modern medicinal chemistry. One such scaffold that has garnered significant interest is the 2-oxa-6-azaspiro[3.3]heptane moiety, often introduced using the building block Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate. This rigid, three-dimensional structure serves as a bioisostere for more traditional cyclic amines like piperidine, piperazine, and morpholine. Its unique conformational constraints can lead to improved aqueous solubility, metabolic stability, and target selectivity.

This guide provides an objective comparison of the performance of drugs synthesized with this spirocyclic scaffold against established alternatives, supported by experimental data from in vitro and in vivo studies. The following sections delve into specific therapeutic areas where this scaffold has been successfully employed, presenting quantitative data, detailed experimental protocols, and visualizations of relevant biological pathways and workflows.

Oxazolidinone Antibiotics: A Safer Alternative for Tuberculosis Treatment

The emergence of multidrug-resistant tuberculosis (MDR-TB) has created an urgent need for new, safer, and more effective antibiotics. Oxazolidinones, such as linezolid, are a critical class of protein synthesis inhibitors used to treat MDR-TB. However, their long-term use is often limited by severe side effects, including myelosuppression. TBI-223 is a novel oxazolidinone that incorporates a 2-oxa-6-azaspiro[3.3]heptane moiety and has been developed as a safer alternative to linezolid.

Mechanism of Action of Oxazolidinone Antibiotics

Oxazolidinones inhibit bacterial protein synthesis by binding to the 50S ribosomal subunit, preventing the formation of the initiation complex necessary for translation. This mechanism is distinct from other classes of antibiotics, making them effective against strains resistant to other drugs.

Mechanism of action of oxazolidinone antibiotics.

Comparative In Vitro Activity

The minimum inhibitory concentration (MIC) is a key measure of an antibiotic's potency. The following table compares the MIC values of TBI-223 against various oxazolidinones for Mycobacterium tuberculosis.

Compound	MIC₅₀ (µg/mL) against M. tuberculosis
TBI-223	1.50
Linezolid	0.40
Sutezolid	0.08
Delpazolid	0.75

Data sourced from a study profiling oxazolidinones against mycobacterial pathogens.[1]

Comparative In Vivo Efficacy and Safety

Preclinical studies in mouse models of tuberculosis and methicillin-resistant Staphylococcus aureus (MRSA) infection have demonstrated that TBI-223 has comparable efficacy to linezolid.[2][3] A key advantage of TBI-223 is its improved safety profile, particularly the reduced potential for bone marrow toxicity.[4][5]

Parameter	TBI-223	Linezolid
In Vivo Efficacy (TB Mouse Model)	Comparable reduction in bacterial load to linezolid	Standard of care
NOAEL (14-day rat study, female)	75 mg/kg/day	20 mg/kg/day
NOAEL (14-day rat study, male)	200 mg/kg/day	20 mg/kg/day
Bone Marrow Toxicity (28-day rat study)	No toxicity observed at 10-fold higher exposure than efficacious dose	Safety margin < 1

NOAEL: No-Observed-Adverse-Effect Level.[4]

Experimental Protocols

This protocol determines the lowest concentration of an antibiotic that prevents the visible growth of a bacterium in a liquid medium.

• Inoculum Preparation: M. tuberculosis isolates are cultured on a solid medium, such as Middlebrook 7H10/7H11 agar. A suspension is prepared in a suitable broth (e.g., Middlebrook 7H9) and adjusted to a standardized turbidity (e.g., 0.5 McFarland standard).

• Drug Dilution: Serial two-fold dilutions of the test compounds (TBI-223, linezolid, etc.) are prepared in a 96-well microtiter plate containing the appropriate growth medium.

• Inoculation: Each well is inoculated with the standardized bacterial suspension.

• Incubation: The plates are incubated at 37°C for a defined period (typically 7-14 days for M. tuberculosis).

• MIC Reading: The MIC is determined as the lowest drug concentration at which there is no visible growth of bacteria.

This workflow outlines the key steps in evaluating the efficacy of anti-tuberculosis drugs in a mouse model.

Workflow for in vivo efficacy testing of anti-TB drugs.

MCHR1 Antagonists for the Treatment of Obesity

The melanin-concentrating hormone (MCH) system is a key regulator of energy homeostasis, and its receptor, MCHR1, is a promising target for anti-obesity drugs. AZD1979 is a potent and selective MCHR1 antagonist that incorporates the 2-oxa-6-azaspiro[3.3]heptane scaffold.

MCHR1 Signaling Pathway and its Antagonism

MCH, upon binding to its G-protein coupled receptor MCHR1, activates downstream signaling pathways that promote food intake and reduce energy expenditure. AZD1979 competitively inhibits this interaction.

Antagonism of the MCHR1 signaling pathway by AZD1979.

Comparative In Vitro and In Vivo Performance

AZD1979 demonstrates high potency and selectivity for the MCHR1 receptor.[6] In vivo studies in diet-induced obese (DIO) mice show a dose-dependent reduction in body weight, an effect not observed in MCHR1 knockout mice, confirming its specific mechanism of action.[6][7]

Parameter	AZD1979
MCHR1 Binding Affinity (Ki)	~12 nM
MCH2 Receptor Activity (IC₅₀)	> 40 µM
hERG Channel Interaction (IC₅₀)	22 µM
In Vivo Effect (DIO Mice)	Dose-dependent reduction in body weight and fat mass
Mechanism of Weight Loss	Decreased food intake and preserved energy expenditure

Experimental Protocols

This assay measures the binding affinity (Ki) of a test compound to the MCHR1 receptor.[8][9]

• Receptor Preparation: Prepare cell membranes from a stable cell line overexpressing the human MCHR1 (e.g., HEK293 cells).

• Assay Setup: In a 96-well plate, incubate the cell membranes with a fixed concentration of a radiolabeled MCHR1 ligand (e.g., [¹²⁵I]-MCH) and varying concentrations of the test compound (AZD1979).

• Incubation: Allow the binding to reach equilibrium (e.g., 60-90 minutes at room temperature).

• Separation: Separate the bound and free radioligand by rapid vacuum filtration through glass fiber filters.

• Detection: Quantify the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Determine the IC₅₀ value (the concentration of the antagonist that inhibits 50% of specific radioligand binding) by non-linear regression. Calculate the Ki value using the Cheng-Prusoff equation.

This protocol evaluates the effect of an MCHR1 antagonist on body weight and composition in an obesity model.[6][10]

• Induction of Obesity: Feed mice a high-fat diet for an extended period (e.g., 10-12 weeks) to induce obesity.

• Compound Administration: Administer the MCHR1 antagonist (AZD1979) or vehicle orally, typically twice daily, for a set duration (e.g., 3 weeks).

• Monitoring: Measure body weight and food intake daily.

• Body Composition Analysis: At the end of the study, determine body fat and lean mass using techniques like DEXA or NMR.

• Indirect Calorimetry (Optional): To assess energy expenditure, place mice in metabolic cages to measure oxygen consumption (VO₂) and carbon dioxide production (VCO₂).

PARP Inhibitors: Modulating Cytotoxicity in Cancer Therapy

Poly(ADP-ribose) polymerase (PARP) inhibitors, such as olaparib, are a class of targeted cancer therapies effective in tumors with deficiencies in DNA repair, particularly those with BRCA mutations. The incorporation of a diazaspiro[3.3]heptane as a bioisostere for the piperazine moiety in olaparib has been explored to modulate the drug's properties.

PARP's Role in DNA Repair and Inhibition

PARP enzymes, especially PARP-1, are crucial for repairing single-strand DNA breaks. When these breaks are not repaired, they can lead to double-strand breaks during DNA replication. In cancer cells with deficient double-strand break repair (e.g., due to BRCA mutations), the inhibition of PARP leads to an accumulation of DNA damage and cell death, a concept known as synthetic lethality.

The role of PARP in DNA repair and the mechanism of PARP inhibitors.

Comparative Performance of a Diazaspiro Analogue

A study that replaced the piperazine in olaparib with a diazaspiro[3.3]heptane motif found that the analogue retained high affinity for PARP-1 but exhibited reduced cytotoxicity and DNA damage.[11][12] This suggests that the spirocyclic scaffold can be used to fine-tune the pharmacological profile, potentially creating PARP inhibitors suitable for non-cancer indications where DNA damage is undesirable.

Compound	PARP-1 Affinity (IC₅₀)	Cytotoxicity (OVCAR8 cells)
Diazaspiro Analogue (10e)	12.6 nM	Reduced (~80% cell survival at 10 µM)
Olaparib	~1-5 nM (literature)	High

Experimental Protocols

This assay quantifies the ability of a compound to inhibit the enzymatic activity of PARP-1.[13]

• Assay Setup: In a 96-well plate coated with histones (a PARP-1 substrate), combine recombinant human PARP-1 enzyme and varying concentrations of the test compound.

• Reaction Initiation: Start the reaction by adding a mixture of NAD+ and biotinylated NAD+.

• Incubation: Incubate the plate to allow the PARP-1 enzyme to add poly(ADP-ribose) chains to the histones.

• Detection: Detect the incorporated biotinylated ADP-ribose using a streptavidin-HRP conjugate and a colorimetric or chemiluminescent substrate.

• Data Analysis: Calculate the percentage of PARP-1 activity relative to a no-inhibitor control and determine the IC₅₀ value.

This assay measures the metabolic activity of cells as an indicator of cell viability and proliferation after drug treatment.[14]

• Cell Seeding: Seed cancer cells (e.g., OVCAR8) in a 96-well plate and allow them to adhere overnight.

• Drug Treatment: Treat the cells with a range of concentrations of the PARP inhibitors for a defined period (e.g., 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells with active metabolism will convert the yellow MTT into a purple formazan product.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a detergent solution) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the purple solution using a microplate reader at a wavelength of ~570 nm.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the EC₅₀ value.

Conclusion

The use of the Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate building block provides a gateway to novel spirocyclic scaffolds that offer distinct advantages in drug design. As demonstrated by TBI-223, AZD1979, and the diazaspiro analogue of olaparib, this structural motif can be strategically employed to enhance safety profiles, modulate pharmacokinetic properties, and fine-tune pharmacological activity. While the direct substitution of traditional cyclic amines with this scaffold does not universally guarantee improved performance, the case studies presented here highlight its significant potential. By providing a rigid, three-dimensional framework, the 2-oxa-6-azaspiro[3.3]heptane moiety allows medicinal chemists to explore novel chemical space and develop drug candidates with superior, more desirable properties. The continued exploration of this and other spirocyclic systems will undoubtedly contribute to the development of the next generation of innovative therapeutics.

References

• 1. benchchem.com [benchchem.com]
• 2. New Oxazolidinones for Tuberculosis: Are Novel Treatments on the Horizon? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Novel Oxazolidinone TBI-223 Is Effective in Three Preclinical Mouse Models of Methicillin-Resistant Staphylococcus aureus Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. TBI-223 | Working Group for New TB Drugs [newtbdrugs.org]
• 5. journals.asm.org [journals.asm.org]
• 6. Effects of a novel potent melanin‐concentrating hormone receptor 1 antagonist, AZD1979, on body weight homeostasis in mice and dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. gup.ub.gu.se [gup.ub.gu.se]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Examination of Diazaspiro Cores as Piperazine Bioisosteres in the Olaparib Framework Shows Reduced DNA Damage and Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Examination of Diazaspiro Cores as Piperazine Bioisosteres in the Olaparib Framework Shows Reduced DNA Damage and Cytotoxicity. | Semantic Scholar [semanticscholar.org]
• 13. benchchem.com [benchchem.com]
• 14. Comparative antiproliferative effects of iniparib and olaparib on a panel of triple-negative and non-triple-negative breast cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Three-Dimensional Architecture of 2-Oxa-6-azaspiro[3.3]heptane-Containing Molecules: A Comparative Guide to Structural Elucidation Techniques

For researchers, scientists, and professionals in drug development, the precise determination of a molecule's three-dimensional structure is paramount for understanding its function and optimizing its properties. The rigid and compact 2-oxa-6-azaspiro[3.3]heptane scaffold has emerged as a valuable building block in medicinal chemistry. This guide provides a comprehensive comparison of X-ray crystallography with other key analytical techniques for confirming the intricate structures of molecules incorporating this unique spirocyclic system.

This guide will delve into the utility of X-ray crystallography as the gold standard for solid-state structural analysis and compare its performance with solution-state nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and computational modeling. By presenting supporting experimental data and detailed protocols, this document aims to equip researchers with the knowledge to select the most appropriate analytical strategy for their 2-oxa-6-azaspiro[3.3]heptane-containing compounds.

At a Glance: Comparing Structural Elucidation Techniques

The choice of analytical technique for structure confirmation depends on the specific information required, the physical state of the sample, and the available instrumentation. Below is a summary of the primary methods discussed in this guide.

Technique	Information Provided	Sample State	Key Advantages	Limitations
X-ray Crystallography	Precise 3D atomic coordinates, bond lengths, bond angles, and crystal packing in the solid state.	Crystalline Solid	Unambiguous determination of absolute and relative stereochemistry; high resolution.	Requires a single, high-quality crystal; structure may not represent the solution-state conformation.
NMR Spectroscopy	Connectivity through chemical bonds (COSY, HSQC, HMBC) and spatial proximity of atoms (NOESY, ROESY) in solution.	Solution	Provides information on the dynamic structure and conformation in solution; does not require crystallization.	Can be challenging to interpret complex spectra; determination of precise bond lengths and angles is indirect.
Mass Spectrometry	Molecular weight and elemental composition; fragmentation patterns provide clues about the molecular structure.	Solid or Solution	High sensitivity; requires very small amounts of sample.	Generally cannot distinguish between stereoisomers; fragmentation can be complex to interpret.
Computational Modeling	Theoretical prediction of stable conformations, geometric parameters, and spectroscopic properties.	In Silico	Complements experimental data; provides insights into conformational landscapes and energetics.	Accuracy is dependent on the level of theory and basis set used; requires experimental validation.

X-ray Crystallography: The Definitive Solid-State Picture

Single-crystal X-ray diffraction provides an unparalleled level of detail regarding the atomic arrangement of a molecule in its crystalline lattice. For molecules containing the 2-oxa-6-azaspiro[3.3]heptane moiety, this technique definitively establishes the stereochemistry at the spirocyclic center and the conformation of the fused four-membered rings.

One study on a derivative, 6-(2-fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane, utilized single-crystal X-ray diffraction to reveal detailed structural features. The analysis provided precise bond lengths, bond angles, and insights into the geometry and flexibility of the spiro-azetidine moiety, which are crucial for understanding its potential as a pharmacophore.[1]

Experimental Protocol: Single-Crystal X-ray Diffraction

A typical workflow for the structural determination of a small organic molecule by single-crystal X-ray diffraction involves the following steps:

A simplified workflow for single-crystal X-ray crystallography.

• Crystal Growth: High-quality single crystals are grown from a supersaturated solution of the purified compound. This is often the most challenging step.

• Data Collection: A suitable crystal is mounted on a diffractometer and irradiated with a monochromatic X-ray beam. The diffraction pattern is recorded as the crystal is rotated.

• Structure Solution: The diffraction data is used to determine the unit cell dimensions and space group. The phase problem is solved to generate an initial electron density map.

• Structure Refinement: An atomic model is built into the electron density map and refined to best fit the experimental data.

• Validation: The final structure is validated to ensure its quality and accuracy.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Insights into Solution-State Structure and Dynamics

While X-ray crystallography provides a static picture, molecules in solution are often conformationally flexible. NMR spectroscopy is the most powerful technique for elucidating the structure and dynamics of molecules in solution. For 2-oxa-6-azaspiro[3.3]heptane derivatives, a combination of one-dimensional (¹H, ¹³C) and two-dimensional NMR experiments is essential for a complete structural assignment.

• ¹H and ¹³C NMR: Provide information about the chemical environment of each proton and carbon atom.

• COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other, typically through two or three bonds.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with their directly attached carbon atoms.

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds away, which is crucial for identifying quaternary carbons and piecing together the molecular skeleton.

• NOESY (Nuclear Overhauser Effect Spectroscopy) / ROESY (Rotating-frame Overhauser Effect Spectroscopy): These experiments are critical for determining the stereochemistry and conformation of spirocyclic systems by identifying protons that are close in space, regardless of whether they are connected by bonds.

Experimental Protocol: 2D NMR for Structural Elucidation

The following diagram illustrates the logical flow of information from various 2D NMR experiments to determine the complete structure of a 2-oxa-6-azaspiro[3.3]heptane-containing molecule.

Information flow in 2D NMR-based structure elucidation.

Mass Spectrometry: Confirming Molecular Weight and Probing Fragmentation

Mass spectrometry is a highly sensitive technique that provides the exact molecular weight and elemental formula of a compound. High-resolution mass spectrometry (HRMS) is particularly valuable for confirming the identity of a newly synthesized 2-oxa-6-azaspiro[3.3]heptane derivative. Furthermore, the fragmentation pattern observed in the mass spectrum can offer valuable clues about the molecule's structure.

For spirocyclic compounds, fragmentation can be complex. However, characteristic losses of small molecules or cleavage of the rings can provide diagnostic information. For example, in derivatives of 2-oxa-6-azaspiro[3.3]heptane, fragmentation might be initiated by cleavage of the azetidine or oxetane ring.

Experimental Protocol: Mass Spectrometry Analysis

• Sample Introduction and Ionization: The sample is introduced into the mass spectrometer and ionized, most commonly using Electrospray Ionization (ESI) or Electron Ionization (EI).

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: The separated ions are detected, and a mass spectrum is generated, which plots ion intensity versus m/z.

• Tandem MS (MS/MS): For further structural information, a specific ion can be selected, fragmented, and the resulting fragment ions analyzed to elucidate fragmentation pathways.

Computational Modeling: A Theoretical Complement to Experimental Data

Density Functional Theory (DFT) and other computational methods are increasingly used to complement experimental data in structure elucidation. For 2-oxa-6-azaspiro[3.3]heptane-containing molecules, computational modeling can be used to:

• Predict the relative energies of different possible conformations.

• Calculate theoretical NMR chemical shifts and coupling constants to aid in the interpretation of experimental spectra.

• Simulate vibrational spectra (IR and Raman).

• Provide insights into the electronic properties of the molecule.

By comparing the computationally predicted parameters with experimental data, researchers can gain greater confidence in their structural assignments.

Logical Workflow: Integrating Computational and Experimental Data

Integration of computational modeling with experimental data.

Conclusion: An Integrated Approach for Unambiguous Structure Confirmation

While X-ray crystallography provides the most definitive structural information for 2-oxa-6-azaspiro[3.3]heptane-containing molecules in the solid state, a comprehensive understanding, particularly of their behavior in a biological context, requires an integrated analytical approach. The combination of X-ray crystallography for unambiguous stereochemical assignment, detailed 2D NMR spectroscopy for elucidating the solution-state conformation and dynamics, mass spectrometry for confirming molecular identity, and computational modeling for theoretical validation offers a powerful and synergistic strategy. By leveraging the strengths of each technique, researchers can confidently and accurately determine the three-dimensional architecture of these important molecules, paving the way for their successful application in drug discovery and development.

References

• 1. chemguide.co.uk [chemguide.co.uk]

Mass spectrometry analysis for the validation of Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate incorporation

A comparative guide for researchers, scientists, and drug development professionals on the robust validation of tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate incorporation, leveraging the power of mass spectrometry and other key analytical techniques.

The integration of novel molecular scaffolds is a cornerstone of modern drug discovery, offering pathways to enhanced efficacy, selectivity, and pharmacokinetic properties. Among these, the rigid, three-dimensional structure of tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate has emerged as a promising building block. Its successful incorporation into a larger molecule, however, requires rigorous analytical validation. This guide provides a comprehensive comparison of mass spectrometry with other analytical techniques for this purpose, supported by detailed experimental protocols and data.

Performance Comparison of Analytical Techniques

Mass spectrometry, particularly when coupled with liquid chromatography (LC-MS/MS), stands out for its exceptional sensitivity and specificity in validating the incorporation of tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate. The table below offers an objective comparison with alternative methods.

Analytical Technique	Principle	Key Advantages	Key Limitations	Typical Limit of Detection (LOD)/Quantification (LOQ)
LC-MS/MS	Separation by chromatography followed by mass-to-charge ratio analysis of ionized molecules and their fragments.	High sensitivity and specificity, provides molecular weight confirmation and structural information through fragmentation, suitable for complex mixtures.	Destructive technique, potential for matrix effects, requires specialized instrumentation.	LOD: ~1 ng in mouse plasma[1]
NMR Spectroscopy	Measures the magnetic properties of atomic nuclei to elucidate molecular structure.	Non-destructive, provides detailed structural information and unambiguous confirmation of covalent bond formation, can be quantitative.	Lower sensitivity compared to MS, requires higher sample concentrations, can be time-consuming for complex molecules.	LOD: ~5 µM for amino acids with a 600 MHz cryoprobe[2]
FTIR Spectroscopy	Measures the absorption of infrared radiation by molecular vibrations to identify functional groups.	Non-destructive, provides information about the presence or absence of specific functional groups, relatively fast and inexpensive.	Not suitable for definitive structural elucidation of large molecules, lower sensitivity, can be challenging for complex mixtures due to overlapping signals.[3]	5-20% for identification of unknown components[4]
HPLC with UV Detection	Separation by chromatography with detection based on the absorption of ultraviolet light.	Robust and widely available, good for quantification of known compounds with a chromophore.	Lower specificity than MS, requires the analyte to have a UV-absorbing chromophore, may not be suitable for confirming incorporation without a significant change in UV absorbance.	Dependent on the compound's molar absorptivity.

Experimental Protocols

Detailed Protocol for LC-MS/MS Analysis

This protocol provides a robust starting point for the validation and quantification of tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate incorporation.

1. Sample Preparation:

• For in vitro conjugation reactions: Dilute the reaction mixture with a suitable solvent (e.g., acetonitrile/water with 0.1% formic acid) to a final concentration of 1-10 µg/mL.

• For biological matrices (e.g., plasma): Perform a protein precipitation by adding three volumes of cold acetonitrile containing an internal standard to one volume of plasma. Vortex thoroughly and centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes. Analyze the supernatant.

2. Liquid Chromatography (LC) Conditions:

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size) is recommended for good separation.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A linear gradient from 5% to 95% mobile phase B over 5-10 minutes is a good starting point.

• Flow Rate: 0.3-0.5 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 1-5 µL.

3. Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in positive ion mode is typically suitable for this class of compounds.

• Scan Mode: Full scan MS to identify the protonated molecule [M+H]⁺, followed by product ion scan (tandem MS or MS/MS) for structural confirmation.

• Collision Energy: Optimize the collision energy to achieve characteristic fragmentation of the parent ion. For Boc-protected amines, characteristic losses of isobutylene (56 Da) and the entire Boc group (100 Da) are expected.

• Selected Reaction Monitoring (SRM): For quantitative analysis, monitor specific parent-to-fragment ion transitions to enhance sensitivity and selectivity.

Protocol for NMR Spectroscopy

• Sample Preparation: Dissolve 1-5 mg of the purified conjugate in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Analysis: Compare the spectra of the starting materials and the final conjugate. Look for the appearance of new signals corresponding to the spirocycle and shifts in the signals of the parent molecule, confirming covalent attachment.

Protocol for FTIR Spectroscopy

• Sample Preparation: Prepare a thin film of the sample on a suitable IR-transparent window (e.g., KBr pellet).

• Data Acquisition: Record the FTIR spectrum over the range of 4000-400 cm⁻¹.

• Data Analysis: Look for characteristic vibrational bands of the tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate, such as the C=O stretch of the carbamate, and any changes in the spectrum of the parent molecule upon conjugation.

Visualizing the Validation Workflow

The following diagram illustrates a typical workflow for the validation of tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate incorporation into a target molecule.

References

• 1. LC-MS/MS assay coupled with carboxylic acid magnetic bead affinity capture to quantitatively measure cationic host defense peptides (HDPs) in complex matrices with application to preclinical pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. m.youtube.com [m.youtube.com]
• 4. FTIR (Fourier Transform Infrared Spectroscopy) [eag.com]

Comparison of synthetic efficiency between different azaspiro[3.3]heptane synthesis routes

For Researchers, Scientists, and Drug Development Professionals

The azaspiro[3.3]heptane scaffold is a key structural motif in modern medicinal chemistry, prized for its role as a bioisostere of common saturated heterocycles like piperidine and morpholine. Its rigid, three-dimensional structure can lead to improved physicochemical properties, such as increased aqueous solubility and metabolic stability, making it an attractive component in drug design. This guide provides a comparative overview of different synthetic strategies for accessing this valuable scaffold, with a focus on synthetic efficiency, supported by experimental data.

Comparison of Synthetic Efficiency

The efficiency of a synthetic route is a critical factor in the practical application of a building block in drug discovery and development. The following table summarizes the quantitative data for three distinct routes to different azaspiro[3.3]heptane cores.

Target Compound	Synthetic Route	Number of Steps	Overall Yield	Key Reaction Type(s)	Starting Materials
tert-Butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate	Route A: From Epibromohydrin	7	~10-15% (Estimated)	Alkylation, Cyclization, Oxidation	Epibromohydrin, Diethyl malonate, Benzylamine
tert-Butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate	Route B: From N-Boc-azetidin-3-one	3	21%	Wittig Reaction, [2+2] Cycloaddition, Reduction	N-Boc-azetidin-3-one, Dichloroacetyl chloride
2-Benzyl-6-phenyl-2,6-diazaspiro[3.3]heptane	Route C: Reductive Amination & Cyclization	4	~60-70% (Estimated from key steps)	Reduction, Oxidation, Reductive Amination, Cyclization	1-Benzyl-3-carboxy-3-chloroazetidinium chloride

Experimental Protocols

Route A: Synthesis of tert-Butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate from Epibromohydrin

This multi-step route involves the initial construction of the cyclobutane ring followed by the formation of the azetidine ring.

• Step 1: Synthesis of Diethyl 2-allyl-2-(hydroxymethyl)malonate: Sodium ethoxide is prepared from sodium metal and ethanol, to which diethyl allylmalonate is added. Epichlorohydrin is then added dropwise, and the mixture is refluxed.

• Step 2: Synthesis of Diethyl 5-oxaspiro[2.4]heptane-2,2-dicarboxylate: The product from Step 1 is treated with a solution of sodium ethoxide in ethanol.

• Step 3: Synthesis of 3-(Hydroxymethyl)-3-(iodomethyl)cyclobutanol: The spiro-epoxide from Step 2 is reduced with lithium aluminum hydride in diethyl ether, followed by treatment with sodium periodate and then another reduction with lithium aluminum hydride. The resulting diol is then treated with iodine and triphenylphosphine.

• Step 4: Synthesis of 2-Oxa-6-azaspiro[3.3]heptane: The di-iodide from Step 3 is reacted with benzylamine.

• Step 5: Boc-protection: The secondary amine is protected with di-tert-butyl dicarbonate (Boc₂O).

• Step 6 & 7: Oxidation to Ketone: The hydroxyl group is oxidized to the corresponding ketone using a standard oxidizing agent like pyridinium chlorochromate (PCC) or Swern oxidation to yield the final product.

Route B: Synthesis of tert-Butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate from N-Boc-azetidin-3-one

This route offers a more convergent approach.[1]

• Step 1: Synthesis of tert-Butyl 3-methyleneazetidine-1-carboxylate: A Wittig reaction is performed on N-Boc-azetidin-3-one using methyltriphenylphosphonium bromide and a strong base like potassium tert-butoxide in an appropriate solvent such as THF.

• Step 2: [2+2] Cycloaddition with Dichloroketene: Dichloroketene is generated in situ from dichloroacetyl chloride and a base (e.g., triethylamine) and reacted with the methyleneazetidine derivative from Step 1 to form the dichlorinated cyclobutanone intermediate.

• Step 3: Dechlorination: The resulting dichloro-cyclobutanone is dechlorinated using a reducing agent, such as zinc powder in acetic acid, to afford the final tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate. This route has been reported to have an overall yield of 21%.[1]

Route C: Synthesis of 2-Benzyl-6-phenyl-2,6-diazaspiro[3.3]heptane via Reductive Amination and Cyclization

This method is effective for the synthesis of 2,6-diaza analogs.[2]

• Step 1: Reduction of Chloroester: The starting chloroester, 1-benzyl-3-carboxy-3-chloroazetidinium chloride, is reduced to the corresponding alcohol using a reducing agent like lithium aluminum hydride.[2]

• Step 2: Swern Oxidation: The alcohol is then oxidized to the aldehyde, 1-benzyl-3-chloromethylazetidine-3-carbaldehyde, using Swern oxidation conditions (oxalyl chloride, DMSO, triethylamine). This step has a reported yield of 83%.[2]

• Step 3: Reductive Amination: The aldehyde is reacted with a primary amine (e.g., aniline) in the presence of a reducing agent like sodium triacetoxyborohydride to form the secondary amine intermediate.

• Step 4: Intramolecular Cyclization: The intermediate from the previous step undergoes intramolecular cyclization upon treatment with a base, such as potassium tert-butoxide, to yield the final 2,6-diazaspiro[3.3]heptane. This cyclization step proceeds in high yield.[2]

Visualizing the Synthetic Pathways

The following diagrams illustrate the logical flow of the described synthetic routes.

References

• 1. researchgate.net [researchgate.net]
• 2. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]

Navigating the Metabolic Maze: A Comparative Guide to the Stability of Compounds Featuring a 2-oxa-6-azaspiro[3.3]heptane Moiety

For researchers, scientists, and drug development professionals, the quest for metabolically stable drug candidates is a critical step in the journey from discovery to clinical application. The 2-oxa-6-azaspiro[3.3]heptane scaffold has emerged as a promising bioisosteric replacement for common motifs like piperidine and morpholine, offering the potential for improved physicochemical and pharmacokinetic properties. This guide provides an objective comparison of the metabolic stability of compounds incorporating this novel spirocycle, supported by experimental data and detailed methodologies, to empower informed decision-making in drug design.

The metabolic fate of a drug molecule is a primary determinant of its efficacy, safety, and dosing regimen. Compounds that are rapidly metabolized often exhibit short half-lives and poor bioavailability, necessitating more frequent administration and potentially leading to variable patient exposure. The introduction of the rigid, three-dimensional 2-oxa-6-azaspiro[3.3]heptane moiety has been explored as a strategy to mitigate these metabolic liabilities. This guide delves into the comparative metabolic stability of this scaffold against its traditional counterparts, presenting key data and the experimental protocols used to generate them.

Comparative Metabolic Stability: A Tale of Two Scaffolds

The decision to incorporate a 2-oxa-6-azaspiro[3.3]heptane moiety in place of a more conventional heterocycle can have a significant impact on a compound's metabolic profile. The following tables summarize in vitro metabolic stability data from two distinct case studies, illustrating the potential benefits and context-dependent effects of this structural modification. The data, presented as in vitro half-life (t½) and intrinsic clearance (CLint) in human liver microsomes (HLM), provide a quantitative measure of metabolic stability. A longer half-life and lower intrinsic clearance are indicative of greater metabolic stability.

Case Study 1: Morpholine Analogue vs. 2-oxa-6-azaspiro[3.3]heptane Analogue

This case study directly compares a morpholine-containing compound with its 2-oxa-6-azaspiro[3.3]heptane counterpart, a close analogue of the MCHr1 antagonist AZD1979.[1] The data clearly demonstrates a significant improvement in metabolic stability with the incorporation of the spirocyclic scaffold.

Compound	Scaffold Type	Intrinsic Clearance (CLint) in HLM (µL/min/mg)
Analogue 6a	Morpholine	72
Analogue 6b (AZD1979 related)	2-oxa-6-azaspiro[3.3]heptane	13

Data sourced from: J. Med. Chem. 2019, 62, 13, 6359–6370[1]

Case Study 2: Sonidegib vs. Spiro[3.3]heptane Analogues

This example showcases the metabolic stability of the approved anticancer drug Sonidegib compared to its analogues where the central phenyl ring is replaced by a spiro[3.3]heptane core. While not a direct comparison with the 2-oxa-6-azaspiro[3.3]heptane moiety, it provides valuable insights into how spirocyclic structures can influence metabolism, in this instance leading to a decrease in stability.[2]

Compound	Scaffold Type	Half-life (t½) in HLM (min)	Intrinsic Clearance (CLint) in HLM (µL/min/mg)
Sonidegib	Phenyl	93	18
trans-76	Spiro[3.3]heptane	47	36
cis-76	Spiro[3.3]heptane	11	156

Data sourced from: ChemRxiv. Cambridge: Cambridge University Press; 2023.[2]

Experimental Protocols

The following sections detail the methodologies for the key experiments cited in this guide, providing a framework for the reproducible assessment of metabolic stability.

In Vitro Microsomal Stability Assay

This assay is a standard and cost-effective method for evaluating the Phase I metabolic stability of compounds.[3][4]

Materials:

• Test compounds and reference compounds (e.g., compounds with known high and low clearance)

• Pooled human liver microsomes (HLM)

• Phosphate buffer (e.g., 100 mM, pH 7.4)

• NADPH regenerating system (containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) or NADPH stock solution

• Acetonitrile (or other suitable organic solvent) for reaction termination

• Internal standard for analytical quantification

• 96-well plates

• Incubator with shaking capabilities (set to 37°C)

• Centrifuge

• LC-MS/MS system for analysis

Procedure:

• Compound Preparation: Prepare stock solutions of test and reference compounds, typically in DMSO.

• Incubation Mixture Preparation: In a 96-well plate, pre-warm the HLM and phosphate buffer to 37°C.

• Initiation of Reaction: Add the test compound to the wells containing the HLM and buffer. Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system or NADPH solution. The final concentration of the test compound is typically around 1 µM, and the microsomal protein concentration is around 0.5 mg/mL.

• Time Course Incubation: Incubate the plate at 37°C with shaking. At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), terminate the reaction in specific wells by adding a cold organic solvent like acetonitrile.

• Sample Processing: After the final time point, centrifuge the plate to precipitate the proteins.

• Analysis: Transfer the supernatant to a new plate, add the internal standard, and analyze the samples by LC-MS/MS to determine the concentration of the remaining parent compound at each time point.

Data Analysis:

• The natural logarithm of the percentage of the remaining parent compound is plotted against time.

• The slope of the linear regression of this plot gives the elimination rate constant (k).

• The in vitro half-life (t½) is calculated using the formula: t½ = 0.693 / k.

• The intrinsic clearance (CLint) is calculated using the formula: CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / protein concentration).

Visualizing Metabolic Pathways and Experimental Workflows

To better understand the processes involved in determining metabolic stability, the following diagrams, generated using the Graphviz DOT language, illustrate a common metabolic pathway for compounds containing a 2-oxa-6-azaspiro[3.3]heptane moiety and a typical experimental workflow.

A common metabolic pathway for 2-oxa-6-azaspiro[3.3]heptane-containing drugs.

References

• 1. Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mykhailiukchem.org [mykhailiukchem.org]
• 3. Spiro[3.3]heptane as a Saturated Benzene Bioisostere - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mttlab.eu [mttlab.eu]

The Ascendance of Spiro[3.3]heptanes: A Head-to-Head Comparison of 2-Oxa-6-azaspiro[3.3]heptane in Drug Design

For researchers, scientists, and drug development professionals, the quest for novel molecular scaffolds that confer advantageous physicochemical and pharmacokinetic properties is relentless. In the drive to escape "flatland" and embrace three-dimensionality in drug design, spirocyclic scaffolds have emerged as a powerful tool. Among these, 2-oxa-6-azaspiro[3.3]heptane has garnered significant attention as a bioisosteric replacement for morpholine, offering a unique combination of properties that can enhance drug-like characteristics. This guide provides a head-to-head comparison of 2-oxa-6-azaspiro[3.3]heptane with other spirocyclic scaffolds, supported by experimental data and detailed protocols to aid in scaffold selection and evaluation.

The introduction of spirocyclic moieties into drug candidates is a well-established strategy to improve potency, selectivity, and ADME (absorption, distribution, metabolism, and excretion) properties.[1][2] The rigid, three-dimensional nature of spirocycles can lead to improved binding affinity by pre-organizing the pharmacophoric elements in a conformation favorable for target engagement.[3] Furthermore, the increased fraction of sp³-hybridized carbons in spirocyclic compounds often correlates with enhanced solubility and metabolic stability.[4][5]

Physicochemical Properties: A Comparative Analysis

The choice of a spirocyclic scaffold has a profound impact on the overall physicochemical profile of a molecule. As a bioisostere for morpholine, 2-oxa-6-azaspiro[3.3]heptane is designed to offer improved properties. The following table provides a comparative summary of key computed physicochemical properties for 2-oxa-6-azaspiro[3.3]heptane and other relevant spirocyclic scaffolds.

Scaffold	Structure	Molecular Weight ( g/mol )	cLogP	Polar Surface Area (Ų)
2-Oxa-6-azaspiro[3.3]heptane		99.13	-0.7	21.3
2,6-Diazaspiro[3.3]heptane		98.15	-0.9	24.1
2-Azaspiro[3.3]heptane		97.16	0.7	12.0
Spiro[3.3]heptane		96.17	2.3	0.0
Morpholine		87.12	-0.9	21.3

Data sourced from publicly available chemical databases.

As the data indicates, 2-oxa-6-azaspiro[3.3]heptane exhibits a lower calculated logP (cLogP) compared to its carbocyclic and mono-aza counterparts, suggesting increased hydrophilicity. This is a desirable trait for improving aqueous solubility, a common challenge in drug development. Notably, its polar surface area is comparable to that of morpholine, allowing it to act as a suitable mimic in terms of hydrogen bonding interactions.

Studies have shown that replacing a morpholine ring with a 2-oxa-6-azaspiro[3.3]heptane moiety can lead to a significant decrease in lipophilicity (logD) while increasing basicity (pKa). For instance, in one study, this substitution resulted in a ΔlogD of -1.2 and a ΔpKa of +1.5.[6] This modulation of physicochemical properties can be critical for optimizing a drug candidate's ADME profile.

Performance in Drug Candidates: A Qualitative Overview

While comprehensive head-to-head quantitative data for drug candidates featuring 2-oxa-6-azaspiro[3.3]heptane versus other spirocycles is still emerging in the public domain, the qualitative benefits are widely reported. The introduction of this scaffold has been shown to:

• Enhance Metabolic Stability: The quaternary spirocenter can block potential sites of metabolism, leading to increased metabolic stability compared to more flexible or less sterically hindered analogs.[7]

• Improve Selectivity: The rigidified conformation imposed by the spirocycle can lead to more specific interactions with the target protein, thereby improving selectivity over off-targets. For example, replacement of a piperazine ring with a diazaspiro[3.3]heptane in the PARP inhibitor Olaparib resulted in significantly increased selectivity for PARP-1.[2]

• Increase Aqueous Solubility: The inherent polarity and three-dimensional structure of 2-oxa-6-azaspiro[3.3]heptane contribute to improved aqueous solubility.[7]

Experimental Protocols

To facilitate the direct comparison of 2-oxa-6-azaspiro[3.3]heptane with other scaffolds in your own drug discovery programs, detailed protocols for key in vitro ADME assays are provided below.

Kinetic Solubility Assay

Objective: To determine the kinetic solubility of a compound in an aqueous buffer.

Methodology:

• Stock Solution Preparation: Prepare a 10 mM stock solution of the test compound in 100% DMSO.

• Serial Dilution: Serially dilute the stock solution in DMSO to create a concentration range (e.g., 200 µM to 1.56 µM).

• Assay Plate Preparation: Add 2 µL of each DMSO dilution to a 96-well microplate.

• Buffer Addition: Add 198 µL of phosphate-buffered saline (PBS), pH 7.4, to each well.

• Incubation: Shake the plate at room temperature for 2 hours.

• Measurement: Measure the turbidity of each well using a nephelometer. The concentration at which precipitation is first observed is recorded as the kinetic solubility.

Metabolic Stability Assay in Human Liver Microsomes

Objective: To assess the in vitro metabolic stability of a compound by measuring its rate of disappearance in the presence of human liver microsomes.

Methodology:

• Reagent Preparation:

  • Test Compound: Prepare a 1 µM working solution in incubation buffer (e.g., 100 mM potassium phosphate buffer, pH 7.4).

  • Human Liver Microsomes (HLM): Thaw HLM on ice and dilute to a final protein concentration of 0.5 mg/mL in incubation buffer.

  • NADPH Regenerating System: Prepare a solution containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in incubation buffer.

• Incubation:

  • Pre-warm the HLM and test compound solutions at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system to the HLM/compound mixture.

• Time Points: Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 45, and 60 minutes).

• Quenching: Stop the reaction at each time point by adding an equal volume of ice-cold acetonitrile containing an internal standard.

• Sample Processing: Centrifuge the samples to precipitate proteins.

• Analysis: Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Data Analysis: The half-life (t₁/₂) and intrinsic clearance (CLᵢₙₜ) are calculated from the rate of compound disappearance.

Caco-2 Permeability Assay

Objective: To evaluate the intestinal permeability of a compound using the Caco-2 cell monolayer model.

Methodology:

• Cell Culture: Culture Caco-2 cells on permeable Transwell® inserts for 21-25 days to allow for differentiation and formation of a confluent monolayer.

• Monolayer Integrity Check: Measure the transepithelial electrical resistance (TEER) of the monolayer to ensure its integrity.

• Assay Buffer: Use Hanks' Balanced Salt Solution (HBSS) buffered with HEPES at pH 7.4.

• Apical to Basolateral (A-B) Permeability:

  • Add the test compound (e.g., 10 µM) to the apical (A) side of the monolayer.

  • At specified time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral (B) side.

• Basolateral to Apical (B-A) Permeability:

  • Add the test compound to the basolateral (B) side.

  • Collect samples from the apical (A) side at the same time points.

• Analysis: Quantify the concentration of the compound in the collected samples using LC-MS/MS.

• Data Analysis: Calculate the apparent permeability coefficient (Pₐₚₚ) for both A-B and B-A directions. The efflux ratio (Pₐₚₚ(B-A) / Pₐₚₚ(A-B)) is calculated to assess the potential for active efflux.

Visualizing Workflows and Pathways

High-Throughput Screening (HTS) Workflow for Kinase Inhibitors

Caption: A typical workflow for a high-throughput screening campaign to identify and optimize kinase inhibitors.

PARP-1 Signaling Pathway in DNA Damage Response

Caption: Simplified signaling pathway of PARP-1 in the DNA damage response.

Conclusion

The strategic incorporation of spirocyclic scaffolds is a valuable tactic in modern drug discovery. 2-Oxa-6-azaspiro[3.3]heptane stands out as a promising morpholine bioisostere, offering the potential to improve key drug-like properties such as solubility, metabolic stability, and selectivity. While more direct comparative quantitative data against other spirocycles in the context of specific drug candidates is needed to fully delineate its advantages, the available physicochemical data and qualitative reports strongly support its utility. By employing the provided experimental protocols, researchers can effectively evaluate 2-oxa-6-azaspiro[3.3]heptane and other spirocyclic scaffolds, enabling data-driven decisions in the design of next-generation therapeutics.

References

• 1. tandfonline.com [tandfonline.com]
• 2. BLD Insights | The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]
• 3. The use of spirocyclic scaffolds in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. tandfonline.com [tandfonline.com]
• 6. Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Validating the target engagement of ligands derived from Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate

In the landscape of modern drug discovery, confirming that a potential therapeutic molecule interacts with its intended biological target within a cellular environment is a critical step. This process, known as target engagement, provides essential evidence for the mechanism of action and is a key determinant for advancing a compound through the development pipeline.[1][2][3][4] This guide offers a comparative overview of three robust biophysical techniques for validating the target engagement of novel ligands, hypothetically derived from the versatile Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate scaffold.

The choice of a validation method is crucial and often depends on the nature of the target protein, the properties of the ligand, and the specific questions being asked (e.g., confirming direct binding, determining affinity, or assessing engagement in a physiological context). Here, we compare the Cellular Thermal Shift Assay (CETSA), Surface Plasmon Resonance (SPR), and Isothermal Titration Calorimetry (ITC), providing researchers with the data, protocols, and visual workflows necessary to make informed decisions.

Comparative Analysis of Target Engagement Assays

The selection of an appropriate assay is a pivotal decision in the validation process. Each method offers unique insights into the ligand-target interaction, from direct binding affinity to confirmation of engagement in a complex cellular milieu.

Parameter	Cellular Thermal Shift Assay (CETSA)	Surface Plasmon Resonance (SPR)	Isothermal Titration Calorimetry (ITC)
Principle	Ligand-induced thermal stabilization of the target protein in cells or lysate.[5][6]	Change in refractive index upon ligand binding to an immobilized target.[7][8]	Heat change upon binding of a ligand to a target in solution.[9][10][11]
Environment	Intact cells, cell lysates, or tissue samples.[12][13]	In vitro (purified components).[14][15]	In vitro (purified components in solution).[16]
Key Output	Thermal shift (ΔTm), Isothermal Dose-Response Fingerprint (ITDRF).[12]	Association rate (ka), Dissociation rate (kd), Affinity (KD).[17]	Affinity (KD), Enthalpy (ΔH), Entropy (ΔS), Stoichiometry (n).[9][16]
Throughput	Medium to High (plate-based formats available).[6]	High (suitable for screening campaigns).[17]	Low to Medium.
Target Type	Soluble and some membrane proteins.[12]	Most purified proteins, including membrane proteins.[18]	Proteins and other macromolecules in solution.
Ligand Properties	Broad applicability.	Requires soluble, pure ligand.	Requires soluble, pure ligand.
Labeling	Label-free.[13]	Label-free.[18]	Label-free.[9]
Strengths	Confirms target engagement in a physiological context (intact cells).	Real-time kinetic data, high sensitivity.[8][14]	Provides a complete thermodynamic profile of the interaction.[10][11]
Limitations	Indirect measure of binding; not all proteins show a clear thermal shift.	Requires immobilization of the target, which may affect its conformation.	Requires relatively large amounts of pure protein and ligand; sensitive to buffer mismatch.[16]

Experimental Workflows and Signaling Pathways

Visualizing the experimental process and the biological context is essential for planning and interpretation. The following diagrams, generated using the DOT language, illustrate a general workflow for target validation and a hypothetical signaling pathway where a novel ligand might act.

Caption: A generalized workflow for validating ligand target engagement.

Caption: A hypothetical kinase signaling pathway inhibited by a novel ligand.

Detailed Experimental Protocols

Below are standardized protocols for each of the discussed target engagement assays. These should be optimized based on the specific target protein and ligand.

Cellular Thermal Shift Assay (CETSA) Protocol

CETSA is predicated on the principle that ligand binding stabilizes a target protein, increasing its melting temperature (Tm).[5] This shift is detected by heating cell lysates or intact cells to various temperatures and quantifying the amount of remaining soluble target protein.[5][6]

Methodology:

• Cell Culture and Treatment:

  • Culture cells to an appropriate confluency.

  • Treat cells with the test ligand (e.g., a derivative of Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate) at various concentrations. Include a vehicle control (e.g., DMSO).

  • Incubate for a predetermined time to allow for cell penetration and target binding.

• Heat Challenge:

  • For intact cells: Resuspend treated cells in a buffered solution. For lysate CETSA: Lyse the cells and clarify the supernatant.

  • Aliquot the cell suspension or lysate into PCR tubes.

  • Heat the aliquots across a defined temperature gradient (e.g., 40°C to 70°C in 2°C increments) for 3 minutes using a thermal cycler, followed by a cooling step at 4°C for 3 minutes.[6]

• Lysis and Protein Quantification (for intact cell CETSA):

  • Lyse the heated cells via freeze-thaw cycles or detergents.

  • Separate the soluble fraction (containing non-aggregated protein) from the precipitated fraction by centrifugation at high speed (e.g., 20,000 x g for 20 minutes).

• Analysis:

  • Collect the supernatant (soluble fraction).

  • Analyze the amount of soluble target protein at each temperature point using an antibody-based detection method like Western Blot or an ELISA-based format (e.g., AlphaScreen).[6]

  • Plot the percentage of soluble protein against temperature to generate melt curves. The temperature at which 50% of the protein is denatured is the Tm. A positive ΔTm in the presence of the ligand indicates target engagement.

Surface Plasmon Resonance (SPR) Protocol

SPR is an optical technique that measures the real-time binding of an analyte (ligand) to a ligand (target protein) immobilized on a sensor surface.[7][14] It provides kinetic information, including association (on-rate) and dissociation (off-rate) constants.[8]

Methodology:

• Sensor Chip Preparation:

  • Select a sensor chip appropriate for the target protein (e.g., a CM5 chip for amine coupling).

  • Activate the chip surface (e.g., using EDC/NHS chemistry).

  • Immobilize the purified target protein onto the surface to a desired density.

  • Deactivate any remaining active esters. A reference channel should be prepared similarly but without the protein to subtract non-specific binding.

• Binding Analysis:

  • Prepare a series of dilutions of the test ligand in a suitable running buffer. The buffer should be matched to the ligand's formulation buffer as closely as possible to minimize bulk refractive index effects.

  • Inject the ligand solutions over the target and reference surfaces at a constant flow rate.

  • Monitor the binding response in real-time (association phase).

  • After the injection, flow running buffer over the chip to monitor the dissociation of the ligand (dissociation phase).

• Data Analysis:

  • Subtract the reference channel signal from the active channel signal to obtain the specific binding sensorgram.

  • Fit the association and dissociation curves to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD = kd/ka).

Isothermal Titration Calorimetry (ITC) Protocol

ITC directly measures the heat released or absorbed during a biomolecular binding event.[9] This allows for the determination of binding affinity (KD), stoichiometry (n), and the thermodynamic parameters of enthalpy (ΔH) and entropy (ΔS) in a single experiment.[10][16]

Methodology:

• Sample Preparation:

  • Prepare the purified target protein and the test ligand in the exact same, thoroughly degassed buffer. Buffer mismatch is a common source of artifacts.[16]

  • Accurately determine the concentrations of both protein and ligand.

  • Typically, the protein is placed in the sample cell (e.g., 5-50 µM) and the ligand is loaded into the injection syringe at a 10-20 fold higher concentration.[16]

• Titration:

  • Set the experimental temperature.

  • Perform a series of small, sequential injections of the ligand from the syringe into the protein-containing sample cell.

  • The instrument measures the differential heat between the sample cell and a reference cell after each injection.

• Data Analysis:

  • The raw data is a series of heat-burst peaks for each injection.

  • Integrate the area under each peak to determine the heat change per injection.

  • Plot the heat change per mole of injectant against the molar ratio of ligand to protein.

  • Fit this binding isotherm to a suitable model (e.g., a single-site binding model) to calculate the binding affinity (KD), stoichiometry (n), and enthalpy of binding (ΔH). The entropy (ΔS) can then be calculated from these values.[9]

References

• 1. Target Engagement Assay Services [conceptlifesciences.com]
• 2. charnwooddiscovery.com [charnwooddiscovery.com]
• 3. Target Engagement Assays in Early Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Target Engagement Assays in Early Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Biophysical Techniques for Target Validation and Drug Discovery in Transcription-Targeted Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. books.rsc.org [books.rsc.org]
• 9. Isothermal titration calorimetry for studying protein-ligand interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Intrinsic Thermodynamics of Protein-Ligand Binding by Isothermal Titration Calorimetry as Aid to Drug Design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 12. bio-protocol.org [bio-protocol.org]
• 13. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Surface Plasmon Resonance (SPR) Analysis for Drug Development [pharma-industry-review.com]
• 15. sygnaturediscovery.com [sygnaturediscovery.com]
• 16. Isothermal Titration Calorimetry (ITC) | Center for Macromolecular Interactions [cmi.hms.harvard.edu]
• 17. pubs.acs.org [pubs.acs.org]
• 18. researchgate.net [researchgate.net]

The Impact of 2-Oxa-6-azaspiro[3.3]heptane Incorporation on Kinase Inhibitor Activity: A Comparative Guide

For researchers, scientists, and drug development professionals, the quest for novel molecular scaffolds that can fine-tune the properties of drug candidates is perpetual. The 2-oxa-6-azaspiro[3.3]heptane moiety has emerged as a promising bioisosteric replacement for common saturated heterocycles like morpholine and piperazine. This guide provides a comparative analysis of its impact on the structure-activity relationship (SAR) of kinase inhibitors, supported by available data and detailed experimental protocols for relevant biological assays.

The introduction of the rigid, three-dimensional 2-oxa-6-azaspiro[3.3]heptane scaffold is a strategic move in medicinal chemistry aimed at improving physicochemical properties such as lipophilicity and metabolic stability.[1] However, its effect on biological activity is highly dependent on the specific target and the surrounding molecular framework.

Comparative Analysis of Physicochemical and Biological Properties

This suggests that while the spirocyclic scaffold can confer desirable pharmacokinetic characteristics, the precise orientation of the nitrogen atom and the overall shape of the molecule are critical for optimal interaction with the kinase active site. Altering this geometry by introducing the spirocycle may disrupt key binding interactions.

The table below summarizes the general physicochemical impact of replacing a morpholine with a 2-oxa-6-azaspiro[3.3]heptane moiety, based on available data for various compound series.

Property	Change upon Replacement	Rationale
Lipophilicity (logD)	Decrease	The more compact and rigid structure of the spirocycle can lead to a lower distribution coefficient.
Aqueous Solubility	Increase	Generally, lower lipophilicity correlates with higher aqueous solubility.
Metabolic Stability	Increase	The quaternary spirocyclic center can block potential sites of metabolism.
Biological Potency (IC50)	Often Decreased	Altered geometry and exit vectors can disrupt optimal binding to the target protein.

Experimental Protocols

To facilitate further research and comparative studies, detailed methodologies for key biochemical assays used to evaluate EGFR and LRRK2 inhibitors are provided below.

EGFR Kinase Inhibition Assay (Continuous-Read Fluorescent Assay)

This assay measures the inhibitory effect of compounds on the enzymatic activity of purified EGFR protein.

Materials:

• Recombinant human EGFR kinase domain (wild-type or mutant)

• Fluorescent peptide substrate (e.g., Y12-Sox conjugated peptide)

• Adenosine triphosphate (ATP)

• Kinase reaction buffer (e.g., 20 mM Tris-HCl, pH 7.5, 5 mM MgCl₂, 1 mM EGTA, 5 mM β-glycerophosphate, 5% glycerol, 0.2 mM DTT)

• Test compounds dissolved in Dimethyl Sulfoxide (DMSO)

• 384-well microtiter plates (white, non-binding surface)

• Plate reader capable of fluorescence detection (e.g., λex360/λem485)

Procedure:

• Prepare serial dilutions of the test compounds in 50% DMSO.

• In a 384-well plate, pre-incubate the EGFR enzyme with the diluted compounds or DMSO (vehicle control) for 30 minutes at 27°C.

• Initiate the kinase reaction by adding a mixture of ATP and the fluorescent peptide substrate.

• Immediately begin monitoring the increase in fluorescence intensity in a plate reader at regular intervals (e.g., every 71 seconds) for 30 to 120 minutes.

• Determine the initial reaction velocity from the linear portion of the fluorescence versus time plot.

• Plot the initial velocity against the logarithm of the inhibitor concentration and fit the data to a suitable model (e.g., log[inhibitor] vs. response, variable slope) to determine the IC50 value.[2]

LRRK2 Kinase Inhibition Assay (ADP-Glo™ Luminescent Assay)

This assay quantifies the amount of ADP produced in a kinase reaction, which is directly proportional to the kinase activity.

Materials:

• Recombinant human LRRK2 protein

• LRRK2 substrate (e.g., LRRKtide)

• Adenosine triphosphate (ATP)

• LRRK2 Kinase Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/ml BSA, 50 μM DTT)

• Test compounds dissolved in DMSO

• ADP-Glo™ Reagent

• Kinase Detection Reagent

• 384-well microtiter plates (low volume)

• Luminometer

Procedure:

• In a 384-well plate, add the test compound or DMSO (vehicle control).

• Add the LRRK2 enzyme to the wells.

• Initiate the reaction by adding a mixture of the substrate and ATP.

• Incubate the plate at room temperature for a defined period (e.g., 120 minutes).

• Stop the kinase reaction and deplete the remaining ATP by adding ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature.

• Convert the generated ADP to ATP and produce a luminescent signal by adding the Kinase Detection Reagent. Incubate for 30 minutes at room temperature.

• Measure the luminescence using a plate reader.

• Calculate the percentage of inhibition based on the luminescence signals of the control and compound-treated wells to determine the IC50 value.[3]

Visualizing the Research Workflow

The following diagrams illustrate the general workflow for SAR studies and the decision-making process when considering bioisosteric replacements.

Figure 1. A generalized workflow for the structure-activity relationship (SAR) study of novel analogs.

Figure 2. Decision-making flowchart for the adoption of a bioisosteric replacement.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Type-II kinase inhibitors that target Parkinson’s Disease-associated LRRK2 - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate

For researchers, scientists, and professionals in drug development, the proper handling and disposal of specialized chemical compounds is a cornerstone of laboratory safety and operational integrity. This guide provides essential, immediate safety and logistical information for the proper disposal of tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate (CAS No. 1045709-32-7), a compound utilized in various research applications.

Essential Safety and Handling Information

Prior to handling, it is crucial to consult your institution's specific safety protocols. Based on data from analogous compounds, tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate should be treated as a potentially hazardous substance.

Summary of Potential Hazards and Key Data:

Parameter	Information (based on analogous compounds)	Source Analogy
GHS Hazard Statements	H302: Harmful if swallowedH315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	[1][2][3][4]
GHS Precautionary Statements	P261: Avoid breathing dust/fume/gas/mist/vapors/sprayP264: Wash skin thoroughly after handlingP270: Do not eat, drink or smoke when using this productP280: Wear protective gloves/protective clothing/eye protection/face protectionP301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwellP302+P352: IF ON SKIN: Wash with plenty of soap and waterP305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsingP501: Dispose of contents/container in accordance with local regulations	[1][2][3][4]
Physical Form	Solid, Off-white powder	[5]
Storage	Store in a well-ventilated place. Keep container tightly closed.	[2]

Detailed Disposal Protocol

The disposal of tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate must be conducted in a manner that ensures the safety of laboratory personnel and minimizes environmental impact.

Step 1: Personal Protective Equipment (PPE)

Before beginning any disposal procedures, ensure you are wearing the appropriate PPE:

• Eye Protection: Safety glasses with side shields or chemical safety goggles.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).

• Body Protection: A standard laboratory coat.

• Respiratory Protection: In cases of potential dust generation, a NIOSH-approved respirator is recommended. Handle the compound in a well-ventilated area, preferably within a chemical fume hood.[1]

Step 2: Waste Collection and Segregation

• Designated Waste Container: All waste containing tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate, including unused product, contaminated materials (e.g., weighing paper, pipette tips), and spill cleanup debris, must be collected in a designated, leak-proof, and sealable container.

• Labeling: The waste container must be clearly labeled with the full chemical name: "tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate," the CAS number "1045709-32-7," and the appropriate hazard symbols (e.g., "Harmful," "Irritant").

• Segregation: Do not mix this waste with other chemical waste streams unless explicitly permitted by your institution's EHS office.

Step 3: Spill Management

In the event of a spill:

• Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate personnel and ensure the area is well-ventilated.

• Containment: For solid spills, avoid generating dust. Gently cover the spill with an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent.

• Collection: Carefully sweep or scoop the absorbed material into the designated chemical waste container.

• Decontamination: Clean the spill area with a suitable solvent (e.g., soapy water or as recommended by your EHS office), and collect the cleaning materials as hazardous waste.

Step 4: Final Disposal

• Licensed Waste Disposal: The final disposal of the collected waste must be handled by a licensed chemical waste disposal company.[6] Contact your institution's EHS office to arrange for pickup and disposal.

• Regulatory Compliance: Ensure that all disposal activities comply with local, state, and federal regulations for chemical waste.[1][6]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate.

Caption: Disposal Workflow for tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. tert-Butyl 6-oxo-2-azaspiro(3.3)heptane-2-carboxylate | C11H17NO3 | CID 52333005 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. tert-Butyl 6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate | 1147557-97-8 [sigmaaldrich.com]
• 4. aksci.com [aksci.com]
• 5. Tert-Butyl2-oxa-6-azaspiro[3.3]heptane-6-carboxylate CAS 1045709-32-7 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]
• 6. chemicalbook.com [chemicalbook.com]

Personal protective equipment for handling Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate. The following procedures are based on best practices derived from safety data sheets of structurally similar compounds, ensuring a high level of precaution in the absence of a specific safety data sheet for the named compound.

Hazard Summary

• Harmful if swallowed.[1][2]

• Causes skin irritation.[1][2]

• Causes serious eye irritation.[1][2][3]

• May cause respiratory irritation.[1][2][3]

• Harmful if inhaled.[2][3]

Therefore, appropriate personal protective equipment and handling procedures are essential.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate.

Protection Type	Specification	Purpose
Eye/Face Protection	Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US).[3]	To prevent eye contact which can cause serious irritation.[3]
Skin Protection	Chemical-resistant, impervious gloves (e.g., nitrile rubber). Inspected prior to use.[3]	To prevent skin contact which can cause irritation.[1]
Body Protection	Fire/flame resistant and impervious clothing. Laboratory coat.[3]	To protect skin on the body from accidental splashes or spills.
Respiratory Protection	Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.[4]	To prevent inhalation of dust or aerosols, which may cause respiratory irritation.[1][3]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is critical to ensure safety during the handling of this compound.

Caption: Workflow for safe handling of the chemical.

Experimental Protocols:

1. Preparation:

• Personal Protective Equipment (PPE): Before handling the compound, put on all required PPE as detailed in the table above.

• Ventilation: All handling of this compound should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1][3]

• Spill Kit: Ensure a spill kit containing absorbent material (e.g., diatomite, universal binders) is readily accessible.[1]

2. Handling:

• Weighing and Transfer: Avoid the formation of dust and aerosols during weighing and transfer.[3][5] Use non-sparking tools.[5]

• Solution Preparation: When dissolving the solid, add it slowly to the solvent to avoid splashing.

3. Post-Handling:

• Decontamination: After use, decontaminate all surfaces and equipment. Scrubbing with alcohol is a suggested method.[1]

• PPE Removal: Remove gloves and other PPE carefully, avoiding contact with the outer surfaces.

• Hygiene: Wash hands thoroughly with soap and water after handling the chemical.[1]

Disposal Plan

Proper disposal of Tert-butyl 2-oxa-6-azaspiro[3.3]heptane-6-carboxylate and its containers is crucial to prevent environmental contamination and ensure safety.

• Waste Collection:

  • Collect waste material and any contaminated items (e.g., gloves, absorbent material) in suitable, closed, and clearly labeled containers for disposal.[5]

• Disposal Method:

  • Dispose of the contents and container in accordance with all local, regional, national, and international regulations.[1][3] Do not allow the chemical to enter drains.[3]

  • Contaminated packaging should be disposed of as unused product.[6]

First Aid Measures

In case of accidental exposure, follow these immediate first aid procedures:

• If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[5]

• In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.[1] Remove contaminated clothing and shoes.[1] If skin irritation occurs, get medical advice/attention.[4]

• In Case of Eye Contact: Rinse cautiously with water for several minutes.[4][5] Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical attention.[4]

• If Swallowed: Rinse mouth with water.[1] Do NOT induce vomiting. Call a physician or Poison Control Center immediately.[5]

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. tert-Butyl 6-oxo-2-azaspiro(3.3)heptane-2-carboxylate | C11H17NO3 | CID 52333005 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemicalbook.com [chemicalbook.com]
• 4. fishersci.com [fishersci.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. combi-blocks.com [combi-blocks.com]